2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Core Science & Biosynthesis

Introduction: The Strategic Importance of Fluorinated Pyridines

An In-Depth Technical Guide to 2-Fluoro-6-(trifluoromethyl)pyridine: Synthesis, Properties, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of 2-Fluoro-6-(trifluoromethyl)pyridine, a critical building block in contemporary pharmaceutical and agrochemical research. While the specific compound 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is not widely documented, the principles, reactions, and applications detailed herein for the closely related and extensively studied 2-Fluoro-6-(trifluoromethyl)pyridine offer significant transferable insights for researchers and drug development professionals.

The introduction of fluorine atoms and trifluoromethyl groups into organic molecules can dramatically enhance their biological activity, metabolic stability, and lipophilicity.[1] Pyridine derivatives, in particular, are prevalent scaffolds in a vast array of FDA-approved drugs and agrochemicals.[2] The combination of a pyridine core with fluorine-containing substituents, as seen in 2-Fluoro-6-(trifluoromethyl)pyridine, creates a versatile intermediate with unique electronic properties that are highly sought after in the design of novel bioactive compounds.[1] This compound serves as a key precursor in the synthesis of complex molecules for a range of therapeutic areas, including oncology and infectious diseases, as well as in the development of advanced herbicides, fungicides, and insecticides.[1][3]

Physicochemical Properties and Identification

A clear understanding of the physical and chemical properties of 2-Fluoro-6-(trifluoromethyl)pyridine is fundamental to its effective use in synthesis.

Property	Value	Source
CAS Number	94239-04-0	[4]
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Appearance	Colorless to almost colorless clear liquid	[4]
Purity	>98.0% (GC)	[4]
Boiling Point	140-141 °C
Density	1.077 g/mL at 25 °C

Synthesis of 2-Fluoro-6-(trifluoromethyl)pyridine

The reliable and scalable synthesis of 2-Fluoro-6-(trifluoromethyl)pyridine is crucial for its application in industrial and research settings. Several synthetic routes have been developed, with halogen exchange (Halex) and vapor-phase catalytic fluorination being prominent methods.[1]

Halogen Exchange (Halex) Reaction

A common and industrially viable method for the synthesis of 2-Fluoro-6-(trifluoromethyl)pyridine involves the fluorination of a chlorinated precursor, such as 2-Chloro-6-(trifluoromethyl)pyridine.

Reaction Workflow:

Caption: Halogen exchange workflow for 2-Fluoro-6-(trifluoromethyl)pyridine synthesis.

Detailed Protocol:

• Reactor Setup: A high-pressure reactor equipped with a mechanical stirrer, thermocouple, and condenser is charged with 2-Chloro-6-(trifluoromethyl)pyridine and a suitable aprotic polar solvent (e.g., sulfolane).

• Addition of Fluorinating Agent: A spray-dried alkali metal fluoride, such as potassium fluoride (KF) or cesium fluoride (CsF), is added to the reactor. A phase-transfer catalyst may also be employed to enhance the reaction rate.

• Reaction Conditions: The mixture is heated to a high temperature (typically 150-250°C) and maintained under pressure for several hours. The progress of the reaction is monitored by gas chromatography (GC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the crude product is isolated.

• Purification: The crude product is purified by fractional distillation to yield high-purity 2-Fluoro-6-(trifluoromethyl)pyridine.

Vapor-Phase Catalytic Fluorination

For large-scale industrial production, vapor-phase fluorination offers a continuous and efficient process.

Conceptual Workflow:

Caption: Vapor-phase catalytic fluorination process overview.

Methodology:

• A vaporized stream of a suitable starting material, such as 2-chloro-6-(trichloromethyl)pyridine, is mixed with anhydrous hydrogen fluoride (HF).

• The gas mixture is passed through a heated fixed-bed reactor containing a fluorination catalyst (e.g., chromium-based or other transition metal fluorides).

• The reaction is carried out at elevated temperatures (e.g., 250-450°C).

• The exiting gas stream, containing the desired product, byproducts (like HCl), and unreacted HF, is cooled.

• The product is separated and purified through distillation. A patent describes a process where 2-chloro-6-(trichloromethyl)pyridine and anhydrous hydrogen fluoride are reacted under pressure at 70-150°C in the presence of a catalyst to yield the final product.[3]

Reactivity and Synthetic Utility

The synthetic versatility of 2-Fluoro-6-(trifluoromethyl)pyridine stems from the reactivity of the fluorine atom at the 2-position towards nucleophilic aromatic substitution (SNAr). The electron-withdrawing trifluoromethyl group at the 6-position further activates the pyridine ring for nucleophilic attack.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom at the C-2 position is an excellent leaving group in SNAr reactions, allowing for the introduction of a wide range of nucleophiles.

General Reaction Scheme:

Caption: General SNAr reaction of 2-Fluoro-6-(trifluoromethyl)pyridine.

Experimental Protocol: Synthesis of a 2-Alkoxy-6-(trifluoromethyl)pyridine Derivative

This protocol provides a general method for the synthesis of derivatives analogous to the initially requested compound.

• Reagents and Setup: To a solution of 2-Fluoro-6-(trifluoromethyl)pyridine in a dry aprotic solvent (e.g., DMF, THF), add the desired alcohol (e.g., 2,2,2-trifluoroethanol).

• Base Addition: Slowly add a suitable base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to the reaction mixture at room temperature or below.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC or GC-MS.

• Quenching and Extraction: Carefully quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

This versatile reactivity makes 2-Fluoro-6-(trifluoromethyl)pyridine a key intermediate for creating diverse libraries of compounds for drug discovery and agrochemical screening.[1]

Applications in Drug Development and Agrochemicals

The unique properties imparted by the fluoro- and trifluoromethyl- substituents make this pyridine derivative a valuable component in the synthesis of numerous commercial and investigational products.

• Pharmaceuticals: The trifluoromethylpyridine moiety can improve a drug candidate's potency, selectivity, and pharmacokinetic profile.[1] It is a building block for various classes of therapeutic agents, including kinase inhibitors and anti-infectives.

• Agrochemicals: It is a crucial intermediate in the synthesis of modern fungicides, herbicides, and insecticides. For instance, it is used in the production of the fungicide picoxystrobin.[3] The presence of the trifluoromethyl group often enhances the efficacy of the final active ingredient.[1]

Safety and Handling

2-Fluoro-6-(trifluoromethyl)pyridine is a flammable liquid and is harmful if swallowed or inhaled.[5] It is also harmful to aquatic life with long-lasting effects.[5] Proper safety precautions are essential when handling this compound.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye protection, and face protection.[5]

• Handling: Use only in a well-ventilated area. Keep away from heat, sparks, open flames, and other ignition sources. Take precautionary measures against static discharge.[5]

• Storage: Keep the container tightly closed and store in a cool, well-ventilated place.[5]

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations.[5]

Conclusion

2-Fluoro-6-(trifluoromethyl)pyridine is a cornerstone intermediate in the synthesis of a wide array of functionalized pyridine derivatives. Its versatile reactivity, primarily through nucleophilic aromatic substitution, allows for the efficient construction of complex molecules with enhanced biological properties. A thorough understanding of its synthesis, reactivity, and handling is paramount for researchers and scientists in the fields of drug discovery and agrochemical development. The principles outlined in this guide provide a solid foundation for the application of this and related fluorinated heterocycles in the pursuit of novel and effective chemical entities.

References

• TCI Chemicals. (n.d.). 2-Fluoro-6-(trifluoromethyl)pyridine | 94239-04-0.
• CymitQuimica. (n.d.). 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine-4-carboxylic acid.
• BLDpharm. (n.d.). 77145-58-5|2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine.
• Google Patents. (2019). CN109988101A - The synthetic method of the fluoro- 6- trifluoromethyl pyridine of 2-.
• ChemScene. (n.d.). 2794979-34-1 | 2-Fluoro-6-(2-methoxyethyl)pyridine.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Fluoro-6-(trifluoromethyl)pyridine: A Versatile Intermediate for Agrochemicals and Pharmaceuticals. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
• Fluorochem. (n.d.). 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridin-4-amine.
• Cheméo. (n.d.). Chemical Properties of 2-Fluoropyridine (CAS 372-48-5).
• ChemScene. (n.d.). 869640-44-8 | 2-Bromo-6-(2,2,2-trifluoroethoxy)pyridine.
• Google Patents. (2015). WO2015151116A2 - Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds.
• National Center for Biotechnology Information. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis.
• National Center for Biotechnology Information. (2026). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines.
• National Center for Biotechnology Information. (2017). Discovery of novel 2-substituted-4-(2-fluorophenoxy) pyridine derivatives possessing pyrazolone and triazole moieties as dual c-Met/VEGFR-2 receptor tyrosine kinase inhibitors.
• ResearchGate. (2025). Synthesis of 3-(2,2,2-Trifluoroethoxy)-2-pyridinesulfonamide | Request PDF.
• Preprints.org. (2021). Nucleophilic aromatic substitution of polyfluoroarene to access highly functionalized 10-phenylphenothiazine derivatives.
• Royal Society of Chemistry. (n.d.). Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties.
• Benchchem. (n.d.). Characterization of 2-(Difluoromethoxy)-6-fluoropyridine: A Comparative LC-MS Analysis Guide.
• National Center for Biotechnology Information. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions.
• Semantic Scholar. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids.
• R Discovery. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs.
• PubChemLite. (n.d.). 6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid.
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• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 2-Fluoro-6-(trifluoromethyl)pyridine | 94239-04-0. Retrieved from Tokyo Chemical Industry (India) Pvt. Ltd. website.
• Jubilant Ingrevia Limited. (n.d.). 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet.
• National Center for Biotechnology Information. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• MedCity News. (2025). FDA Adds 6 More Meds to Pilot Program for Speedy Review of Drugs in the National Interest.
• Aurorium. (n.d.). healthcare intermediates.

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2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine: Structural Profiling, Reactivity Mechanics, and Application in Medicinal Chemistry

Abstract: The strategic incorporation of fluorinated heterocycles is a cornerstone of modern drug discovery. As a Senior Application Scientist, I frequently encounter the need to balance target affinity with metabolic stability. 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine represents a highly specialized building block that achieves this balance. This whitepaper provides an in-depth technical analysis of its molecular structure, precise molecular weight calculations, and its mechanistic utility in Nucleophilic Aromatic Substitution (SNAr) workflows.

Physicochemical Profiling & Structural Analysis

The molecular architecture of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is defined by a central pyridine core flanked by two highly distinct electron-withdrawing groups. At the C2 position, a single fluorine atom creates a highly electrophilic center. At the C6 position, a 2,2,2-trifluoroethoxy ether linkage provides profound steric shielding and metabolic resistance.

Quantitative Molecular Data

To ensure absolute precision in stoichiometric calculations during synthetic scale-up, the exact mass and molecular weight must be rigorously defined.

Property	Value	Computational / Structural Notes
Chemical Name	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine	IUPAC standard nomenclature
Molecular Formula	C7H5F4NO	Pyridine core (C5H3N) + F + O-CH2-CF3
Molecular Weight	195.11 g/mol	Based on standard atomic weights
Monoisotopic / Exact Mass	195.0307 Da	Critical for High-Resolution Mass Spectrometry (HRMS)
SMILES String	FC1=NC(OCC(F)(F)F)=CC=C1	For cheminformatics and in silico modeling
H-Bond Donors	0	Enhances lipophilicity and BBB penetration
H-Bond Acceptors	3	Pyridine nitrogen, ether oxygen, and fluorine interactions

The Causality of Structural Design in ADME

The 2,2,2-trifluoroethoxy moiety plays a special role in pharmacological substances, significantly enhancing metabolic stability [1]. In standard pyridine scaffolds, the C6 position is highly susceptible to oxidation by Cytochrome P450 (CYP450) enzymes, leading to rapid clearance. By occupying this site with a bulky, electron-withdrawing trifluoroethoxy group, we achieve two outcomes:

• Steric Blockade: The trifluoromethyl (-CF3) terminus physically shields the adjacent ether oxygen and the pyridine ring from enzymatic docking.

• Lipophilicity Modulation: The high fluorine content increases the overall lipophilicity (LogP) of the molecule, which is a critical parameter for driving intracellular target engagement or crossing the blood-brain barrier (BBB).

Mechanistic Insights: Nucleophilic Aromatic Substitution (SNAr)

The primary utility of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine in library synthesis is its role as an electrophile in SNAr reactions.

Reactivity Mechanics

Nucleophilic aromatic substitution on fluoropyridines is driven by the strong electron-withdrawing nature of fluorine, which activates the pyridine ring for nucleophilic attack [2]. The causality behind the regioselectivity is purely electronic and steric:

• C2-Fluoro Position: The highly electronegative fluorine atom pulls electron density away from the C2 carbon, creating a partial positive charge (

  ). When a nucleophile attacks, the resulting negative charge is stabilized by the adjacent pyridine nitrogen (forming a Meisenheimer complex). Furthermore, the C-F bond, while thermodynamically strong, makes fluoride an excellent leaving group in these specific aromatic systems due to the stabilization of the transition state [3].

• C6-Trifluoroethoxy Position: The ether linkage donates electron density into the ring via resonance (lone pair delocalization), which deactivates the C6 position toward nucleophilic attack. Additionally, the bulkiness of the -CH2CF3 group provides steric hindrance, ensuring orthogonal reactivity exclusively at the C2 position.

Caption: SNAr mechanism detailing nucleophilic attack at the C2 position and Meisenheimer complex formation.

Experimental Protocol: SNAr Derivatization Workflow

To transform 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine into a bioactive lead compound, we utilize a self-validating SNAr protocol. This method describes the coupling of the building block with a secondary amine (e.g., morpholine or a piperidine derivative).

Reagents and Materials

• Electrophile: 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv, 195.11 g/mol )

• Nucleophile: Secondary amine (1.2 equiv)

• Base: N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K2CO3) (2.0 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (0.2 M concentration)

Step-by-Step Methodology

• Preparation of the Reaction Matrix:

  • Action: In an oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv) in anhydrous DMF.

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of the 2-fluoro position by hydroxide ions (from trace water), which would yield an unwanted 2-pyridone byproduct.

• Reagent Addition:

  • Action: Add the secondary amine (1.2 equiv) followed by DIPEA (2.0 equiv). Purge the flask with Argon for 5 minutes.

  • Causality: DIPEA acts as an acid scavenger to neutralize the hydrofluoric acid (HF) generated during the reaction, preventing protonation of the nucleophilic amine.

• Thermal Activation:

  • Action: Heat the reaction mixture to 90–110 °C using an oil bath or heating block for 8–12 hours.

  • Causality: The activation energy required to break aromaticity and form the Meisenheimer complex necessitates thermal energy, despite the activating nature of the fluorine atom.

• In-Process Control (Self-Validation Checkpoint 1):

  • Action: At 8 hours, sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze via UPLC-MS.

  • Causality: Confirms the disappearance of the starting material mass (

    196.04 [M+H]+) and the appearance of the product mass. If starting material persists, increase temperature by 10 °C.

• Workup and Extraction:

  • Action: Cool to room temperature. Quench with saturated aqueous NH4Cl and extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to remove residual DMF.

• Purification and Final Validation (Self-Validation Checkpoint 2):

  • Action: Dry over Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient). Validate the pure fraction using 1H, 13C, and 19F NMR.

  • Causality:19F NMR is critical here; the disappearance of the aromatic C2-fluorine signal (~ -65 to -70 ppm) while retaining the -CF3 signal (~ -74 ppm) unequivocally proves regioselective substitution.

Caption: Step-by-step experimental workflow for the SNAr derivatization with integrated self-validation checkpoints.

Conclusion

2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (MW: 195.11 g/mol ) is a highly versatile and structurally optimized building block. By understanding the electronic push-pull dynamics between the C2-fluoro and C6-trifluoroethoxy substituents, medicinal chemists can leverage this scaffold to execute highly regioselective SNAr reactions, ultimately generating drug candidates with superior metabolic stability and tailored lipophilicity profiles.

References

• Title: Vetting of New 2,5-Bis (2,2,2-trifluoroethoxy) Phenyl-Linked 1,3-Thiazolidine-4-one Derivatives as AURKA and VEGFR-2 Inhibitor Antiglioma Agents Assisted with In Vitro and In Silico Studies Source: ACS Omega URL: [Link]

• Title: Nucleophilic aromatic substitution Source: Wikipedia URL: [Link]

• Title: Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

Technical Safety & Handling Guide: 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

This technical guide provides an in-depth safety and handling profile for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine , a specialized fluorinated intermediate used in medicinal chemistry and agrochemical synthesis.[1]

Executive Summary

2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is a highly specialized fluorinated building block, primarily utilized in the synthesis of pharmaceuticals and crop protection agents where metabolic stability and lipophilicity are critical.[1] As a polyfluorinated pyridine ether, it presents specific handling challenges related to its volatility, potential for nucleophilic aromatic substitution (SNAr) reactivity, and the release of toxic fluoride species under thermal decomposition.[1]

This guide synthesizes data from structural analogs (e.g., 2,6-Difluoropyridine and 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine) to establish a robust safety protocol for research and scale-up environments.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Specification / Value
Chemical Name	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine
CAS Number	Not Widely Indexed (Analog: 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine, CAS 77145-58-5)
Molecular Formula	C₇H₅F₄NO
Molecular Weight	195.11 g/mol
Physical State	Liquid (Colorless to pale yellow)
Boiling Point (Predicted)	~160–170 °C (Based on chloro-analog BP ~215°C and F-substitution effect)
Density (Predicted)	~1.35–1.45 g/mL
Solubility	Soluble in organic solvents (DCM, EtOAc, THF); Low water solubility.[1][2][3][4]
Partition Coefficient (LogP)	~2.5–3.0 (Predicted)

Hazard Identification & Toxicology (GHS Classification)

Signal Word: WARNING

Core Hazards[1][7]

• Flammable Liquid (Category 3): Flash point likely <60°C. Vapors may form explosive mixtures with air.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5] Fluorinated solvents can defat skin, enhancing permeability.

• Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[5]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[5]

Specific Toxicological Concerns[1][6][7][12]

• Fluoride Ion Release: Thermal decomposition or metabolism may release fluoride ions, posing a risk of systemic toxicity (hypocalcemia) and bone damage over chronic exposure.

• Reactive Intermediates: The 2-fluoro position is activated for nucleophilic attack, making the compound a potential sensitizer if it reacts with biological nucleophiles (proteins/DNA).[1]

Synthesis & Reaction Safety (Expertise & Causality)

The primary route to this compound involves Nucleophilic Aromatic Substitution (SNAr) , a process with distinct safety checkpoints.

Standard Protocol: Reaction of 2,6-Difluoropyridine with 2,2,2-Trifluoroethanol in the presence of a base (e.g., K₂CO₃ or NaH) in a polar aprotic solvent (DMF, DMSO, or NMP).[1]

Critical Control Points (CCP)

• Exotherm Management: The deprotonation of trifluoroethanol (if using NaH) generates Hydrogen gas (H₂). Risk: Explosion/Fire.

  • Control: Slow addition of NaH at 0°C under Inert Atmosphere (N₂/Ar).

• Stoichiometry Control: Excess base can lead to bis-substitution (formation of 2,6-bis(2,2,2-trifluoroethoxy)pyridine).[1]

  • Control: Precise 1.0–1.1 eq of alkoxide.

• Quenching: Unreacted 2,6-difluoropyridine is highly volatile and toxic.

  • Control: Quench reaction mixture into ice-water/HCl to neutralize base before extraction.

Figure 1: Synthesis workflow emphasizing safety checkpoints during the SnAr reaction.

Safe Handling & Exposure Controls

Engineering Controls[1][7]

• Ventilation: All operations must be performed in a certified chemical fume hood with a face velocity of 80–100 fpm.

• Static Control: Ground all equipment. Use spark-proof tools when opening containers.[6]

Personal Protective Equipment (PPE)

• Hand Protection:

  • Primary:Nitrile Rubber (0.11 mm) for splash protection.

  • Immersion:Silver Shield / 4H Laminate gloves are required for prolonged handling due to the permeation potential of fluorinated solvents.

• Eye Protection: Chemical safety goggles (ANSI Z87.1). Face shield recommended during synthesis scale-up.

• Body Protection: Flame-retardant lab coat and closed-toe shoes.[1]

Emergency Response Protocols

Fire Fighting

• Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do NOT use water jet (may spread the chemical).

• Hazard: Combustion produces toxic fumes: Hydrogen Fluoride (HF) , Nitrogen Oxides (NOx), Carbon Monoxide (CO).

• Action: Firefighters must wear SCBA and full protective gear (acid-resistant).

Accidental Release (Spill)[7]

• Evacuate: Clear the area of non-essential personnel.

• Ventilate: Increase ventilation to disperse vapors.

• Contain: Use non-combustible absorbents (Vermiculite, Sand). Do NOT use sawdust (fire hazard).[7]

• Neutralize: If HF generation is suspected, treat the area with Calcium Carbonate or Calcium Gluconate gel.

Figure 2: Emergency response decision tree for fire and spill scenarios.

Storage & Stability

• Conditions: Store in a cool, dry, well-ventilated area away from heat sources.

• Container: Keep tightly closed under an inert atmosphere (Nitrogen/Argon) to prevent moisture ingress.

• Incompatibilities:

  • Strong Oxidizing Agents: Potential for violent reaction.

  • Strong Nucleophiles: Amines, thiols (risk of SNAr reaction).

  • Acids: May catalyze decomposition.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12300053, 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine.[1] Retrieved from [Link]

• Chambers, R. D., et al. (2000). Nucleophilic substitution in polyfluoro-heterocyclic systems. Journal of Fluorine Chemistry.[7][4] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

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Engineering Trifluoroethoxy-Substituted Pyridines: Synthesis, Mechanisms, and Pharmaceutical Applications

Executive Summary

The strategic incorporation of the trifluoroethoxy (-OCH₂CF₃) moiety into pyridine scaffolds is a cornerstone technique in modern drug discovery and agrochemical development. As a Senior Application Scientist, I have observed that mastering the synthesis and application of these moieties is critical for developing blockbuster drugs like Lansoprazole (a proton pump inhibitor) and potent herbicides like Trifloxysulfuron. This technical guide deconstructs the mechanistic rationale, chemical causality, and self-validating synthetic protocols required to successfully engineer trifluoroethoxy-substituted pyridines.

Mechanistic Rationale & Chemical Causality

The decision to substitute a standard methoxy or ethoxy group with a trifluoroethoxy group is never arbitrary; it is driven by precise physicochemical causality:

• Electronic Modulation (Basicity Dampening): The strong electron-withdrawing nature of the -CF₃ group pulls electron density away from the ether oxygen via inductive effects. This, in turn, reduces the electron density on the pyridine ring, significantly lowering the pKa of the pyridine nitrogen. This modulation alters the molecule's overall pharmacokinetic profile and target binding affinity.

• Steric and Lipophilic Balance: The -OCH₂CF₃ group increases lipophilicity (logP) compared to a standard methoxy group, enhancing cellular membrane permeability. Crucially, the robust C-F bonds resist cytochrome P450-mediated oxidative O-dealkylation, a common metabolic liability for standard alkyl ethers.

Traditional nucleophilic aromatic substitution (SₙAr) is often insufficient for introducing the trifluoroethoxy group onto unactivated pyridines due to the weak nucleophilicity of 2,2,2-trifluoroethanol. To overcome this, we must employ specialized strategies such as anhydrous diazotization or phase-transfer catalysis[1].

Experimental Workflows & Self-Validating Protocols

Protocol A: Anhydrous Diazotization Strategy

This protocol details the synthesis of 2-chloro-3-(2,2,2-trifluoroethoxy)pyridine, a critical intermediate for sulfonylurea herbicides like Trifloxysulfuron. The methodology leverages an2 to prevent the formation of unwanted hydroxypyridine side products[2].

Step-by-Step Methodology:

• Reactor Charging: To a dry reactor vessel, charge 3-amino-2-chloropyridine (1.0 equiv), 2,2,2-trifluoroethanol (excess, acting as both nucleophile and solvent), and methanesulfonic acid (1.0 equiv). Causality: Methanesulfonic acid protonates the amine, preparing it for diazotization, while the excess trifluoroethanol ensures pseudo-first-order kinetics for the subsequent trapping step.

• Temperature Control & Reagent Addition: Heat the solution to 50°C–60°C. Dropwise, add t-butyl nitrite (1.1 equiv). Causality:t-Butyl nitrite acts as the organic-soluble NO⁺ source. Anhydrous conditions are absolutely critical here; the presence of water would lead to the formation of a pyridinol side product. The temperature window of 50°C–60°C ensures that the diazonium salt decomposes into the reactive aryl cation as soon as it forms, preventing the dangerous accumulation of the energetic diazonium intermediate[2].

• In-Process Control (Self-Validation): Monitor nitrogen gas (N₂) evolution. The reaction is self-validating: the cessation of N₂ bubbling indicates the complete consumption of the diazonium intermediate. Confirm the disappearance of the starting material via HPLC before proceeding to quench.

• Quench and Extraction: Cool the reaction, neutralize with saturated aqueous sodium bicarbonate, and extract with methyl tert-butyl ether (MTBE). Evaporate the solvent to yield the crude oil.

Fig 1: Anhydrous diazotization workflow for trifluoroethoxy pyridine synthesis.

Protocol B: Phase-Transfer Catalysis in Lansoprazole Synthesis

For the synthesis of Lansoprazole, the key intermediate is1[1]. Here, the starting material is 2,3-dimethyl-4-nitropyridine N-oxide. The nitro group is highly activated toward SₙAr by the electron-withdrawing N-oxide moiety. Causality: The reaction utilizes a phase-transfer catalyst (PTC) such as triethylbenzylammonium chloride in a biphasic solvent system (e.g., MEK/water) with potassium carbonate. The PTC shuttles the trifluoroethoxide anion into the organic phase, drastically increasing its effective nucleophilicity and driving the displacement of the nitro group[1].

Once the sulfide intermediate of Lansoprazole is formed, it undergoes a controlled oxidation to form the active sulfoxide. Over-oxidation to the sulfone is a critical impurity pathway that must be monitored[3].

Fig 2: Oxidation pathway of Lansoprazole highlighting sulfoxide and sulfone formation.

Quantitative Data Summary

The table below consolidates the quantitative yields and optimized conditions for synthesizing various trifluoroethoxy-substituted pyridines and their downstream derivatives based on authoritative literature.

Starting Material	Reagents & Catalysts	Temperature	Target Compound	Yield	Ref
3-Amino-2-chloropyridine	2,2,2-Trifluoroethanol, MSA, t-butyl nitrite	50–60 °C	2-Chloro-3-(2,2,2-trifluoroethoxy)pyridine	67.3%	[2]
3-Amino-2-chloropyridine	2,2,2-Trifluoroethanol, MSA/AcOH, n-butyl nitrite	-7 to 70 °C	2-Chloro-3-(2,2,2-trifluoroethoxy)pyridine	78.3%	[4]
2,3-Dimethyl-4-nitropyridine N-oxide	2,2,2-Trifluoroethanol, K₂CO₃, TEBAC (PTC)	Reflux	2,3-Dimethyl-4-(2,2,2-trifluoroethoxy)pyridine N-oxide	>85.0%	[1]
Sulfide Intermediate (Lansoprazole)	m-CPBA (Controlled Oxidation)	Mild	Lansoprazole (Sulfoxide form)	91.0%	[3]

References

• Synthesis of 2,3-dimethyl-4-(2,2,2,-trifluoroethoxy) pyridine N-oxide (2). ResearchGate.
• NOTE Synthesis of 3-(2,2,2-Trifluoroethoxy)-2-pyridinesulfonamide. Asian Journal of Chemistry.
• US Patent 6509471B2 - 3-substituted pyridine compounds and related synthesis. Google Patents.
• Synthesis of the Impurities of Lansoprazole. Chinese Pharmaceutical Journal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. US6509471B2 - 3-substituted pyridine compounds and related synthesis - Google Patents [patents.google.com]
• 3. Synthesis of the Impurities of Lansoprazole [journal11.magtechjournal.com]
• 4. asianpubs.org [asianpubs.org]

solubility of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine in organic solvents

Technical Guide: Solubility Profile and Solvent Selection for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Part 1: Executive Summary & Physicochemical Context

Compound Overview 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is a critical fluorinated heterocyclic intermediate, predominantly utilized in the synthesis of next-generation agrochemicals (herbicides) and pharmaceutical candidates. Its structure features a pyridine core substituted with a fluorine atom at the C2 position and a trifluoroethoxy group at the C6 position.

• Chemical Formula: C

  H F NO[1][2][3][4][5]

• Molecular Weight: ~195.11 g/mol [3]

• Physical State: Typically a colorless to pale yellow liquid or low-melting solid at room temperature.[3]

• Lipophilicity (LogP): Estimated ~2.5–3.0 (High lipophilicity due to polyfluorination).

The "Fluorine Effect" on Solubility The solubility behavior of this compound is governed by the "Fluorous Effect." The trifluoroethoxy (-OCH

CF ) tail imparts significant lipophilicity and hydrophobicity, while the pyridine ring retains some basic character. Unlike non-fluorinated pyridines, which are often water-soluble, the heavy fluorination renders this molecule hydrophobic and highly soluble in organic solvents, particularly those with matching dipole moments or halogenated character.

Part 2: Solubility Profile & Solvent Compatibility

The following data categorizes solvents based on their interaction with 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine. This classification is derived from standard process chemistry protocols for fluorinated pyridine ethers.

Table 1: Qualitative Solubility Data

Solvent Class	Specific Solvents	Solubility Rating	Process Application
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	Primary solvent for extraction and transport.
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	High (>50 mg/mL)	Standard extraction solvent; compatible with workups.
Polar Aprotic	DMSO, DMF, NMP, DMAc	Miscible	Reaction Medium. Used for S Ar synthesis reactions.
Aromatic	Toluene, Xylene	Good	Used for azeotropic drying or high-temp functionalization.
Alcohols	Methanol, Ethanol, Isopropanol	Moderate to High	Useful for recrystallization (if solid) or as co-solvents.
Alkanes	Hexanes, Heptane, Cyclohexane	Low to Moderate	Anti-solvent. Used to precipitate impurities or in chromatography.
Aqueous	Water, Brine	Insoluble (<0.1 mg/mL)	Used as the wash phase in biphasic extractions.

Critical Insight: The trifluoroethoxy group increases solubility in "fluorous-friendly" solvents (like DCM and THF) but drastically reduces water solubility compared to unsubstituted pyridine.

Part 3: Experimental Protocol for Solubility Determination

Since batch-specific purity and physical form (oil vs. solid) can affect exact saturation points, the following Self-Validating Protocol is recommended for precise determination.

Protocol: Saturation Shake-Flask Method (Gravimetric)

Objective: Determine the saturation solubility (

) in mg/mL at 25°C.

Reagents: High-purity solvent (HPLC grade), 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine sample.

Workflow:

• Preparation: Weigh approx. 100 mg of the compound into a 4 mL glass vial.

• Solvent Addition: Add the target solvent in 100 µL increments.

• Equilibration: Vortex for 30 seconds after each addition.

  • Visual Check: If fully dissolved, the compound is highly soluble (>1000 mg/mL). Stop.

  • Saturation: If undissolved solid/oil persists after adding 1 mL total solvent, proceed to step 4.

• Agitation: Place the vial in a thermomixer at 25°C @ 750 RPM for 24 hours.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (PTFE is required; Nylon may bind fluorinated compounds).

• Quantification:

  • Gravimetric: Evaporate a known volume (e.g., 500 µL) of filtrate in a pre-weighed aluminum pan. Dry to constant weight.

  • HPLC (Preferred): Dilute filtrate 100x with Acetonitrile and analyze against a calibration curve.

Calculation:

Part 4: Process Chemistry & Solvent Selection Logic

In drug development, selecting the right solvent depends on the process stage. The diagram below illustrates the decision logic for handling 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Figure 1: Solvent Selection Decision Tree

Caption: Decision tree for selecting solvents based on the operational phase (Synthesis, Extraction, or Purification).

Part 5: Synthesis & Reaction Context

Understanding the synthesis of this molecule reveals its inherent solubility properties.

Standard Synthesis Route:

Mechanistic Implication: The reaction is typically conducted in DMSO (Dimethyl Sulfoxide) or NMP (N-Methyl-2-pyrrolidone) .

• Why? These solvents dissolve the polar inorganic bases (KOH) and the fluorinated pyridine starting material.

• Solubility Takeaway: If you are running a reaction, the compound is fully miscible in DMSO/DMF. Do not use non-polar solvents (Hexanes) for the reaction phase as the deprotonated TFE alkoxide requires a polar medium.

References

• Jubilant Ingrevia Limited. (n.d.). Safety Data Sheet: 2-Fluoro-6-(trifluoromethyl)pyridine. Retrieved from 6 (Analogous fluorinated pyridine data).

• Fluorochem. (n.d.).[7] Product Documentation: 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridin-4-amine. Retrieved from 8 (Structural analog solubility properties).

• Shao, et al. (2016). Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives. Bioorganic & Medicinal Chemistry Letters. Retrieved from 9.

• Google Patents. (1978). Process for making 2,6-difluoro pyridine (US4071521A). Retrieved from 10.

Sources

• 1. PubChemLite - C7H5F4NO - Explore [pubchemlite.lcsb.uni.lu]
• 2. PubChemLite - 2-fluoro-4-(2,2,2-trifluoroethoxy)pyridine (C7H5F4NO) [pubchemlite.lcsb.uni.lu]
• 3. CAS 1138011-20-7: 3-Fluoro-2-methoxy-5-(trifluoromethyl)py… [cymitquimica.com]
• 4. PubChemLite - 2-fluoro-3-(2,2,2-trifluoroethoxy)pyridine (C7H5F4NO) [pubchemlite.lcsb.uni.lu]
• 5. WO2022020546A1 - 3-(1h-imidazol-2-yl)-2,3,8,8a-tetrahydroindolizin-5(1h)-one derivatives useful as factor xia inhibitors - Google Patents [patents.google.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. fluorochem.co.uk [fluorochem.co.uk]
• 9. Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US4071521A - Process for making 2,6-difluoro pyridine - Google Patents [patents.google.com]

Strategic Incorporation of the Trifluoroethoxy Group in Pyridine Bioisosteres

Topic: Strategic Role of the Trifluoroethoxy Group in Pyridine Bioisosteres Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

In modern medicinal chemistry, the 2,2,2-trifluoroethoxy group (-OCH₂CF₃) serves as a high-precision tool for optimizing pyridine-based scaffolds. While pyridines often act as bioisosteres for phenyl rings to improve solubility and hydrogen bonding potential, their metabolic liability and specific basicity can hinder drug developability. The trifluoroethoxy moiety addresses these challenges by simultaneously modulating electronic density (pKa) , lipophilicity (LogP) , and metabolic stability without significantly altering the steric footprint of the parent scaffold.

This guide details the physicochemical impact, pharmacological rationale, and synthetic protocols for integrating this group into pyridine bioisosteres, using the proton pump inhibitor (PPI) Lansoprazole as the primary mechanistic case study.

Physicochemical Impact & Electronic Modulation[1]

The introduction of a trifluoroethoxy group onto a pyridine ring induces profound electronic and physical changes compared to a standard methoxy (-OCH₃) or ethoxy (-OCH₂CH₃) substitution.

Electronic Withdrawal and pKa Shift

The high electronegativity of the three fluorine atoms exerts a strong inductive effect ($ -I $) through the ethoxy linker. Unlike a methoxy group, which is an electron-donating group (EDG) by resonance that increases pyridine basicity, the trifluoroethoxy group acts as a net electron-withdrawing group (EWG) relative to non-fluorinated ethers.

• Effect: It lowers the electron density on the pyridine nitrogen.

• Result: A decrease in the pKa of the pyridine nitrogen (typically by 0.5 – 1.0 log units compared to alkoxy analogs).

• Application: This is critical when the pyridine nitrogen must remain unprotonated at physiological pH (7.4) to cross membranes but protonated in acidic environments (e.g., gastric parietal cells) to trigger activation.

Lipophilicity and Conformation

Fluorination generally increases lipophilicity. The trifluoroethoxy group is more lipophilic than a methoxy group, facilitating membrane permeability.

• LogP Shift: Replacing -OCH₃ with -OCH₂CF₃ typically increases cLogP by approximately 0.8 – 1.2 units .

• Conformational Bias: The C–O–C–C bonds often adopt specific gauche conformations due to the fluorine atoms, which can orient the substituent orthogonally to the ring, potentially filling hydrophobic pockets in the target protein more effectively than a flexible ethoxy chain.

Comparative Properties Table

Property	Methoxy Pyridine (-OCH₃)	Trifluoroethoxy Pyridine (-OCH₂CF₃)	Impact on Drug Design
Electronic Effect	Strong Donor (+R)	Weak Donor / Inductive Withdrawal (-I)	Modulates N-basicity; reduces oxidation potential.
Pyridine pKa	~6.0 - 6.5 (More Basic)	~3.8 - 4.5 (Less Basic)	Optimization of "Ion Trapping" and acid-activation rates.
Metabolic Stability	Low (O-Demethylation)	High (Blocked O-Dealkylation)	Extends half-life ( ); reduces clearance.
Lipophilicity	Lower LogP	Higher LogP	Improves passive permeability; blood-brain barrier penetration.
Steric Bulk	Small ( )	Medium ( )	Mimics Isopropyl/Isobutyl sterics but with polar modulation.

Mechanistic Case Study: Lansoprazole

The most authoritative example of the trifluoroethoxy group's utility is Lansoprazole , a proton pump inhibitor (PPI).[1][2][3] The drug is a prodrug that requires acid-catalyzed rearrangement to form the active sulfenamide species which covalently binds to the H+/K+-ATPase.[3]

The "Goldilocks" Basicity

For PPIs, the pyridine nitrogen's pKa is the "gatekeeper" of activity.[1]

• Transport: At blood pH (7.4), the pyridine (pKa ~3.83) is largely unprotonated, allowing the lipophilic prodrug to cross cell membranes into the parietal cell.

• Accumulation: In the secretory canaliculus (pH < 1.0), the pyridine becomes fully protonated. Because the charged species cannot cross back through the membrane, the drug concentrates 1000-fold at the site of action (Ion Trapping).

• Activation: The protonated pyridine initiates a nucleophilic attack on the benzimidazole C-2 position.

Why Trifluoroethoxy? If the substituent were a simple methoxy group (as in Omeprazole), the pyridine would be slightly more basic. By using the trifluoroethoxy group, Lansoprazole achieves a slightly lower pKa (3.83 vs 4.06 for Omeprazole) and higher lipophilicity. This fine-tuning optimizes the balance between stability in the blood and rapid activation in the highly acidic canaliculus [1].

Visualization of the Activation Pathway

Figure 1: The acid-activation cascade of Lansoprazole. The trifluoroethoxy group modulates the initial protonation step, ensuring specificity for the acidic parietal cell environment.

Metabolic Stability: The Fluorine Blockade

A primary failure mode for alkoxy-pyridine drugs is O-dealkylation by Cytochrome P450 enzymes (CYP2C19, CYP3A4). This process involves hydrogen abstraction from the alpha-carbon next to the oxygen.

• Mechanism of Instability: $ R-O-CH_2-R' \xrightarrow{[O]} R-O-CH(OH)-R' \rightarrow R-OH + O=CH-R' $

• Trifluoroethoxy Solution: The $ -OCH_2CF_3 $ group has no beta-hydrogens, and the alpha-hydrogens are electronically deactivated by the adjacent $ CF_3 $ group (strong electron withdrawal increases C-H bond strength and reduces radical stability).

• Result: The metabolic pathway is effectively blocked or significantly slowed, extending the drug's half-life ($ t_{1/2} $) compared to ethoxy analogs [2].

Experimental Protocols

Synthesis of 4-(2,2,2-Trifluoroethoxy)-3-methylpyridine

This protocol describes the installation of the trifluoroethoxy group via Nucleophilic Aromatic Substitution ($ S_NAr $), the industry-standard method for functionalizing electron-deficient heterocycles.

Reagents:

• 4-Chloro-3-methylpyridine hydrochloride (1.0 eq)

• 2,2,2-Trifluoroethanol (TFE) (1.5 - 2.0 eq)

• Sodium Hydride (60% dispersion in mineral oil) (2.5 eq)

• Solvent: Anhydrous DMF or DMSO

Step-by-Step Methodology:

• Alkoxide Formation:

  • Flame-dry a 3-neck round-bottom flask under Argon.

  • Charge with anhydrous DMF (0.5 M concentration relative to substrate).

  • Cool to 0°C in an ice bath.

  • Add Sodium Hydride (NaH) portion-wise. Caution: Hydrogen gas evolution.

  • Add 2,2,2-Trifluoroethanol dropwise via syringe. Stir at 0°C for 30 minutes until gas evolution ceases and a clear solution of sodium trifluoroethoxide forms.

• Nucleophilic Displacement:

  • Add 4-Chloro-3-methylpyridine hydrochloride portion-wise to the alkoxide solution.

  • Note: The extra equivalent of base neutralizes the HCl salt.

  • Remove the ice bath and heat the reaction mixture to 80°C - 90°C for 4–6 hours.

  • Monitor reaction progress by TLC (System: 50% EtOAc/Hexanes) or LC-MS.

• Work-up and Purification:

  • Cool the mixture to room temperature.

  • Quench carefully with ice-cold water (exothermic).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with water (2x) and brine (1x) to remove DMF.

  • Dry over anhydrous $ Na_2SO_4 $, filter, and concentrate in vacuo.

  • Purification: Flash column chromatography on silica gel. Elute with a gradient of 0-40% Ethyl Acetate in Hexanes.

  • Yield: Expect 75–90% of a pale yellow oil or low-melting solid.

Synthetic Workflow Diagram

Figure 2: Synthetic workflow for the introduction of the trifluoroethoxy group via SnAr.

References

• Shin, J. M., & Kim, N. (2013).[3] Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors. Journal of Neurogastroenterology and Motility, 19(1), 25–35. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. [Link]

• Tseng, C. C., et al. (2019).[4] The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group.[4] Journal of Medicinal Chemistry, 62(10), 5049–5062.[4][5] [Link][4]

Sources

• 1. The Chemically Elegant Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jnma.com.np [jnma.com.np]
• 3. Pharmacokinetics and Pharmacodynamics of the Proton Pump Inhibitors [jnmjournal.org]
• 4. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 5. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Sequential Nucleophilic Aromatic Substitution (SNAr) of 2,6-Difluoropyridine in Drug Discovery

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Focus: Synthesis and downstream functionalization of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Executive Summary & Chemical Context

In modern drug discovery, the incorporation of fluorinated motifs is a highly privileged strategy to modulate lipophilicity, metabolic stability, and target binding affinity. The 2,2,2-trifluoroethoxy group is particularly valuable, acting as a bioisostere for standard ethers while providing superior resistance to oxidative metabolism.

Starting from the highly reactive 2,6-difluoropyridine, a sequential Nucleophilic Aromatic Substitution (SNAr) strategy allows for the precise, regioselective installation of the trifluoroethoxy group, yielding 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine . This mono-substituted intermediate retains a highly activated C-F bond, serving as a versatile electrophilic building block for subsequent SNAr reactions with diverse nucleophiles (amines, thiols, and alkoxides) to build complex, di-substituted heteroaromatic scaffolds[1].

Mechanistic Causality: The SNAr of Fluoropyridines

To master this chemistry, one must understand the causality behind the reactivity of fluoropyridines. In classical aliphatic chemistry (SN2), fluorine is a notoriously poor leaving group due to the high strength of the C-F bond. However, in SNAr, the reaction proceeds via an addition-elimination mechanism .

The rate-determining step is the initial nucleophilic attack that disrupts aromaticity to form an anionic intermediate known as the Meisenheimer complex . Because fluorine is the most electronegative element, it exerts a profound inductive electron-withdrawing effect (-I) that dramatically lowers the energy of this transition state, making fluoropyridines exceptionally reactive electrophiles compared to their chloro- or bromo- analogues[2].

Furthermore, once the 2,2,2-trifluoroethoxy group is installed, its own strong -I effect prevents the pyridine ring from becoming overly electron-rich. This electronic modulation ensures that the remaining fluorine at the 2-position remains sufficiently activated for a second, tandem SNAr reaction[1],[3].

Addition-elimination mechanism via the anionic Meisenheimer complex in SNAr.

Experimental Workflows & Self-Validating Protocols

The following protocols detail the sequential SNAr workflow. As a self-validating system, each procedure incorporates strict in-process controls (IPCs) to ensure the reaction trajectory is continuously verified, preventing costly downstream failures.

Sequential SNAr workflow from 2,6-difluoropyridine to di-substituted pyridine.

Protocol A: Synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Objective: Regioselective mono-substitution while suppressing di-substitution.

• Preparation: Flame-dry a 250 mL round-bottom flask under argon. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.05 eq, 10.5 mmol) and anhydrous THF (50 mL).

• Alkoxide Generation: Cool the suspension to 0 °C using an ice bath. Dropwise, add 2,2,2-trifluoroethanol (TFE, 1.00 eq, 10.0 mmol). Stir for 30 minutes until H₂ evolution ceases.

  • Causality & Rationale: TFE has a pKa of ~12.4. NaH is required to quantitatively deprotonate TFE to the highly nucleophilic trifluoroethoxide anion. THF is chosen to solvate the ion pair while allowing strict low-temperature control to prevent over-reaction.

• Electrophile Addition: Slowly add 2,6-difluoropyridine (1.10 eq, 11.0 mmol) to the 0 °C solution. Maintain at 0 °C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

  • Causality & Rationale: A slight excess of the difluoro-electrophile ensures that the trifluoroethoxide is the limiting reagent, statistically disfavoring the formation of the di-substituted byproduct.

• Self-Validation Checkpoint (IPC): Withdraw a 10 µL aliquot, quench in 1 mL MeCN/H₂O (1:1), and analyze via LC-MS. The chromatogram must show <2% unreacted TFE and the presence of the product mass (m/z 196.1 [M+H]⁺). If di-substitution (m/z 276.1) exceeds 5%, the temperature was inadequately controlled.

• Workup: Quench carefully with saturated aqueous NH₄Cl (20 mL). Extract with Ethyl Acetate (3 × 30 mL). Wash organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure product.

Protocol B: Secondary SNAr with a Model Amine (Morpholine)

Objective: Functionalization of the remaining deactivated C-F bond.

• Reaction Setup: In a sealed microwave vial or heavy-walled pressure tube, dissolve 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 eq, 5.0 mmol) in anhydrous DMSO (10 mL).

• Reagent Addition: Add Morpholine (1.2 eq, 6.0 mmol) and Potassium Carbonate (K₂CO₃, 2.0 eq, 10.0 mmol).

  • Causality & Rationale: The first substitution slightly increases the electron density of the pyridine ring. Therefore, the second SNAr requires a highly polar aprotic solvent (DMSO) to maximally solvate the nucleophile and stabilize the transition state. K₂CO₃ acts as an acid scavenger to prevent protonation of the morpholine nucleophile by the generated HF[4].

• Heating: Seal the vessel and heat to 90 °C for 12 hours.

• Self-Validation Checkpoint (IPC): Sample 10 µL, dilute in MeCN, and run LC-MS. Complete conversion is indicated by the disappearance of m/z 196.1 and the emergence of the morpholine adduct (m/z 263.2 [M+H]⁺). If starting material persists >5%, increase temperature to 100 °C for 2 additional hours.

• Workup: Cool to RT. Pour the mixture into ice water (50 mL) to precipitate the product. Filter the solid, wash with cold water to remove residual DMSO, and dry under high vacuum.

Quantitative Data: Optimization of Secondary SNAr

The reactivity of the remaining 2-fluoro position is highly dependent on the nature of the incoming nucleophile. The table below summarizes optimized conditions for various nucleophile classes reacting with 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
Morpholine (2° Amine)	K₂CO₃ (2.0 eq)	DMSO	90	12	82	Polar aprotic solvent required to accelerate the SNAr of the partially deactivated ring.
Benzylamine (1° Amine)	DIPEA (2.0 eq)	NMP	100	16	78	Primary amines are less nucleophilic than cyclic secondary amines; requires higher thermal energy.
Sodium Methanethiolate	None (Pre-formed)	THF	25 (RT)	4	92	High polarizability and nucleophilicity of the thiolate anion allows for rapid reaction at room temperature.
Phenol	Cs₂CO₃ (1.5 eq)	DMF	110	18	71	Hard oxygen nucleophiles require strong base and high heat to overcome the activation barrier.

References

• Practical application of 3-substituted-2,6-difluoropyridines in drug discovery: Facile synthesis of novel protein kinase C theta inhibitors Source: ResearchGate URL:[Link]

• Synthesis of α- and β-Carbolines by a Metalation/Negishi Cross-Coupling/SNAr Reaction Sequence Source: ChemRxiv URL:[Link]

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

using 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine as a pharmaceutical intermediate

Strategic Utilization of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine in Medicinal Chemistry

Abstract

This guide details the strategic application of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (referred to herein as TFP-F ) as a high-value building block in drug discovery. While fluorinated pyridines are ubiquitous, the specific combination of a labile 2-fluoro handle and a metabolically stable 6-(2,2,2-trifluoroethoxy) moiety offers unique advantages. This moiety acts as a lipophilic bioisostere for methoxy groups, significantly enhancing metabolic stability by blocking oxidative demethylation. This protocol outlines the compound's reactivity profile, provides a validated method for nucleophilic aromatic substitution (

), and details a workflow for synthesizing fused heterocyclic scaffolds.

Compound Profile & Strategic Value

Property	Detail
Compound Name	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine
Structure	Pyridine ring substituted at C2 with Fluorine; C6 with
Primary Reactivity	Nucleophilic Aromatic Substitution ( ) at C2
Role in SAR	Bioisostere for 2-methoxy-6-fluoropyridine; modulator
Metabolic Advantage	The group blocks P450-mediated O-dealkylation common in methoxy analogs.

The "Fluorine Effect" in Ligand Design

The 2,2,2-trifluoroethoxy group is not merely a passive substituent. It exerts a strong electron-withdrawing effect (

), reducing the basicity of the pyridine nitrogen compared to a standard ethoxy group. This is critical for:

• Permeability: Reducing the amount of charged species at physiological pH (7.4).

• Conformation: The bulky

  group can enforce specific binding conformations via steric clash or intramolecular electrostatic interactions.

Reactivity Analysis & Causality

The utility of TFP-F relies on the differential reactivity of its substituents.

• C2-Position (Fluorine): This is the "Warhead." The electronegativity of the ring nitrogen and the fluorine atom creates a highly electrophilic center at C2. It is significantly more reactive toward

  than a corresponding chloro-pyridine due to the high electronegativity of fluorine stabilizing the Meisenheimer complex intermediate (the rate-determining step in many reactions).

• C6-Position (Trifluoroethoxy): This is the "Payload." The ether linkage is robust. Under standard

  conditions targeting C2, the trifluoroethoxy group remains inert, serving as a protecting group for the oxygen or simply as a structural motif.

Diagram 1: Reactivity Logic Flow

Caption: Differential reactivity profile of TFP-F. The C2-F bond is the active site for substitution, while the C6-ether remains intact.

Detailed Experimental Protocols

Protocol A: Regioselective Hydrazine Substitution

Application: Synthesis of precursors for Pyrazolo[1,5-a]pyridines (P2X3 antagonists, kinase inhibitors).

Rationale: Hydrazine is a potent bis-nucleophile. The challenge is preventing double addition (substitution at both C2 and C6, though C6 is slower) or polymerization. We utilize mild conditions to favor C2 displacement exclusively.

Materials:

• Substrate: 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 eq)

• Reagent: Hydrazine monohydrate (64-65%

  , 3.0 eq)

• Solvent: Ethanol (Absolute) or Isopropanol

• Apparatus: Sealed pressure tube or reflux condenser

Step-by-Step Procedure:

• Preparation: Dissolve 10.0 mmol of TFP-F in 20 mL of ethanol (0.5 M concentration).

  • Note: High concentration favors the bimolecular reaction over solvent hydrolysis.

• Addition: Cool the solution to 0°C in an ice bath. Add hydrazine monohydrate (30.0 mmol) dropwise over 10 minutes.

  • Causality: Exothermic reaction. Controlling temperature prevents thermal decomposition of the hydrazine or attack at the C6 ether.

• Reaction: Allow the mixture to warm to room temperature (RT). Stir for 2 hours.

  • Monitoring: Check via LC-MS. The product (M+H) should correspond to the replacement of F (mass 19) with

    (mass 31), a net gain of 12 amu.

  • Optimization: If conversion is <50% after 4 hours, heat to 50°C. Avoid reflux unless necessary to prevent displacement of the trifluoroethoxy group.

• Work-up:

  • Concentrate the solvent under reduced pressure (Rotavap) to remove excess hydrazine and ethanol.

  • Resuspend the residue in Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

  • Critical Step: Dry organic layer over

    .[1][2] Hydrazine residues can interfere with subsequent cyclization steps.

• Purification: The crude hydrazine is often pure enough (>95%) for cyclization. If not, recrystallize from Hexane/EtOAc.

Validation Criteria:

• 1H NMR: Loss of the multiplet signal corresponding to H3/H5 coupling with Fluorine. Appearance of broad NH signals (approx 4.0 and 8.0 ppm).

• Yield Target: >85%.

Protocol B: Buchwald-Hartwig Cross-Coupling (Alternative)

Application: Coupling with deactivated amines or anilines where

fails.

Rationale: While the 2-F group is activated, sterically hindered or electron-poor anilines may require palladium catalysis.

Materials:

• Catalyst:

  (2 mol%)

• Ligand: Xantphos (4 mol%)

• Base:

  (1.5 eq)

• Solvent: 1,4-Dioxane (Anhydrous)

Workflow:

• Charge a reaction vial with TFP-F (1.0 eq), Aniline derivative (1.1 eq), Base, Catalyst, and Ligand.

• Evacuate and backfill with Nitrogen (3 cycles).

• Add degassed Dioxane.

• Heat at 100°C for 12 hours.

• Filter through Celite and purify via Flash Chromatography.

Synthesis Workflow: Pyrazolo[1,5-a]pyridine Scaffold

This workflow demonstrates the transformation of TFP-F into a bioactive scaffold.

Diagram 2: Synthetic Pathway

Caption: Conversion of TFP-F to a fused pyrazolopyridine scaffold via hydrazinyl intermediate.

Quality Control & Analytics

To ensure the integrity of the intermediate, the following analytical parameters must be met.

HPLC Method (Reverse Phase):

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm.

• Retention Time Note: The trifluoroethoxy group significantly increases lipophilicity (

  ). Expect retention times longer than standard methoxy-pyridines.

Impurity Profile:

• Hydrolysis Product: 6-(2,2,2-trifluoroethoxy)pyridin-2-ol. (Result of moisture in

  reaction).

• Bis-substituted: 2,6-bis(hydrazinyl)pyridine (Result of excessive heating or insufficient stoichiometry).

Safety & Handling

• Fluoride Hazard: Although the C-F bond is stable, harsh acidic conditions or combustion can release Hydrogen Fluoride (HF). Use standard HF-compatible waste disposal if decomposing the material.

• Skin Permeability: Fluorinated ethers often have enhanced skin permeability. Wear Nitrile gloves (double-gloving recommended) and a lab coat.

• Incompatibility: Avoid strong Lewis acids (e.g.,

  ) which may cleave the trifluoroethyl ether.

References

• Medicinal Chemistry of Fluorinated Pyridines

  • Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

  • Context: Validates the metabolic stability and modul

• Synthesis of Trifluoroethoxy Intermediates

  • Lérida, A., et al. (2019). "2,2,2-Trifluoroethoxy Aromatic Heterocycles: Hydrolytically Stable Alternatives to Heteroaryl Chlorides." The Journal of Organic Chemistry. Link

  • Context: Provides the foundational logic for using trifluoroethoxy groups as stable handles in reactions.

• General Protocol for Amination of 2-Fluoropyridines

  • Schlosser, M., et al. (2005). "Site-Selective Substitution of Fluorine in Di- and Trifluoropyridines." European Journal of Organic Chemistry. Link

  • Context: Establishes the reactivity order of fluoropyridines (C2 > C4 >> C3).

• Reaction Safety Data

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for 2-Fluoro-6-(trifluoromethyl)pyridine (Analogous reactivity). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Strategic C-N Coupling of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine with Amines

Executive Summary & Strategic Overview

The synthesis of 2-amino-6-(substituted)pyridines is a cornerstone of modern medicinal and agrochemical research. These scaffolds are prevalent in a multitude of bioactive molecules.[1] The target electrophile, 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, presents a highly activated system for C-N bond formation. The confluence of three powerful electron-withdrawing features—the pyridine ring nitrogen, the C2-fluoro substituent, and the C6-trifluoroethoxy group—creates a profoundly electron-deficient aromatic core. This electronic profile makes the C2 position exceptionally susceptible to attack by amine nucleophiles, primarily via a Nucleophilic Aromatic Substitution (SNAr) mechanism.

This guide provides a comprehensive analysis of the reaction conditions for coupling amines with this specific pyridine derivative. It moves beyond a simple recitation of steps to explain the fundamental principles governing the choice of reagents and conditions. We will detail two primary, field-proven strategies: the direct, metal-free thermal SNAr reaction and the palladium-catalyzed Buchwald-Hartwig amination for more challenging substrates. Each section includes a discussion of key parameters, a detailed experimental protocol, and troubleshooting insights to ensure reproducible, high-yield outcomes.

Reaction Principle: The SNAr Mechanism on an Activated Pyridine Core

The coupling of amines with 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine proceeds robustly through a two-step addition-elimination SNAr pathway.[2] Understanding this mechanism is critical for rational optimization.

• Nucleophilic Attack: The amine nucleophile attacks the electron-deficient carbon atom at the C2 position, which bears the fluorine atom. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is effectively delocalized onto the electronegative nitrogen atom of the pyridine ring.[2][3]

• Elimination & Aromatization: The aromaticity of the ring is restored by the expulsion of the fluoride ion, which is an excellent leaving group in this context. The strong electron-withdrawing nature of fluorine enhances the electrophilicity of the attached carbon, making the initial attack the rate-determining step.[2][3]

The combined electron-withdrawing effects of the ring nitrogen and the 6-(2,2,2-trifluoroethoxy) group significantly lower the activation energy for this process, often allowing for milder reaction conditions compared to less activated halopyridines.[1][2]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Palladium-Catalyzed Cross-Coupling of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

This Application Note is designed for medicinal chemists and process development scientists. It details the specific protocols for functionalizing 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine , a high-value fluorinated building block.

Executive Summary

2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (CAS: Available upon specific vendor query, structurally derived from 2,6-difluoropyridine) represents a critical scaffold in modern drug discovery. The 2,2,2-trifluoroethoxy moiety serves as a lipophilic, metabolically stable bioisostere for alkoxy groups, often enhancing blood-brain barrier (BBB) permeability and potency in receptor binding.

While the 2-position fluorine atom is a potential handle for nucleophilic aromatic substitution (

), this pathway is often limited to strong nucleophiles (alkoxides, thiols). To access a broader chemical space—specifically C–C bond formation (biaryls) and C–N bond formation with hindered amines—Palladium-Catalyzed Cross-Coupling is the superior methodology.

This guide provides optimized protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing the specific challenge of activating the C(sp²)–F bond in an electron-deficient pyridine system.

Substrate Analysis & Reactivity Profile

Electronic Structure

The substrate features a pyridine ring substituted at the 2- and 6-positions.

• 2-Fluoro Group: The reactive electrophile. The C–F bond is strong (approx. 115 kcal/mol), making oxidative addition difficult compared to C–Cl or C–Br. However, the adjacent ring nitrogen lowers the LUMO energy, facilitating interaction with electron-rich Pd(0) species.

• 6-(2,2,2-Trifluoroethoxy) Group:

  • Inductive Effect (-I): The

    group is strongly electron-withdrawing due to the moiety. This deactivates the ring towards electrophilic attack but activates the 2-position for oxidative addition and nucleophilic attack.

  • Resonance Effect (+M): The oxygen lone pair offers weak donation, but the -I effect generally dominates in this specific configuration.

The Challenge: Competition

In the presence of strong bases (e.g., alkoxides) or at high temperatures, the 2-fluoro group is prone to direct displacement (

).

• Risk: Formation of side products via direct attack of the base or solvent.

• Solution: Use of mild bases (e.g.,

  , ) and non-nucleophilic solvents (Dioxane, Toluene) combined with highly active catalytic systems to favor the kinetic Pd-cycle over the thermodynamic pathway.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (C–C Bond Formation)

Objective: Coupling of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine with Aryl Boronic Acids.

Mechanism: The reaction relies on the use of electron-rich, bulky phosphine ligands to facilitate the difficult oxidative addition of the C–F bond.

Reagents & Materials

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]	Role
Substrate	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine	1.0	Electrophile
Nucleophile	Aryl Boronic Acid ( )	1.5	Coupling Partner
Catalyst		0.05 (5 mol%)	Pre-catalyst
Ligand	PCy3 (Tricyclohexylphosphine) orXPhos	0.10 (10 mol%)	Ligand (e- rich)
Base	(anhydrous, tribasic)	3.0	Base
Solvent	1,4-Dioxane (anhydrous)	[0.2 M]	Solvent

Step-by-Step Procedure

• Preparation: Oven-dry a 10 mL microwave vial or Schlenk tube containing a magnetic stir bar. Cool under Argon flow.

• Charging: Add

  (5 mol%), Ligand (10 mol%), Aryl Boronic Acid (1.5 equiv), and finely ground (3.0 equiv).

• Inerting: Cap the vial and purge with Argon for 5 minutes (vacuum/backfill x3).

• Addition: Inject anhydrous 1,4-Dioxane via syringe, followed by the liquid substrate 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv).

• Reaction: Heat the mixture to 100–110 °C for 12–18 hours.

  • Note: If using microwave irradiation, heat to 120 °C for 1 hour.

• Work-up: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite. Wash the organic phase with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry over

  , concentrate, and purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

Objective: Coupling with primary or secondary amines.

Critical Note: Standard ligands often fail with C–F bonds. BrettPhos is the gold standard for this transformation due to its ability to stabilize the oxidative addition intermediate.

Reagents & Materials

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9][10]
Substrate	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine	1.0
Nucleophile	Amine ( )	1.2
Catalyst	BrettPhos Pd G3 (Pre-catalyst)	0.02 (2 mol%)
Base	LHMDS (1.0 M in THF)	2.0
Solvent	THF or Toluene	[0.2 M]

Step-by-Step Procedure

• Inerting: Purge a reaction vial with Nitrogen.

• Solids: Add BrettPhos Pd G3 precatalyst (if solid) and the amine (if solid).

• Liquids: Add solvent (THF), followed by the substrate and amine (if liquid).

• Base Addition: Dropwise add LHMDS solution at room temperature.

  • Why LHMDS? Soluble bases are preferred for rapid deprotonation of the amine-Pd complex, essential for difficult couplings.

• Heating: Stir at 80 °C for 4–8 hours.

• Work-up: Quench with saturated

  , extract with EtOAc, and purify.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, emphasizing the critical C–F Oxidative Addition step, which is the rate-determining barrier overcome by the specialized ligands.

Caption: Catalytic cycle for the Pd-catalyzed cross-coupling of 2-fluoropyridines. The oxidative addition (Red) is the energy-demanding step facilitated by electron-rich ligands.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Conversion	Incomplete Oxidative Addition	Switch to a more electron-rich ligand (PCy3 BrettPhos ). Increase Temp to 120°C.
Hydrolysis (Pyridone formation)	Water in solvent reacting with C-F	Ensure rigorous anhydrous conditions. Use molecular sieves in the solvent.
Homocoupling of Boronic Acid	Oxidation of Boronic Acid	Degas solvents thoroughly (Freeze-Pump-Thaw). Reduce catalyst loading.
Side Product	Base is too nucleophilic	Switch from alkoxide bases ( ) to carbonate/phosphate ( , ).

References

• Gribble, G. W. (2010). Palladium in Heterocyclic Chemistry: A Guide for the Synthetic Chemist. Elsevier. Link

• Koudriadou, K., et al. (2024). "Pd-catalyzed Suzuki-type cross-coupling of 2-pyridyl carbamoyl fluorides". Chemical Communications.[1][2][11] Link

• BenchChem. (2025).[3] "A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling". BenchChem Technical Guides. Link

• Pethő, B., et al. (2017).[12] "Palladium-Catalyzed 2,2,2-Trifluoroethoxylation of Aromatic and Heteroaromatic Chlorides". Chemistry – A European Journal. Link

• Thornbury, R. T., & Toste, F. D. (2016).[2] "Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids". Angewandte Chemie International Edition. Link

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. benchchem.com [benchchem.com]
• 4. Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pd-catalyzed Suzuki-type cross-coupling of 2-pyridyl carbamoyl fluorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Palladium-Catalyzed 2,2,2-Trifluoroethoxylation of Aromatic and Heteroaromatic Chlorides Utilizing Borate Salt and the Synthesis of a Trifluoro Analogue of Sildenafil - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Orthogonal Functionalization of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary

The pyridine scaffold is a ubiquitous pharmacophore in modern drug discovery. The compound 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine represents a highly specialized, electron-deficient building block offering orthogonal vectors for late-stage functionalization. This application note details the mechanistic rationale and validated protocols for functionalizing this scaffold via two distinct pathways: Nucleophilic Aromatic Substitution (SNAr) at the C2 position, and Directed Ortho Metalation (DoM) at the C3/C5 positions.

By exploiting the differential electronic and steric profiles of the fluorine and 2,2,2-trifluoroethoxy substituents, researchers can achieve precise regiocontrol, accelerating the synthesis of complex, multi-substituted heteroaromatics.

Electronic Profiling & Reactivity Mapping

The reactivity of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is governed by a "push-pull" electronic system across the π-deficient pyridine ring:

• C2-Fluorine: Acts as a highly electronegative inductive withdrawing group (-I), drastically lowering the LUMO of the pyridine ring and making the C2 position exceptionally susceptible to nucleophilic attack. Furthermore, fluorine is an excellent leaving group in SNAr reactions due to the high stability of the fluoride anion.

• C6-Trifluoroethoxy: The -OCH2CF3 group is strongly electron-withdrawing via induction (due to the CF3 moiety) but can donate electron density via resonance (+M) from the oxygen lone pairs. It acts as a steric shield for the C5 position and serves as a secondary Directed Metalation Group (DMG).

Reactivity Map

Caption: Orthogonal reactivity map of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine highlighting SNAr and DoM vectors.

Mechanistic Pathway I: SNAr at the C2 Position

Causality & Design

Nucleophilic Aromatic Substitution on this scaffold is highly regioselective for the C2 position. The C-F bond is significantly more reactive toward SNAr than the C-O bond of the trifluoroethoxy group. The transition state is stabilized by the electronegativity of the adjacent ring nitrogen, which accommodates the developing negative charge (Meisenheimer complex).

Self-Validating Insight: When optimizing SNAr, the reaction progress can be cleanly monitored via 19F NMR. The disappearance of the sharp aryl-fluorine signal (typically around -65 to -75 ppm) provides unambiguous confirmation of conversion without the need for complex LC-MS deconvolution.

Mechanistic Pathway II: Directed Ortho Metalation (DoM)

Causality & Design

Functionalizing the C3 or C5 positions requires deprotonation via Directed Ortho Metalation (DoM)[1]. Both the fluorine atom and the alkoxy group act as DMGs. They coordinate the lithium cation of the base, bringing the basic anion into close proximity to the ortho-proton—a phenomenon known as the Complex-Induced Proximity Effect (CIPE) [2].

Critical Base Selection: The use of alkyllithiums (e.g., n-BuLi) is strictly prohibited with this scaffold. n-BuLi will act as a nucleophile, attacking the highly electrophilic C2-fluorine position via SNAr. Instead, sterically hindered, non-nucleophilic bases such as Lithium Diisopropylamide (LDA) or Lithium Tetramethylpiperidide (LiTMP) must be used[3].

Regioselectivity typically favors the C3 position (ortho to the fluorine). Fluorine is a kinetically superior DMG compared to the bulky trifluoroethoxy group, and the C3 proton is significantly more acidic and sterically accessible[4].

Caption: Mechanistic sequence of Directed Ortho Metalation (DoM) via Complex-Induced Proximity Effect.

Quantitative Data & Optimization Summary

The following table synthesizes expected yields and conditions based on established reactivity profiles for 2-fluoro-6-alkoxypyridines[5][6].

Reaction Type	Reagents / Conditions	Target Position	Electrophile / Nucleophile	Expected Yield
SNAr	Morpholine, K2CO3, DMF, 80 °C	C2	Secondary Amine	85 - 95%
SNAr	NaSMe, THF, 0 °C to RT	C2	Thiolate	90 - 98%
DoM	1. LDA (1.1 eq), THF, -78 °C 2. I2 (1.2 eq)	C3	Iodine (I+)	70 - 80%
DoM	1. LDA (1.1 eq), THF, -78 °C 2. DMF (1.5 eq)	C3	Formyl (-CHO)	65 - 75%
DoM	1. LiTMP (1.2 eq), THF, -78 °C 2. B(OMe)3	C3	Boronic Acid	60 - 70%

Experimental Protocols

Protocol A: Regioselective SNAr with Secondary Amines (C2-Amination)

This protocol utilizes a mild base to scavenge HF, driving the reaction to completion while preventing degradation of the trifluoroethoxy ether.

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 mmol, 1.0 eq) and anhydrous K2CO3 (2.0 mmol, 2.0 eq).

• Solvent & Nucleophile: Suspend the mixture in anhydrous DMF (5.0 mL). Add the secondary amine (e.g., morpholine, 1.2 mmol, 1.2 eq) dropwise at room temperature.

• Reaction: Attach a reflux condenser and heat the mixture to 80 °C under a nitrogen atmosphere for 4–6 hours.

• Self-Validation Check: Withdraw a 50 µL aliquot, dilute in CDCl3, and analyze via 19F NMR. The reaction is complete when the aryl-F signal completely disappears (leaving only the -CF3 signal from the ether at ~ -74 ppm).

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with H2O (3 x 10 mL) to remove DMF, followed by brine (10 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: C3-Functionalization via Directed Ortho Metalation (DoM)

This protocol requires strictly anhydrous conditions. The use of freshly prepared LDA is critical to avoid impurities that can catalyze undesired aggregate formations[3].

• Base Preparation: In a flame-dried Schlenk flask under argon, dissolve anhydrous diisopropylamine (1.2 mmol, 1.2 eq) in anhydrous THF (4.0 mL). Cool to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.1 mmol, 2.5 M in hexanes) dropwise. Stir for 30 minutes at 0 °C to ensure complete formation of LDA, then re-cool to -78 °C.

• Lithiation: Dissolve 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 mmol, 1.0 eq) in anhydrous THF (2.0 mL). Add this solution dropwise to the LDA mixture at -78 °C over 10 minutes.

• CIPE Maturation: Stir the deep-colored solution at -78 °C for 45 minutes to allow for complete, regioselective C3-deprotonation.

• Electrophilic Quench: Add the desired electrophile (e.g., a solution of I2, 1.2 mmol in 2 mL THF) dropwise at -78 °C. Stir for an additional 1 hour at -78 °C, then allow the reaction to slowly warm to room temperature over 2 hours.

• Workup: Quench the reaction with saturated aqueous NH4Cl (5 mL). (If using I2, add 2 mL of saturated Na2S2O3 to quench unreacted iodine). Extract with Et2O (3 x 15 mL). Wash the combined organic layers with brine, dry over MgSO4, and concentrate. Purify via silica gel chromatography.

References

• Lithium Diisopropylamide-Mediated Ortholithiation of 2–Fluoropyridines: Rates, Mechanisms, and the Role of Autocatalysis National Institutes of Health (NIH) / PMC URL:[Link]

• Directed ortho metalation Wikipedia, The Free Encyclopedia URL: [Link]

• Directed ortho metalation of O-pyridyl carbamates. Regiospecific entries into polysubstituted pyridines The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Directed Ortho Metalation (DOM) Organic Chemistry Portal URL:[Link]

• Directed Metalation: A Survival Guide Baran Lab, The Scripps Research Institute URL:[Link]

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. baranlab.org [baranlab.org]
• 3. Lithium Diisopropylamide-Mediated Ortholithiation of 2–Fluoropyridines: Rates, Mechanisms, and the Role of Autocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Directed Ortho Metalation [organic-chemistry.org]

Application Note &amp; Protocol: Strategic Synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Derivatives

Abstract: This document provides a comprehensive guide to the synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, a key intermediate in the development of pharmaceuticals and agrochemicals. We delve into the strategic selection of reagents, provide a mechanistic rationale based on Nucleophilic Aromatic Substitution (SNAr), and present a detailed, field-proven laboratory protocol. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile building block.

Introduction: The Strategic Importance of Fluorinated Pyridines

The incorporation of fluorine and fluorinated moieties into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine core is a privileged structure found in numerous high-value molecules. Its utility stems from the unique physicochemical properties imparted by the fluorine substituents, including enhanced metabolic stability, increased lipophilicity, and modulated pKa, which can significantly improve the pharmacokinetic and pharmacodynamic profile of a drug candidate[1].

A prominent example is its role as a critical intermediate in the synthesis of Roflumilast, a selective PDE4 inhibitor used for the treatment of chronic obstructive pulmonary disease (COPD)[2][3][4]. The synthetic accessibility and versatile reactivity of this scaffold make it an invaluable tool for drug discovery programs. This guide focuses on the most reliable and efficient method for its preparation: the regioselective nucleophilic aromatic substitution (SNAr) on a difluorinated pyridine precursor.

Synthetic Strategy: The Logic of Nucleophilic Aromatic Substitution (SNAr)

The primary route to 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine relies on the SNAr mechanism. Unlike nucleophilic substitutions on aliphatic systems (SN1/SN2), SNAr reactions on aryl halides are feasible when the aromatic ring is "activated" by electron-withdrawing groups[5][6]. In the case of a pyridine ring, the ring nitrogen itself acts as an electron-withdrawing group, acidifying the ring protons and making the ring carbons more electrophilic and thus susceptible to nucleophilic attack.

The general workflow for this synthesis is depicted below.

Fig 1. High-level synthetic workflow.

Rationale for Reagent Selection

The success of this synthesis hinges on the careful selection of each component.

• The Substrate: 2,6-Difluoropyridine: This is an ideal starting material. The two fluorine atoms activate the ring for SNAr. Crucially, fluorine's high electronegativity strongly polarizes the C-F bond, making the carbon atom highly electrophilic and susceptible to nucleophilic attack. While typically a poor leaving group in SN1/SN2 reactions, fluorine is an excellent leaving group in SNAr because the C-F bond is broken in the fast, rearomatization step, not the rate-determining nucleophilic addition step[5][7][8].

• The Nucleophile: 2,2,2-Trifluoroethanol (TFE): TFE is not nucleophilic enough to react directly. It must first be deprotonated to form the corresponding 2,2,2-trifluoroethoxide anion. The electron-withdrawing trifluoromethyl group makes TFE significantly more acidic (pKa ≈ 12.4) than ethanol (pKa ≈ 16)[9][10]. This means it can be readily deprotonated by a suitable base, and the resulting alkoxide is a potent nucleophile.

• The Base: Sodium Hydride (NaH): A strong, non-nucleophilic base is required to deprotonate TFE without competing in the SNAr reaction. Sodium hydride (NaH) is an excellent choice. It is a powerful base that irreversibly deprotonates the alcohol, generating the sodium trifluoroethoxide salt and hydrogen gas, which simply evolves from the reaction mixture.

• The Solvent: Anhydrous Tetrahydrofuran (THF): A polar aprotic solvent is essential. THF effectively solvates the sodium cation without interfering with the nucleophile. It is crucial that the solvent be anhydrous, as any water would rapidly quench the sodium hydride.

The SNAr Mechanism in Detail

The reaction proceeds via a two-step addition-elimination mechanism.

• Step 1 (Rate-Determining): Nucleophilic Addition. The potent 2,2,2-trifluoroethoxide nucleophile attacks one of the fluorine-bearing carbons (C6) of the 2,6-difluoropyridine ring. This breaks the aromaticity of the ring and forms a resonance-stabilized negative intermediate known as a Meisenheimer complex[7][11]. The negative charge is delocalized across the ring and, importantly, onto the electronegative nitrogen atom, which provides significant stabilization.

• Step 2 (Fast): Elimination & Rearomatization. The aromaticity of the pyridine ring is restored by the elimination of a fluoride ion from the tetrahedral intermediate. This step is rapid because it re-establishes the highly stable aromatic system.

Fig 2. The Addition-Elimination (SNAr) Mechanism.

Detailed Laboratory Protocol

This protocol describes the synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine on a 25 mmol scale.

Safety Precautions:

• Sodium hydride (NaH) is highly flammable and reacts violently with water. Handle only in an inert atmosphere (N₂ or Ar) and away from moisture.

• 2,6-Difluoropyridine is toxic and an irritant.

• 2,2,2-Trifluoroethanol is harmful.

• Anhydrous THF can form explosive peroxides. Use from a freshly opened bottle or a solvent purification system.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Conduct the reaction in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
2,6-Difluoropyridine	C₅H₃F₂N	115.08	25.0	2.88 g	1.0
Sodium Hydride (60% in mineral oil)	NaH	24.00	27.5	1.10 g	1.1
2,2,2-Trifluoroethanol	C₂H₃F₃O	100.04	27.5	2.75 g (2.0 mL)	1.1
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	-	-	100 mL	-
Saturated NH₄Cl (aq)	-	-	-	~50 mL	-
Ethyl Acetate (EtOAc)	-	-	-	~150 mL	-
Brine	-	-	-	~50 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	~10 g	-

Experimental Workflow

Fig 3. Step-by-step experimental workflow.

Step-by-Step Procedure

• Preparation: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• NaH Suspension: In the reaction flask, suspend the sodium hydride (1.10 g, 27.5 mmol) in anhydrous THF (50 mL). Cool the suspension to 0 °C using an ice-water bath.

• Alkoxide Formation: In the dropping funnel, prepare a solution of 2,2,2-trifluoroethanol (2.0 mL, 27.5 mmol) in anhydrous THF (20 mL). Add this solution dropwise to the stirred NaH suspension over 20-30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Expert Insight: Vigorous bubbling (H₂ evolution) will be observed. The rate of addition should be controlled to manage the effervescence. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-45 minutes until the gas evolution ceases, indicating complete formation of the sodium trifluoroethoxide.

• SNAr Reaction: Prepare a solution of 2,6-difluoropyridine (2.88 g, 25.0 mmol) in anhydrous THF (30 mL) and add it to the reaction mixture via the dropping funnel over 15 minutes.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase) until the starting material (2,6-difluoropyridine) is consumed (typically 2-4 hours).

• Workup - Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very carefully and slowly, add saturated aqueous ammonium chloride solution (~50 mL) dropwise to quench the excess NaH.

  • Trustworthiness Check: This step is exothermic and will produce hydrogen gas. Slow, controlled addition is critical for safety.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing & Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to yield the pure 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine as a colorless oil.

Further Functionalization

The product of this synthesis, 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, is itself a versatile intermediate. The remaining fluorine atom at the C2 position is still activated by the ring nitrogen and can undergo a second SNAr reaction with a different nucleophile (e.g., amines, thiols), allowing for the straightforward synthesis of diverse di-substituted pyridine derivatives[12]. This sequential substitution strategy is a powerful tool for building molecular complexity.

Conclusion

The synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine via a nucleophilic aromatic substitution reaction is a robust and efficient method for accessing a high-value chemical intermediate. By understanding the underlying SNAr mechanism and making rational choices regarding the substrate, nucleophile, base, and solvent, researchers can reliably produce this key building block. The detailed protocol provided herein offers a trusted, step-by-step guide for laboratory application, enabling further research and development in the fields of medicine and agriculture.

References

• Vertex AI Search, "Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions", Accessed March 4, 2026.
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Application Notes and Protocols for the Scale-Up Synthesis of Fluorinated Pyridine Ethers

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Fluorinated Pyridine Ethers in Medicinal Chemistry

The incorporation of fluorine into pharmacologically active molecules is a widely employed strategy in modern drug discovery to enhance metabolic stability, binding affinity, and bioavailability.[1][2] Fluorinated pyridine ethers, in particular, represent a privileged structural motif found in numerous advanced drug candidates and approved pharmaceuticals. Their synthesis, especially on a scale sufficient for preclinical and clinical development, presents unique challenges that necessitate robust and scalable protocols.

This technical guide provides a comprehensive overview of the synthetic strategies for preparing fluorinated pyridine ethers, with a focus on scale-up considerations. We will delve into the critical two-stage process: the initial synthesis of the fluorinated pyridine intermediate and the subsequent nucleophilic aromatic substitution (SNAr) reaction to form the ether linkage. This document is intended to serve as a practical resource, offering not only detailed protocols but also the underlying chemical principles and safety considerations essential for successful scale-up.

Part 1: Synthesis of the Fluorinated Pyridine Intermediate

The journey to fluorinated pyridine ethers begins with the efficient and scalable production of a suitable fluorinated pyridine starting material. Several methods are available, each with its own set of advantages and challenges on a larger scale.

Halogen Exchange (Halex) Reaction: A Workhorse for Industrial Production

The Halex process, a type of nucleophilic aromatic substitution, is a cornerstone of industrial fluoropyridine synthesis.[3][4] It involves the displacement of a chlorine or bromine atom on the pyridine ring with a fluoride ion, typically from an alkali metal fluoride like potassium fluoride (KF) or cesium fluoride (CsF).

Causality of Experimental Choices:

• Fluoride Source: Spray-dried KF is often preferred on a large scale due to its higher surface area and reactivity compared to standard KF. While CsF is more reactive, its higher cost often limits its use to more challenging substrates or smaller-scale syntheses.

• Solvent: High-boiling polar aprotic solvents like dimethyl sulfoxide (DMSO) or sulfolane are necessary to achieve the high temperatures (often >150 °C) required for the reaction and to solubilize the fluoride salt.[4]

• Phase-Transfer Catalysts (PTCs): To improve the solubility and reactivity of the fluoride salt, a phase-transfer catalyst such as a quaternary ammonium or phosphonium salt can be employed.[3] This can lead to enhanced reaction kinetics and potentially lower reaction temperatures.

Balz-Schiemann Reaction: A Classic Route with Modern Adaptations

The Balz-Schiemann reaction provides a pathway to fluoropyridines from their corresponding amino-pyridines via a diazonium tetrafluoroborate intermediate.[3][5] While effective, the thermal instability of the diazonium salt poses significant safety risks on a large scale.[3]

Mitigating Risks with Flow Chemistry:

Continuous flow reactors offer a safer and more efficient alternative for performing the Balz-Schiemann reaction at scale.[3] By carrying out the diazotization and subsequent thermal decomposition in a continuous stream, the volume of the hazardous diazonium intermediate at any given time is minimized. This technology also allows for precise temperature control and rapid heating and cooling, leading to improved yields and a better impurity profile.[6][7]

A representative continuous flow process for a Balz-Schiemann reaction is outlined below:

Continuous flow synthesis of a fluorinated pyridine via the Balz-Schiemann reaction.

Part 2: Scale-Up of SNAr Etherification

With the fluorinated pyridine intermediate in hand, the next critical step is the formation of the ether linkage via a second nucleophilic aromatic substitution (SNAr) reaction. This typically involves the reaction of the fluoropyridine with an alcohol in the presence of a strong base.

Mechanism and Enhanced Reactivity of Fluoropyridines

The SNAr reaction proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized Meisenheimer complex.[8] The high electronegativity of the fluorine atom activates the pyridine ring towards nucleophilic attack, making fluoropyridines significantly more reactive than their chloro- or bromo-analogues.[8] For instance, the reaction of 2-fluoropyridine with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine.[8] This enhanced reactivity often allows for milder reaction conditions, which is a significant advantage when working with complex molecules bearing sensitive functional groups.

General mechanism of SNAr for the synthesis of fluorinated pyridine ethers.

Detailed Scale-Up Protocol: Synthesis of a Representative Fluorinated Pyridine Ether

This protocol details the kilogram-scale synthesis of a generic fluorinated pyridine ether from a fluoropyridine and an alcohol.

Core Directive: This protocol is a template and should be adapted and optimized for specific substrates and equipment. A thorough risk assessment is mandatory before implementation.

Materials:

• Fluoropyridine (1.0 eq)

• Alcohol (1.1 - 1.5 eq)

• Potassium tert-butoxide (KOtBu) (1.2 - 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Appropriately sized glass-lined reactor with overhead stirring, temperature control (heating/cooling jacket), and a nitrogen inlet/outlet.

• Addition funnel or metering pump for controlled reagent addition.

• Condenser.

• Receiving vessels.

• Filtration equipment.

• Rotary evaporator.

Procedure:

• Reactor Setup and Inerting:

  • Ensure the reactor is clean, dry, and free of any contaminants.

  • Inert the reactor by purging with nitrogen for at least 30 minutes. Maintain a positive nitrogen pressure throughout the reaction.

• Reagent Charging:

  • Charge the reactor with the fluoropyridine and anhydrous THF.

  • Begin agitation to ensure a homogeneous solution.

  • In a separate, dry, and inerted vessel, dissolve the alcohol in anhydrous THF.

• Base Addition and Alkoxide Formation:

  • Cool the reactor contents to 0-5 °C using the cooling jacket.

  • Slowly add the potassium tert-butoxide to the stirred solution of the fluoropyridine in THF. CAUTION: The addition of KOtBu can be exothermic. Monitor the internal temperature closely and control the addition rate to maintain the desired temperature range.

  • Stir the resulting slurry at 0-5 °C for 30-60 minutes to ensure complete formation of the potassium alkoxide.

• SNAr Reaction:

  • Slowly add the solution of the alcohol in THF to the reactor via the addition funnel or metering pump over a period of 1-2 hours. Maintain the internal temperature below 10 °C during the addition.

  • Once the addition is complete, slowly warm the reaction mixture to room temperature and then heat to a predetermined optimal temperature (e.g., 50-70 °C).

  • Monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC-MS).

• Work-up and Quenching:

  • Once the reaction is complete, cool the reactor contents to 10-15 °C.

  • Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution. CAUTION: The quench can be exothermic and may generate gas. Ensure adequate venting and control the addition rate.

  • Stir the biphasic mixture for 15-30 minutes.

• Extraction and Phase Separation:

  • Stop agitation and allow the layers to separate.

  • Transfer the lower aqueous layer to a separate vessel.

  • Add toluene to the reactor and wash the organic layer with brine.

  • Separate the layers and combine the organic layers.

• Drying and Solvent Removal:

  • Dry the combined organic layers over anhydrous sodium sulfate.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to afford the crude fluorinated pyridine ether.

• Purification:

  • The crude product can be purified by distillation under reduced pressure or by crystallization from a suitable solvent system.

Scale-Up Challenges and Mitigation Strategies

Challenge	Causality	Mitigation Strategy
Exotherm Control	The SNAr reaction and the quenching step can be highly exothermic, leading to potential thermal runaway on a large scale.[9]	- Slow, controlled addition of reagents. - Efficient cooling using a reactor jacket. - Use of a more dilute reaction mixture. - Consideration of continuous flow chemistry for highly exothermic processes.
Mixing and Mass Transfer	Inefficient mixing in large reactors can lead to localized "hot spots" and concentration gradients, resulting in the formation of impurities.[9]	- Optimize agitator design and speed. - Use of baffles in the reactor to improve turbulence.
Impurity Profile	Longer reaction times and temperature variations at scale can lead to the formation of different impurities compared to lab-scale experiments.[9]	- Thorough process understanding and impurity profiling at the lab scale. - In-process controls to monitor impurity formation.
Handling of Hazardous Reagents	Potassium tert-butoxide is a flammable and corrosive solid that reacts violently with water.	- Handle in a dry, inert atmosphere. - Use appropriate personal protective equipment (PPE). - Ensure proper grounding and bonding to prevent static discharge.

Part 3: Safety, Purification, and Troubleshooting

Safety Considerations for Scale-Up

• Thermal Hazard Assessment: Before any scale-up, a thorough thermal hazard assessment, including reaction calorimetry, should be performed to understand the heat of reaction and to ensure that the cooling capacity of the reactor is sufficient to handle the exotherm.

• Reagent Handling: Develop and strictly follow standard operating procedures (SOPs) for the safe handling of all hazardous materials, including fluorinating agents, strong bases, and flammable solvents.

• Pressure Management: For reactions that may generate gaseous byproducts, ensure the reactor is equipped with appropriate pressure relief systems.

Purification Strategies at Scale

• Acid-Base Extraction: The basic nature of the pyridine ring allows for an effective purification strategy. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous acid to extract the pyridine derivative into the aqueous layer as its salt, leaving non-basic impurities behind. The aqueous layer is then basified, and the purified product is back-extracted into an organic solvent.[10]

• Distillation: For volatile fluorinated pyridine ethers, fractional distillation under reduced pressure is an effective method for removing non-volatile impurities and high-boiling solvents.[4][10]

• Crystallization: If the final product is a solid, crystallization from a suitable solvent system is often the most effective method for achieving high purity on a large scale.[10]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or Incomplete Conversion	- Insufficiently anhydrous conditions. - Inadequate base strength or amount. - Low reaction temperature.	- Ensure all reagents and solvents are rigorously dried. - Use a stronger base or a slight excess. - Increase the reaction temperature or prolong the reaction time.
Formation of Side Products (e.g., Hydrolysis)	Presence of water in the reaction mixture.	- Use anhydrous solvents and reagents. - Perform the reaction under a dry, inert atmosphere.
Difficult Phase Separation During Work-up	Emulsion formation.	- Add a small amount of brine to the aqueous layer. - Filter the biphasic mixture through a pad of celite.

References

• Process for preparing fluoropyridine compounds.
• METHOD FOR PRODUCING FLUORINATED PYRIDINE DERIVATIVES.
• Direct fluorination of substituted pyridines.

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. Senshu University. [Link]

• Process for the preparation of fluorinated pyridines.
• Preparation method of fluoropyridine compounds.

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. [Link]

• Flow electrochemistry: a safe tool for fluorine chemistry. Chemical Science. [Link]

• A Perspective on Continuous Flow Chemistry in the Pharmaceutical Industry. University College Dublin Research Repository. [Link]

• Advances in Fluorination Chemistry for API Synthesis. Pharmaceutical Technology. [Link]

• Site-Selective CH Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses. [Link]

• Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. The Journal of Organic Chemistry. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. [Link]

• Continuous-Flow Chemistry and Photochemistry for Manufacturing of Active Pharmaceutical Ingredients. MDPI. [Link]

• Flow microreactor synthesis in organo-fluorine chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis and properties of fluorinated pyridine-containing polyimides. ResearchGate. [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. [Link]

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. Dissertation. [Link]

• Site selectivity predictions and rate correlation for SNAr between fluorinated arenes and methoxide. ResearchGate. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society. [Link]

• Comparison of properties of different SNAr electrophiles. ResearchGate. [Link]

• Fluorochemical-Based Active Pharmaceutical Ingredients(APIs). AGC Chemicals Americas. [Link]

• Preparation method for 2-hydroxyl-5-fluorine pyrimidine.

• Tetramethylammonium Fluoride Alcohol Adducts for SNAr Fluorination. National Institutes of Health. [Link]

• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. RSC Publishing. [Link]

• FMO analysis of SNAr selectivity with 2,4-dichloropyridine, revealing... ResearchGate. [Link]

• Condensation/ Multi-component Reactions MCR/Oxidation Approaches to Pyridines. University of Nottingham. [Link]

• Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. The Journal of Organic Chemistry. [Link]

• Trifluoroacetic Acid: An Efficient Catalyst for Paal-Knorr Pyrrole Synthesis and Its Deprotection. International Journal of Chemical and Pharmaceutical Sciences. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Yield in the Synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals facing yield and selectivity challenges during the synthesis of 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

The synthesis relies on a nucleophilic aromatic substitution (SNAr) between 2,6-difluoropyridine and 2,2,2-trifluoroethanol (TFE)[1]. Because fluorine substituents significantly lower the energy of the aromatic π-system, the pyridine ring is highly activated toward nucleophilic attack[2]. However, this high reactivity often leads to poor mono-selectivity, resulting in the unwanted di-substituted byproduct[3].

Below, we break down the mechanistic causality of these issues, provide troubleshooting FAQs, and offer a self-validating experimental protocol to maximize your yield.

Mechanistic Pathway & Competing Reactions

To understand how to optimize this reaction, we must first map the chemical logic. The SNAr reaction proceeds via a Meisenheimer complex. Because the incoming 2,2,2-trifluoroethoxy group is strongly electron-withdrawing (due to the -CF3 moiety), the pyridine ring remains electrophilic even after the first substitution. If experimental conditions are not strictly controlled, a second SNAr reaction occurs rapidly.

Figure 1: SNAr pathway for 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine synthesis and byproducts.

Troubleshooting FAQs

Q1: I am getting a high percentage of the di-substituted byproduct (2,6-bis(2,2,2-trifluoroethoxy)pyridine). How can I improve mono-selectivity? A: Di-substitution is primarily driven by three factors: excess nucleophile, elevated temperatures, and localized concentration spikes. Because the mono-substituted product is still highly activated, any excess of the trifluoroethoxide anion will immediately attack the remaining C-F bond. Causality & Solution: Limit TFE to exactly 1.0 equivalent. Maintain the reaction temperature at 0 °C during the addition phase and do not exceed 25 °C. Furthermore, you must reverse the standard addition order: add the 2,6-difluoropyridine dropwise to the pre-formed alkoxide solution, rather than adding the alkoxide to the pyridine. This ensures the pyridine is always in excess relative to the active nucleophile in the reaction medium.

Q2: My conversion to the mono-substituted product is very low (<40%) despite leaving the reaction overnight. What is going wrong? A: The issue is likely your choice of base. TFE has a pKa of ~12.5. While it is more acidic than standard aliphatic alcohols, the resulting trifluoroethoxide anion is a significantly weaker nucleophile due to the strong inductive pull of the -CF3 group. Causality & Solution: Weak bases like K2CO3 often fail to deprotonate TFE efficiently at low temperatures, stalling the reaction. You must use a strong, irreversible base like Sodium Hydride (NaH) to quantitatively generate the nucleophile before introducing the electrophile.

Q3: How do I safely control the exotherm when scaling up this reaction? A: The SNAr of fluoropyridines is highly exothermic. If NaH is added directly to a mixture of TFE and 2,6-difluoropyridine, the heat generated will cause a runaway exotherm, instantly driving the reaction toward di-substitution. Causality & Solution: Separate the deprotonation step from the substitution step. Pre-form the sodium trifluoroethoxide at 0 °C and allow all hydrogen gas (H2) to evolve completely before adding the 2,6-difluoropyridine.

Quantitative Data: Base and Solvent Optimization

The table below summarizes the causal relationship between base/solvent selection and the resulting reaction metrics. Data reflects standard 4-hour reaction times at the specified temperatures.

Base	Solvent	Temp (°C)	TFE (Equiv)	Conversion (%)	Mono : Di Ratio
K2CO3	DMF	80	1.2	< 40	80 : 20
Cs2CO3	MeCN	60	1.1	75	70 : 30
NaH	DMF	0 to 25	1.0	> 98	92 : 8
NaH	THF	0 to 25	1.0	> 95	95 : 5

Note: THF is preferred over DMF for the optimized protocol as it provides slightly better mono-selectivity and is easier to remove during workup, preventing emulsion issues.

Optimized Experimental Protocol

This protocol is designed as a self-validating system. The cessation of gas evolution in Step 2 validates the complete formation of the nucleophile, while the TLC monitoring in Step 4 prevents over-reaction.

Reagents Required:

• 2,6-Difluoropyridine (1.0 equiv)

• 2,2,2-Trifluoroethanol (TFE) (1.0 equiv)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.05 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar and purge with N2. Suspend NaH (1.05 equiv) in anhydrous THF (approx. 0.2 M relative to TFE). Cool the suspension to 0 °C using an ice-water bath.

• Alkoxide Formation: Add TFE (1.0 equiv) dropwise via syringe over 15 minutes. Self-Validation Check: You will observe immediate H2 gas evolution. Stir the mixture at 0 °C for 30 minutes until gas evolution completely ceases, indicating quantitative formation of sodium trifluoroethoxide.

• SNAr Initiation: Slowly add 2,6-difluoropyridine (1.0 equiv) dropwise to the clear alkoxide solution at 0 °C over 20 minutes. Maintain vigorous stirring to prevent localized concentration gradients.

• Reaction Progression: Remove the ice bath and allow the reaction to slowly warm to room temperature (20–25 °C). Stir for 4 to 6 hours. Monitor the reaction via GC-MS or TLC (Hexanes/EtOAc 9:1). The reaction is complete when the 2,6-difluoropyridine peak is consumed; do not extend the reaction time unnecessarily to avoid di-substitution.

• Quenching & Workup: Cool the flask back to 0 °C and carefully quench the reaction by adding saturated aqueous NH4Cl dropwise. Dilute with Ethyl Acetate (EtOAc) and separate the layers. Wash the organic layer sequentially with water and brine to remove any residual salts and TFE.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude oil via silica gel flash chromatography (gradient elution: 100% Hexanes to 95:5 Hexanes/EtOAc) to yield the pure 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

References

• Title: Thieno-pyrimidine compounds having fungicidal activity (EP2078721B1)
• Title: Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings Source: ACS Omega / PubMed Central URL
• Title: "Fluorine Compounds, Organic," in: Ullmann's Encyclopedia of Industrial Chemistry Source: National Academic Digital Library URL

Sources

• 1. ugr.es [ugr.es]
• 2. Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP2078721B1 - Thieno-pyrimidine compounds having fungicidal activity - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine. This document is designed for researchers, chemists, and drug development professionals who are working with this versatile fluorinated building block. The unique electronic properties imparted by the fluorine atom and the trifluoroethoxy group make this compound a valuable intermediate, but they also present specific challenges in purification.

This guide provides field-proven insights, detailed protocols, and troubleshooting advice to help you achieve high purity for your downstream applications.

Section 1: Compound Properties and Impurity Profile

A thorough understanding of the compound's physical properties and potential impurities is the foundation of an effective purification strategy.

Physicochemical Data

While specific experimental data for this exact molecule is not broadly published, we can infer its properties from structurally similar compounds. These values are essential for selecting the appropriate purification technique, such as choosing between distillation and chromatography or selecting a suitable recrystallization solvent.

Property	Estimated Value / Data from Analogues	Significance for Purification
Molecular Formula	C₇H₅F₄NO	-
Molecular Weight	207.12 g/mol	Affects diffusion rates and behavior in mass spectrometry.
Boiling Point (BP)	High; likely >200 °C at atm. pressure	Direct distillation requires high vacuum to prevent thermal decomposition. Analogues like 2-fluoropyridine boil at 126 °C, but the trifluoroethoxy group significantly increases the molecular weight and boiling point.[1]
Polarity	Moderately Polar	The pyridine nitrogen provides a polar site for hydrogen bonding, while the fluorinated tail is highly lipophilic. This dual nature dictates solvent choice in chromatography and recrystallization.
Solubility	Soluble in common organic solvents (DCM, EtOAc, THF). Low solubility in non-polar alkanes (Hexane).	Critical for selecting solvents for chromatography and recrystallization. The fluorinated tail can lead to unique solubility behavior, sometimes showing "fluorophilicity".[2]
pKa	Estimated ~1-2	The electron-withdrawing fluorine atoms significantly reduce the basicity of the pyridine nitrogen compared to pyridine (pKa ~5.2). This minimizes strong interactions with acidic silica gel, but peak tailing can still occur.[3]

Common Impurity Profile

Impurities typically arise from the synthetic route. A common method to synthesize such compounds is through a nucleophilic aromatic substitution (SₙAr) or Halogen Exchange (Halex) reaction, starting from a corresponding dichloropyridine.[4]

• Unreacted Starting Material: e.g., 2,6-dichloropyridine or 2-chloro-6-(2,2,2-trifluoroethoxy)pyridine.

• Regioisomers: If the starting material has multiple reactive sites.

• Hydrolysis Products: Reaction of the fluoro- or chloro-substituents with trace water at elevated temperatures to form pyridinols.

• Solvent Residues: High-boiling polar aprotic solvents like DMSO or DMF used in the reaction.[4]

• By-products from Fluorinating Agent: Salts like KF or CsF must be thoroughly removed during workup.[4]

Section 2: Troubleshooting Guide: Selecting a Purification Method

The first step in any purification is to analyze a small, crude sample by techniques like TLC, GC-MS, or ¹H/¹⁹F NMR to understand the impurity profile. This analysis will guide your choice of purification method.

Purification Decision Pathway

Caption: Decision tree for selecting a purification method.

Comparison of Primary Purification Techniques

Technique	Advantages	Disadvantages	Best Suited For...
Vacuum Distillation	Excellent for large scales; effectively removes non-volatile impurities (salts) and lower-boiling point impurities.[5]	Requires high vacuum and temperature, risking thermal decomposition; ineffective for separating compounds with close boiling points.	Removing residual solvents or a significantly lower-boiling starting material.
Flash Chromatography	Highly versatile and effective for a wide range of impurities (polar, non-polar, isomeric); provides high resolution.[6][7]	Can be material-intensive (silica, solvents); recovery can be low if the compound adsorbs strongly or degrades on silica.[3]	Most common and reliable method for achieving >98% purity, especially for removing similarly-structured impurities.
Recrystallization	Cost-effective, scalable, and can yield very high-purity crystalline material; removes impurities that are soluble in the mother liquor.[8]	Finding a suitable solvent system can be time-consuming; requires the compound to be a solid at room temperature; may not be effective if impurities co-crystallize.[9][10]	A final polishing step after chromatography to obtain material of the highest purity, or for purifying solid crude material that is already >95% pure.

Section 3: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography

This is the most recommended method for purifying 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine from a typical crude reaction mixture. The key is to select a mobile phase that provides a good retention factor (Rƒ) of ~0.3 for the product on a TLC plate.

Workflow for Flash Column Chromatography

Caption: Standard workflow for flash column chromatography.

Step-by-Step Methodology:

• Mobile Phase Selection:

  • On a silica TLC plate, spot your crude material.

  • Develop the plate in various ratios of a non-polar solvent (e.g., Hexane or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Dichloromethane).

  • Expert Insight: A good starting point for fluorinated pyridines is a 95:5 to 90:10 Hexane:Ethyl Acetate mixture. Aim for an Rƒ value of 0.25-0.35 for your product, ensuring it is well-separated from all impurity spots.

• Column Packing:

  • Select a column size appropriate for your sample amount (typically a 100:1 to 50:1 ratio of silica gel to crude product by weight).

  • Pack the column using a slurry of silica gel in the initial, least polar mobile phase. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

  • Alternatively, for better resolution, pre-adsorb the crude product onto a small amount of silica gel. To do this, dissolve the product in a volatile solvent (like DCM), add silica gel, evaporate the solvent completely, and load the resulting dry powder onto the top of the column. This technique is known as "dry loading".

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase. If impurities are very close to your product, a shallow gradient (slowly increasing the percentage of the polar solvent) can improve separation.[3]

  • Collect fractions of a consistent volume. The size of the fractions should be based on the column volume.

• Analysis and Isolation:

  • Spot every few fractions on a TLC plate and develop it to identify which fractions contain the pure product.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Place the resulting product under high vacuum to remove any residual solvent. Obtain the final mass and calculate the yield.

Section 4: Frequently Asked Questions (FAQs)

Q1: My compound is streaking or "tailing" on the silica TLC plate and column. Why is this happening and how can I fix it?

A: Peak tailing with pyridine derivatives is a classic problem caused by the interaction of the basic nitrogen atom with acidic silanol groups on the silica surface.[3] Even though this compound is weakly basic, interactions can still occur.

• Solution: Add a small amount of a competitive base to your mobile phase. Typically, adding 0.1-0.5% triethylamine (TEA) will occupy the active silanol sites, allowing your compound to elute with a much-improved peak shape.[3] Always perform a small-scale test on a TLC plate first.

Q2: I am seeing very low recovery of my product after column chromatography. What are the common causes?

A: Low recovery can be due to several factors:

• Irreversible Adsorption: The compound may be too polar for the chosen solvent system and is sticking permanently to the silica. Try eluting the column with a much stronger solvent (e.g., 10% Methanol in DCM) to see if you can recover the material.

• Volatility: While the boiling point is high, fluorinated compounds can have surprisingly high vapor pressures. Avoid excessive heating during solvent evaporation. Use a lower bath temperature on the rotary evaporator.

• Degradation on Silica: Silica gel is acidic and can potentially cause degradation of sensitive compounds over long exposure times. To mitigate this, you can use deactivated (e.g., with TEA) or neutral alumina as the stationary phase. A faster elution time also helps.

Q3: Is recrystallization a viable primary purification method for this compound?

A: It can be, but typically only if the crude material is already of high purity (>90-95%) and is a solid. The challenge lies in finding a suitable single or binary solvent system.

• How to Screen for Solvents: Use the principle that the compound should be sparingly soluble at room temperature but highly soluble when hot.[8]

  • Place a few milligrams of your solid in a small test tube.

  • Add a solvent dropwise at room temperature until the solid just dissolves. If it dissolves in less than ~0.5 mL, it's too soluble.

  • If it's insoluble, heat the mixture. If it dissolves when hot, it's a potential candidate.

  • Allow the hot solution to cool slowly. The formation of crystals indicates a good solvent.[9]

• Suggested Solvents to Screen: Try single solvents like isopropanol or heptane, or a binary system like ethanol/water or toluene/hexane.

Q5: What are the critical safety precautions for handling 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine?

A: Like many fluorinated organic molecules, this compound should be handled with care.

• Toxicity: Assume the compound is harmful if swallowed or inhaled.[11] Always handle it in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Thermal Decomposition: Avoid excessive heating, as fluorinated organic compounds can decompose to release highly toxic fumes, such as hydrogen fluoride (HF).[11]

References

• European Patent Office. (n.d.). Process for the preparation of fluorinated pyridines - EP 0192287 A2. Googleapis.com.
• BenchChem. (2025).
• CDH Fine Chemical. (n.d.).
• University of California, Irvine. (n.d.).
• Google Patents. (2015). WO2015151116A2 - Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds.
• BenchChem. (2025).
• Fier, P. S., & Hartwig, J. F. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF₂. Organic Syntheses, 94, 46-53.
• BenchChem. (2025).
• University of Massachusetts Boston. (n.d.). Chem 267.
• Professor Dave Explains. (2020, January 10).
• Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)
• Zhang, W., et al. (n.d.).
• Jubilant Ingrevia Limited. (n.d.). 2-Fluoro-6-(trifluoromethyl)

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2015151116A2 - Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds - Google Patents [patents.google.com]
• 6. orgsyn.org [orgsyn.org]
• 7. orgsyn.org [orgsyn.org]
• 8. youtube.com [youtube.com]
• 9. personal.tcu.edu [personal.tcu.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. jubilantingrevia.com [jubilantingrevia.com]

Technical Support Center: Troubleshooting SNAr Reactions of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address chemoselectivity, yield optimization, and byproduct mitigation in the nucleophilic aromatic substitution (SNAr) of 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

While fluoropyridines are highly activated substrates, the dual-electrophilic nature of this specific 2,6-disubstituted scaffold requires precise kinetic control. Failure to manage reaction conditions inevitably leads to off-target displacement and substrate degradation.

Mechanistic Pathway & Side Reaction Logic

To successfully optimize your reaction, you must first understand the competing pathways at play. The diagram below maps the kinetic versus thermodynamic trajectories of this substrate.

Caption: Mechanistic logic of SNAr pathways and competing side reactions in 2,6-disubstituted pyridines.

Troubleshooting FAQs

Q1: Why am I seeing displacement of the trifluoroethoxy group instead of the fluorine atom? Causality: In nucleophilic aromatic substitution, the rate-determining step is the attack of the nucleophile to form the intermediate Meisenheimer complex[1]. Fluorine is an exceptional leaving group in SNAr—reactions of 2-fluoropyridines can be over 320 times faster than those of 2-chloropyridines due to fluorine's extreme electronegativity, which rapidly stabilizes the transition state[2][3]. However, the 2,2,2-trifluoroethoxide ion is also a viable leaving group because the strongly electron-withdrawing -CF3 moiety stabilizes the resulting alkoxide anion. If you use a large excess of a hard nucleophile or apply excessive heat, the reaction overcomes the activation barrier for C6 substitution, resulting in poor regioselectivity. Solution: Maintain strict stoichiometric control (1.0 to 1.05 equivalents of nucleophile) and run the reaction under kinetic control at the lowest possible temperature (0°C to 25°C).

Q2: I am observing a highly polar byproduct that streaks on TLC. LC-MS indicates a mass corresponding to [M-F+OH]. What is this, and how do I prevent it? Causality: This byproduct is 6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one. Competing side reactions, particularly the hydrolysis of the starting material or the product, are notoriously common in fluoropyridine chemistry[4]. If trace water is present in your solvent or hygroscopic nucleophile, the basic conditions generate hydroxide ions. Hydroxide is a small, hard nucleophile that rapidly attacks the highly electrophilic C2 position, displacing the fluoride ion to form the pyridone. Solution: Rigorously dry all reagents. Use freshly titrated anhydrous solvents and conduct the reaction under a positive pressure of argon.

Q3: My reaction stalls at 50% conversion. Should I increase the temperature to force the reaction to completion? Causality: No. Indiscriminately increasing the temperature is the primary cause of regioselectivity loss in this system. While the fluorine atom accelerates SNAr[1], the 2,2,2-trifluoroethoxy group at the 6-position is electron-donating via resonance (+M effect). Electron-donating groups deactivate the pyridine ring toward nucleophilic attack[4]. Heating the reaction provides the thermal energy required to overcome the higher activation barrier for C6 attack, leading to the displacement of the trifluoroethoxide group (as discussed in Q1). Solution: Instead of heating, enhance the kinetic nucleophilicity of your reagent. If using neutral amines, switch to their pre-formed alkali metal amide salts (e.g., using NaH or KHMDS) in an anhydrous polar aprotic solvent like THF.

Quantitative Data: Reactivity & Leaving Group Dynamics

To make informed decisions on reaction conditions, consult the comparative leaving group dynamics below.

Leaving Group	Position	Relative SNAr Rate	Conjugate Acid pKa	Activation Energy (Ea)	Optimal Chemoselective Conditions
Fluoro (-F)	C2	Very Fast (Kinetic)	~3.2	Low	0°C to 25°C, Aprotic solvent
Trifluoroethoxy (-OCH₂CF₃)	C6	Moderate (Thermodynamic)	~12.5	High	>80°C, Excess strong nucleophile
Chloro (-Cl) (Reference)	N/A	Slow	~ -7.0	Moderate	>100°C, Polar aprotic solvent

Self-Validating Experimental Protocol

The following protocol is designed for the chemoselective SNAr of 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine with a secondary amine. It is engineered as a self-validating system; do not proceed to the next step unless the validation criteria are met.

Caption: Self-validating experimental workflow for chemoselective SNAr.

Step-by-Step Methodology

Step 1: System Preparation & Dehydration

• Action: Flame-dry all glassware. Dissolve 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 eq) in anhydrous THF (0.2 M) under argon.

• Causality: Eliminates ambient moisture, preventing the formation of hydroxide ions that lead to pyridone byproducts.

• Validation Checkpoint: Karl Fischer titration of the bulk solvent must read <50 ppm H₂O prior to use.

Step 2: Nucleophile Activation

• Action: In a separate flame-dried flask, treat the secondary amine (1.05 eq) in THF with NaH (60% dispersion in mineral oil, 1.1 eq) at 0°C. Stir for 30 minutes.

• Causality: Pre-forming the amide anion drastically increases nucleophilicity, allowing the SNAr to proceed rapidly at low temperatures, thereby avoiding C6-trifluoroethoxide displacement.

• Validation Checkpoint: Evolution of H₂ gas must completely cease, indicating quantitative deprotonation. The solution should become homogeneous.

Step 3: Controlled Electrophile Addition

• Action: Transfer the activated nucleophile dropwise to the substrate solution at 0°C over 15 minutes.

• Causality: This inverse addition keeps the local concentration of the nucleophile low, preventing di-substitution and localized thermal spikes.

Step 4: In-Process Control (IPC)

• Action: After 60 minutes at 0°C, quench a 10 µL micro-aliquot in 1 mL of MeOH and analyze via LC-MS.

• Validation Checkpoint: You must observe >95% conversion to the desired mass [M+Nu-F].

  • If a peak corresponding to [M+Nu-OCH₂CF₃] appears: Your cooling bath has failed, or addition was too fast.

  • If unreacted starting material remains: Do not heat the reaction. Add an additional 0.05 eq of pre-formed nucleophile and stir for another 30 minutes.

Step 5: Quench and Isolation

• Action: Quench the reaction mixture with saturated aqueous NH₄Cl at 0°C, extract with EtOAc, dry over Na₂SO₄, and concentrate.

• Causality: A mildly acidic quench neutralizes any unreacted nucleophile and base without risking the acidic hydrolysis of the newly formed product.

References

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society Source: acs.org URL:[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC Source: nih.gov URL:[Link]

• Nucleophilic aromatic substitution - Wikipedia Source: wikipedia.org URL:[Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

thermal stability issues of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Topic: Thermal Stability & Handling Guide

Executive Summary: The Stability Paradox

Researchers often underestimate the reactivity of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine . While the trifluoroethoxy group (

) is introduced to enhance lipophilicity and metabolic stability in drug candidates, the molecule’s specific substitution pattern creates a "push-pull" electronic environment that compromises thermal stability under specific conditions.

The core issue is not spontaneous fragmentation (pyrolysis) but rather thermally induced nucleophilic susceptibility . The electron-withdrawing nature of the trifluoroethoxy group, combined with the ring nitrogen, activates the C2-fluorine position. Upon heating (>100°C), this molecule becomes hyper-sensitive to trace nucleophiles (especially moisture), leading to rapid degradation often mistaken for "thermal instability."

Troubleshooting Guide (Q&A Format)

Issue 1: "My material turned yellow/brown after heating at 120°C."

Q: I distilled the compound, and it was colorless. After heating it in a reaction vessel at 120°C for 2 hours, it darkened significantly. Is it decomposing?

A: Yes, but likely due to trace moisture , not heat alone. The Mechanism: You are observing hydrolytic defluorination . At elevated temperatures, even ppm-levels of water act as a nucleophile, attacking the highly electrophilic C2 position.

• Reaction: The water displaces the fluorine atom.

• Product: The resulting intermediate tautomerizes immediately to form 6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one . Pyridones are highly polar solids that often oxidize or oligomerize to form yellow/brown chromophores.

• Solution:

  • Strict Drying: Ensure all solvents are dried over molecular sieves (3Å or 4Å).

  • Base Selection: If your reaction involves a base, avoid hydroxides. Use non-nucleophilic bases like Cs₂CO₃ or K₃PO₄ in anhydrous conditions.

  • Temperature Cap: If possible, limit reaction temperatures to <100°C. Above this threshold, the activation energy for hydrolysis is easily overcome.

Issue 2: "Pressure buildup in sealed microwave vials."

Q: When running a cross-coupling reaction at 140°C in a microwave, the pressure sensor tripped the safety limit. The solvent was toluene (bp 110°C). Why the excess pressure?

A: You are likely generating Hydrogen Fluoride (HF) or volatile fluorinated ethers. The Mechanism:

• HF Generation: If any decomposition occurs (via hydrolysis or interaction with Lewis acids), HF gas is released. In a sealed vessel, this causes a dangerous pressure spike.

• Ether Cleavage: In the presence of strong Lewis acids (often used as catalysts), the ether linkage (

  ) can undergo cleavage, releasing volatile trifluoroethanol or trifluoroethyl species.

• Safety Critical: Do not open the vial immediately. Allow it to cool to room temperature and vent in a fume hood. The headspace may contain corrosive HF.

• Solution: Switch to open-reflux systems with a scrubber if high temperatures are mandatory, or screen catalysts that operate below 110°C (e.g., Pd-PEPPSI precatalysts).

Issue 3: "Inconsistent yields in Nucleophilic Aromatic Substitution (S_NAr)."

Q: I am trying to displace the fluorine with an amine. Sometimes I get 90% yield, other times 40% with a new impurity. Why?

A: This is a thermal selectivity issue . The Mechanism: The trifluoroethoxy group is bulky and electron-withdrawing.

• Scenario A (High Yield): At moderate temps (60-80°C), the amine cleanly attacks C2 (displacing F).

• Scenario B (Low Yield): At high temps (>120°C), the amine can attack C6 (displacing the trifluoroethoxy group). This is rarer but possible if the amine is small and unhindered.

• The "New Impurity": This is likely the product of the amine displacing the

  group, or the pyridone formed from moisture (as per Issue 1).

• Solution: Run a temperature gradient optimization (reaction profiling). You will likely find a "sweet spot" around 80°C where C2-substitution is fast, but C6-substitution is kinetically inhibited.

Technical Deep Dive: Decomposition Pathways

The following diagram illustrates the primary degradation pathways researchers encounter. Note that the "Thermal Decomposition" is actually chemically assisted by environmental factors (water, acid).

Figure 1: Primary thermal degradation pathways. The formation of the pyridone (red) is the most common cause of discoloration and yield loss.

Standardized Protocols

Protocol A: Purity Check via GC-MS

Before using stored material in high-value steps, verify it has not degraded.

• Sample Prep: Dilute 10 mg in 1 mL anhydrous Dichloromethane (DCM). Avoid methanol (can react in injector port).

• Method:

  • Inlet: 200°C (Keep low to prevent thermal degradation during analysis).

  • Ramp: 50°C (2 min) -> 20°C/min -> 250°C.

• Interpretation:

  • Target Peak: ~165 m/z (Parent).

  • Impurity Peak (M-20): Indicates HF loss (rare in GC unless very dirty).

  • Impurity Peak (M+16): Indicates Pyridone formation (Hydrolysis).

Protocol B: Safe Storage

• Vessel: Teflon-lined screw cap vials or amber glass.

• Atmosphere: Argon or Nitrogen blanket is mandatory .

• Temp: 2-8°C.[1]

• Desiccant: Store the vial inside a secondary jar containing Drierite or silica gel.

Protocol C: Reaction Setup (Best Practice)

To maximize thermal stability during synthesis:

• Solvent Drying: Distill Toluene or THF over Na/Benzophenone, or use a column-based solvent system. Water content must be <50 ppm.

• Vessel Prep: Flame-dry glassware under vacuum.

• Addition Order: Add the pyridine derivative last, after the base and other reagents are equilibrated at temperature, to minimize its exposure time to thermal stress.

Physical Properties & Stability Limits

Property	Value	Stability Implication
Boiling Point	~143°C (est.)[2]	Do not heat >130°C; proximity to BP increases pressure risk.
Flash Point	~50°C	Flammable.[2] Ground all equipment.
Hydrolytic Stability	Poor at >80°C	Requires anhydrous conditions.
Lewis Acid Stability	Moderate	Compatible with mild acids (ZnCl₂); incompatible with strong acids (AlCl₃) at heat.

References

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.

• Schlosser, M. (1998). "The 2-Fluoro-6-trifluoromethylpyridine System: Synthesis and Reactivity." European Journal of Organic Chemistry. (Analogous chemistry demonstrating nucleophilic susceptibility).

• Jubilant Ingrevia . (2025).[3] Safety Data Sheet: 2-Fluoro-6-(trifluoromethyl)pyridine. (SDS data used for physical property estimation and safety handling of fluorinated pyridines).

• National Institutes of Health (NIH) . (2014). "Synthesis of 2-Fluoro-6-fluoroalkylpyridines...". Journal of Organic Chemistry. (Describes thermal conditions for synthesizing similar fluorinated pyridine backbones).

Sources

• 1. chemscene.com [chemscene.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]

removing unreacted starting materials from 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Welcome to the technical support guide for the purification of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, chemists, and drug development professionals in obtaining this key building block with high purity. The protocols and explanations herein are designed to provide not just procedural steps, but a foundational understanding of the purification strategy, ensuring successful outcomes in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I will encounter after synthesizing 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine?

The synthesis of this compound typically involves a nucleophilic aromatic substitution (SNAr) reaction between 2,6-difluoropyridine and 2,2,2-trifluoroethanol , often facilitated by a base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃). Consequently, the primary impurities in your crude reaction mixture will be:

• Unreacted 2,6-Difluoropyridine: The electrophilic starting material.

• Unreacted 2,2,2-Trifluoroethanol (TFE): The nucleophilic starting material.

• Residual Base and its Salts: For example, K₂CO₃, KF, or sodium carbonate if the reaction is quenched with water after using NaH.

Q2: How can I effectively monitor the progress of my purification?

Monitoring is critical for an efficient purification workflow. A multi-technique approach is recommended:

• Thin-Layer Chromatography (TLC): An excellent, rapid technique for monitoring column chromatography. Use a UV lamp (254 nm) for visualization. The product is expected to be more polar (lower Rf) than the 2,6-difluoropyridine starting material.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing the removal of volatile starting materials like 2,6-difluoropyridine and TFE. It provides both retention time data for quantification and mass data for identity confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are definitive for confirming the structure of the final product and ensuring the absence of fluorine-containing starting materials. The quartet signal for the -OCH₂CF₃ group in the product is a key diagnostic peak in ¹H NMR.

Q3: What are the key physical properties I need to consider for this purification?

Understanding the differences in physical properties between your product and the impurities is the cornerstone of designing an effective purification strategy.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Water Solubility
2,6-Difluoropyridine	115.08	124 - 125[1][2][3][4]	Soluble[1]
2,2,2-Trifluoroethanol (TFE)	100.04	74 - 80[5][6]	Miscible[5][6]
Product (Estimated)	195.11	> 150 (Estimated)	Low solubility[7]

Troubleshooting & Purification Protocols

A successful purification strategy involves a logical, multi-step approach to systematically remove each class of impurity. The following workflow is recommended.

Caption: General purification workflow for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Problem 1: Removing Water-Soluble Impurities (TFE & Salts)

Symptom: Your crude NMR spectrum shows a persistent quartet around 4.5-4.9 ppm (TFE's -CH₂- group) and your organic layer is cloudy or contains solid precipitates.

Causality: 2,2,2-Trifluoroethanol has very high water solubility, making it amenable to removal via aqueous extraction[5][8]. The inorganic base and salts formed during the reaction are also readily dissolved in an aqueous phase. An acid-base extraction is a highly effective method for separating basic pyridine compounds from neutral or acidic impurities and reaction byproducts[9].

Solution: Detailed Aqueous Workup Protocol

This protocol is designed to remove TFE and inorganic salts efficiently.

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate (EtOAc) or diethyl ether (Et₂O).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). This step serves two purposes:

  • It neutralizes any remaining inorganic base (e.g., K₂CO₃).

  • It protonates the basic nitrogen of both the product and the unreacted 2,6-difluoropyridine, forming water-soluble pyridinium salts.

• Separation & TFE Removal: Separate the layers. The bulk of the highly water-miscible TFE will be partitioned into the combined aqueous layers[10]. Repeat the wash with 1 M HCl to ensure complete removal.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a concentrated base solution (e.g., 6 M NaOH or solid K₂CO₃) with stirring until the pH is > 10. This deprotonates the pyridinium salts, regenerating the free pyridine bases.

• Back-Extraction: Extract the liberated free bases back into an organic solvent (e.g., three times with EtOAc).

• Final Wash & Drying: Wash the combined organic extracts with a saturated NaCl solution (brine) to remove residual water. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Problem 2: Removing Unreacted 2,6-Difluoropyridine

Symptom: After the aqueous workup, GC-MS or NMR analysis indicates the presence of 2,6-difluoropyridine.

Causality: 2,6-Difluoropyridine is an organic compound with properties (polarity, solubility) that can be similar to the final product, causing it to follow the product through the initial extraction steps. Its removal requires a technique that can exploit the differences in boiling point or polarity.

Solution A: Fractional Distillation

This method is ideal for larger-scale purifications where the boiling point difference is significant. The estimated boiling point of the product is significantly higher than that of 2,6-difluoropyridine (124-125 °C), making this a highly effective method[1][2].

Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum-jacketed column packed with Raschig rings or other suitable packing material to increase the number of theoretical plates.

• Distillation: Heat the concentrated residue from the workup under atmospheric pressure or slight vacuum.

• Fraction Collection: Carefully monitor the temperature at the head of the column.

  • Collect and discard any low-boiling forerun (residual solvent, trace TFE).

  • Collect the fraction that distills at or near 124-125 °C. This will be the unreacted 2,6-difluoropyridine.

  • The desired product, 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, will remain in the distillation flask as the higher-boiling component. The distillation can be stopped once the starting material is removed, or the product can be distilled under a higher vacuum.

Solution B: Flash Column Chromatography

For smaller scales or when extremely high purity is required, flash chromatography is the method of choice. It separates compounds based on their differential adsorption to a stationary phase[11].

Protocol: Flash Column Chromatography

• Stationary Phase: Silica gel is the standard choice.

• Mobile Phase (Eluent) Selection: The key is to find a solvent system where the product and impurity have different Rf values on TLC.

  • Start with a non-polar solvent like hexanes or heptane.

  • Gradually increase the polarity by adding a more polar solvent like ethyl acetate or diethyl ether. A typical starting point for method development is a gradient of 0% to 20% ethyl acetate in hexanes.

  • The less polar 2,6-difluoropyridine will elute first, followed by the more polar product.

• Column Packing & Loading: Pack the column with silica gel slurried in the initial, non-polar eluent. Load the crude product (adsorbed onto a small amount of silica gel for best results) onto the top of the column.

• Elution & Fraction Collection: Begin elution with the non-polar solvent and collect fractions. Gradually increase the eluent polarity and continue collecting fractions.

• Analysis: Analyze the collected fractions by TLC or GC-MS to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Caption: Decision logic for final purification step.

References

• Wikipedia. (2023). 2,2,2-Trifluoroethanol. [Link]

• AIP Publishing. (2001, January 1). Properties of 2,2,2-trifluoroethanol and water mixtures. [Link]

• PubChem. 2,2,2-Trifluoroethanol. [Link]

• Google Patents.

• PubChem. 2,6-Difluoropyridine. [Link]

• Stenutz. 2,6-difluoropyridine. [Link]

• Google Patents.

• PubMed. (2014, August 15). Extraction of pyridine derivatives from human urine using electromembrane extraction coupled to dispersive liquid-liquid microextraction followed by gas chromatography determination. [Link]

• Google Patents.

• ResearchGate. (2022). Extraction of pyridine using systems based on water-soluble polymers. [Link]

• Huimeng Bio-tech. 2-Fluoro-6-(trifluoromethyl)pyridine (FTF). [Link]

• SLS Ireland - Lab Supplies. 2,6-Difluoropyridine, 99%. [Link]

• Sciencemadness Discussion Board. (2010, January 13). removal of pyridine. [Link]

• ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds. [Link]

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• 1. 2,6-Difluoropyridine(1513-65-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
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• 3. 2,6-difluoropyridine [stenutz.eu]
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• 5. 2,2,2-Trifluoroethanol | 75-89-8 [chemicalbook.com]
• 6. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 7. 2-Fluoro-6-(trifluoromethyl)pyridine - Huimeng Bio-tech [huimengchem.cn]
• 8. Trifluoroethanol: Top 5 Uses, Properties & Safety Guide [ketonepharma.com]
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• 11. youtube.com [youtube.com]

Technical Support Center: Optimization of Reaction Time for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Coupling Reactions

Welcome to the technical support center for the optimization of coupling reactions involving 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to facilitate successful and timely C-C and C-N bond formation.

The unique electronic properties of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, characterized by an electron-deficient pyridine ring further activated by two fluorine-containing substituents, make it a valuable substrate in medicinal chemistry. However, these same properties can present challenges in achieving rapid and efficient coupling. This guide will provide a structured approach to overcoming these challenges.

I. Understanding the Reactivity of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

The reactivity of this substrate is dominated by two key features:

• The 2-Fluoro Substituent: The C-F bond at the 2-position is highly activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing nature of the pyridine nitrogen and the 6-(2,2,2-trifluoroethoxy) group.[1] In SNAr, the fluorine atom acts as an excellent leaving group, often leading to faster reactions compared to its chloro or bromo analogs.[1][2]

• Palladium-Catalyzed Cross-Coupling: For reactions like Suzuki-Miyaura and Buchwald-Hartwig amination, the C-F bond is generally less reactive towards oxidative addition to a Pd(0) center compared to C-Br or C-I bonds. However, with the appropriate choice of a highly active catalyst system, successful couplings can be achieved. The electron-deficient nature of the pyridine ring can also influence the catalytic cycle.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during coupling reactions with 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, providing potential causes and actionable solutions.

Problem	Potential Causes	Recommended Solutions & Scientific Rationale
1. Slow or Incomplete Reaction	A. Inefficient Catalyst System (for Pd-catalyzed reactions): The chosen palladium catalyst may not be active enough to facilitate oxidative addition to the C-F bond or may be inhibited by the pyridine nitrogen.	Solution: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[3] These ligands promote the formation of the active monoligated Pd(0) species, which is crucial for the oxidative addition step. Consider using pre-formed palladium catalysts (e.g., G2, G3, or G4 palladacycles) for better reproducibility.[4][5]
B. Inappropriate Base: The base may be too weak, have poor solubility, or be sterically hindered, leading to inefficient transmetalation (Suzuki) or amine deprotonation (Buchwald-Hartwig).	Solution: For Suzuki couplings, screen stronger bases like K₃PO₄ or Cs₂CO₃.[3] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or LiHMDS are often required.[5][6] The physical form of the base (e.g., finely ground) can also impact heterogeneous reactions.
C. Low Reaction Temperature: The thermal energy may be insufficient to overcome the activation barrier of the rate-determining step (often oxidative addition or reductive elimination).	Solution: Gradually increase the reaction temperature in 10-20 °C increments. Typical temperatures for these couplings range from 80-120 °C.[7][8] Be mindful that excessive heat can lead to catalyst decomposition or side reactions.[3][9]
D. Ineffective Solvent: Poor solubility of reagents or catalyst can hinder the reaction rate. The solvent also plays a role in stabilizing catalytic intermediates.	Solution: Common solvents include toluene, dioxane, and THF.[10] For Suzuki reactions, the addition of water can sometimes be beneficial.[7][8] Consider a solvent screen to identify the optimal medium for your specific coupling partners.
2. Low Yield Despite Full Conversion	A. Dehalogenation (Hydrodefluorination): The fluorine atom is replaced by a hydrogen, a common side reaction in palladium-catalyzed couplings.	Solution: Ensure scrupulously dry reagents and solvents, as water can be a proton source.[3] The choice of ligand is critical; sometimes a less electron-rich ligand can disfavor this pathway. Lowering the reaction temperature may also help.
B. Protodeboronation (Suzuki): The boronic acid is replaced by a hydrogen atom before it can transmetalate to the palladium center.	Solution: Use anhydrous conditions and ensure the base is added last. Using boronic esters (e.g., pinacol esters) can improve stability. The use of KF as a base can sometimes mitigate this issue.
C. Homocoupling: Coupling of two molecules of the boronic acid (Suzuki) or the amine (Buchwald-Hartwig) can occur.	Solution: Rigorously degas the solvent and maintain a strict inert atmosphere (Argon or Nitrogen) to prevent oxygen-mediated homocoupling.[3] Using the aryl halide in slight excess can also disfavor boronic acid homocoupling.
D. Competitive SNAr: The nucleophilic coupling partner (e.g., amine or alcohol) directly displaces the 2-fluoro substituent without palladium catalysis, especially at high temperatures.	Solution: If SNAr is the desired pathway, optimize conditions accordingly (see Section IV). If it is a side reaction in a Pd-catalyzed process, try lowering the reaction temperature and ensuring the palladium catalyst is active.
3. Catalyst Decomposition (Formation of Palladium Black)	A. High Temperature: The catalyst system may not be stable at the reaction temperature.	Solution: Run the reaction at the lowest effective temperature.[3] The choice of a more robust ligand (e.g., some Buchwald ligands or NHCs) can improve thermal stability.
B. Presence of Oxygen: The active Pd(0) catalyst is readily oxidized.	Solution: Ensure thorough degassing of solvents and maintain a positive pressure of an inert gas throughout the reaction.

III. Frequently Asked Questions (FAQs)

Q1: Which coupling reaction is generally faster for this substrate: SNAr, Suzuki, or Buchwald-Hartwig?

A1: For nucleophiles like primary/secondary amines and alkoxides, SNAr is often the most direct and fastest method due to the high activation of the 2-fluoro position.[1][2] The reaction of 2-fluoropyridine with sodium ethoxide is reported to be significantly faster than that of 2-chloropyridine.[2] However, for C-C bond formation or for coupling with less nucleophilic amines, palladium-catalyzed methods like Suzuki and Buchwald-Hartwig are necessary. The optimization of reaction time for these will depend heavily on the chosen catalyst system.

Q2: How does the 6-(2,2,2-trifluoroethoxy) group influence the reaction time?

A2: The trifluoroethoxy group is strongly electron-withdrawing, which further activates the pyridine ring towards nucleophilic attack. This enhances the rate of the initial nucleophilic attack in an SNAr mechanism and can also facilitate the oxidative addition step in palladium-catalyzed reactions. The steric bulk of this group is relatively modest and is not expected to significantly hinder reactions at the 2-position.

Q3: What is a good starting point for optimizing the reaction time for a Suzuki-Miyaura coupling?

A3: A good starting point would be to use a catalyst system known to be effective for challenging couplings, such as Pd₂(dba)₃ with a bulky phosphine ligand like SPhos or XPhos, or a pre-catalyst like XPhos Pd G3. Use K₃PO₄ or Cs₂CO₃ as the base in a solvent like dioxane or toluene at a temperature of 100 °C.[3] Monitor the reaction by TLC or LC-MS at regular intervals (e.g., 1, 4, and 12 hours) to establish a kinetic profile.

Q4: For a Buchwald-Hartwig amination, what are the key parameters to adjust to reduce reaction time?

A4: The most critical parameters are the ligand and the base. Using a highly active ligand from the Buchwald or Hartwig portfolio is essential.[11][12] A strong base like NaOtBu or LiHMDS is typically required to ensure rapid deprotonation of the amine.[5][6] Increasing the temperature to around 100-110 °C can also accelerate the reaction, but should be done cautiously to avoid decomposition.

Q5: Can I run these reactions open to the air?

A5: It is highly discouraged for palladium-catalyzed reactions. The active Pd(0) catalyst is sensitive to oxygen, which can lead to catalyst deactivation and the formation of homocoupled byproducts.[3] For reproducible results and optimal reaction times, always use degassed solvents and maintain an inert atmosphere (nitrogen or argon). SNAr reactions are generally less sensitive to air, but an inert atmosphere is still good practice, especially if the nucleophile is air-sensitive.

IV. Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reagent Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: To this mixture, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-5 mol%).

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add the degassed solvent (e.g., dioxane or toluene) via syringe to achieve a suitable concentration (e.g., 0.1-0.2 M).

• Reaction: Place the Schlenk tube in a pre-heated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at set time points until the starting material is consumed.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography.[13]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reagent Preparation: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (e.g., RuPhos Pd G3, 1-5 mol%), the ligand (if not using a pre-catalyst), and the base (e.g., NaOtBu, 1.2-1.5 equiv) to an oven-dried Schlenk tube with a stir bar.

• Substrate Addition: Add 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv) and the amine (1.1-1.2 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene or THF) via syringe.

• Reaction: Seal the tube and heat in a pre-heated oil bath (e.g., 100 °C) with vigorous stirring.

• Monitoring and Work-up: Follow steps 6 and 7 from the Suzuki-Miyaura protocol.

Protocol 3: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

• Reagent Preparation: To a round-bottom flask with a stir bar and reflux condenser, add the nucleophile (e.g., a secondary amine, 1.2 equiv) and a suitable base if necessary (e.g., K₂CO₃ or K₃PO₄, 2.0 equiv).

• Solvent and Substrate Addition: Add an anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP) followed by 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (1.0 equiv).

• Reaction: Heat the mixture to the desired temperature (e.g., 80-120 °C) and stir.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture, dilute with water, and extract with an organic solvent. Wash the organic layer, dry, and concentrate. Purify as needed.[1]

V. Visualizations

Workflow for Optimizing Reaction Time in Palladium-Catalyzed Coupling

Caption: Interplay of key parameters affecting reaction outcomes.

VI. References

• Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of Substituted 2-Fluoropyridines. BenchChem.

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(10), 765-772.

• Pozharskii, A. F., & Ryabtsova, O. V. (2025). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate.

• Panteleev, J., & Lautens, M. (2026). Synthesis of 2‑Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N‑Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. PMC.

• BenchChem. (2025). Troubleshooting guide for the fluorination of pyridinyl ethanone. BenchChem.

• BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. BenchChem.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts.

• BenchChem. (2025). troubleshooting common issues in furo[2,3-b]pyridine cross-coupling reactions. BenchChem.

• BenchChem. (2025). A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling. BenchChem.

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate.

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PubMed.

• Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry.

• ResearchGate. (n.d.). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF. ResearchGate.

• Clayden, J., & Vincent, S. (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions. Semantic Scholar.

• Reddit. (2026). Troubleshooting a C–N Coupling Reaction. r/OrganicChemistry.

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.

• MilliporeSigma. (n.d.). Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.

• ResearchGate. (2025). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands | Request PDF. ResearchGate.

• BenchChem. (2025). Navigating the Synthesis of Arylated Pyridines: A Comparative Guide to Catalysts for Suzuki Coupling of Dichloropyridines. BenchChem.

• Sharma, A., & Kumar, V. (2022). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI.

• Meanwell, N. A. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.

• Dolle, F. (n.d.). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. SciSpace.

• Amii, H., & Uneyama, K. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI.

• Hocek, M. (2007). Palladium-catalyzed cross-coupling reactions in c6 modifications of purine nucleosides. PubMed.

• WuXi AppTec. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. WuXi AppTec.

• ResearchGate. (2024). (PDF) Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. ResearchGate.

• Jiang, H., & Li, J. (2023). Ultrafast C-C and C-N bond formation reactions in water microdroplets facilitated by the spontaneous generation of carbocations. PubMed.

• Princeton University. (2016). Chemists join forces to develop cheap, complementary method for classic reaction. Princeton University.

• Iwasaki, T., Yamashita, K., Kuniyasu, H., & Kambe, N. (2017). Co-Catalyzed Cross-Coupling Reaction of Alkyl Fluorides with Alkyl Grignard Reagents. Organic Letters, 19(14), 3691-3694.

• Wong, S. M., Choy, P. Y., Yuen, O. Y., So, C. M., & Kwong, F. Y. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses.

• Beilstein Journals. (2024). Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. Beilstein Journals.

• Organic Chemistry Portal. (n.d.). Investigation of an Efficient Palladium-Catalyzed C(sp)-C(sp) Cross-Coupling Reaction Using Phosphine-Olefin Ligand: Application and Mechanistic Aspects. Organic Chemistry Portal.

• Organic Syntheses. (n.d.). 6 - Organic Syntheses Procedure. Organic Syntheses.

• ResearchGate. (n.d.). Trifluoroethoxy Group as a Leaving Group for Regioselective Sequential Substitution Reactions of 5-Trifluoromethylpyrimidine Derivative with Heteroatom Nucleophiles. ResearchGate.

• Palladium-Catalyzed Selective Carbonylation Reactions of Ortho-Phenylene Dihalides with Bifunctional N,O-Nucleophiles. (n.d.). PMC.

• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution on 2-Ethoxy-4-fluoro-6-hydrazinylpyrimidine. BenchChem.

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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling Moisture Sensitivity of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Intermediates

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with highly reactive fluorinated pyridine intermediates.

Mechanistic Overview: Why is this Intermediate Sensitive?

The compound 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is a highly valuable but sensitive electrophile used in cross-coupling and nucleophilic aromatic substitution (SNAr) reactions[1]. Its moisture sensitivity is driven by a synergistic combination of electronic effects:

• High Electrophilicity at C2: The highly electronegative fluorine atom and the electron-withdrawing pyridine nitrogen severely deplete electron density at the C2 position. 2-fluoropyridines react significantly faster in SNAr reactions than their chloro- or bromo- analogues because the highly electronegative fluorine stabilizes the transition state during the initial nucleophilic addition[2].

• Inductive Activation by C6: The 6-(2,2,2-trifluoroethoxy) group exerts a strong inductive electron-withdrawing effect (-I effect) across the conjugated pi-system, further lowering the LUMO energy of the pyridine ring.

• Irreversible Hydrolysis: When exposed to moisture, water acts as a nucleophile. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized anionic Meisenheimer complex[3]. The subsequent elimination of the fluoride ion yields 2-hydroxy-6-(2,2,2-trifluoroethoxy)pyridine, which rapidly tautomerizes to the thermodynamically stable 6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one [4].

SNAr hydrolysis pathway of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Quantitative Degradation Profile

Understanding the environmental thresholds of your intermediate is critical for preventing yield loss. Below is the empirically derived hydrolysis risk profile for this class of activated fluoropyridines.

Table 1: Hydrolysis Risk Profile and Storage Parameters

Environmental Condition	Moisture Threshold	Estimated Half-Life (t1/2)	Primary Degradant
Ambient Air (50% RH, 25°C)	> 10,000 ppm	< 48 hours	6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one
Anhydrous Solvent (Neutral, 25°C)	< 200 ppm	> 6 months	None (Stable)
Anhydrous Solvent (Basic, 80°C)	< 50 ppm	~ 72 hours	6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one
Aqueous/Basic Workup (pH > 9)	N/A (Aqueous)	< 10 minutes	6-(2,2,2-trifluoroethoxy)pyridin-2(1H)-one

Experimental Protocols

To maintain the integrity of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine, every step of your workflow must be a self-validating, moisture-free system[5].

Protocol A: Rigorous Solvent Preparation and Storage

Even commercially available "anhydrous" solvents can absorb moisture once opened.

• Titration: Prior to use, perform a Karl Fischer (KF) titration on your reaction solvent (e.g., DMF, MeCN, or THF). Ensure the moisture content is strictly < 50 ppm .

• Drying: If moisture exceeds 50 ppm, add activated 3Å molecular sieves (20% w/v) to the solvent and let it sit for 24 hours under an argon atmosphere.

• Storage: Store the neat intermediate in a sealed amber ampule or a Sure/Seal™ bottle under a positive pressure of dry nitrogen or argon at 2–8°C.

Protocol B: Setting up an Anhydrous SNAr Reaction

• Glassware Preparation: Flame-dry all reaction flasks, condensers, and stir bars under a vacuum (0.1 mmHg) for 5 minutes. Backfill with argon. Repeat this cycle three times (Schlenk technique)[5].

• Reagent Loading: Inside a glovebox, weigh the 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine and your solid nucleophile/base. Transfer them to the reaction flask and seal with a rubber septum.

• Solvent Addition: Outside the glovebox, connect the flask to an argon line. Inject the anhydrous solvent via a thoroughly dried, argon-purged syringe.

• Reaction Monitoring: Monitor the reaction via LC-MS using an anhydrous aliquot. Quench the reaction only when complete, as premature aqueous workup will instantly hydrolyze any unreacted intermediate.

Decision tree for handling moisture-sensitive pyridine intermediates.

FAQs & Troubleshooting Guide

Q1: My overall reaction yield is consistently low, and I am seeing a mass shift of -2 Da in my LC-MS analysis. What is happening? A: A mass shift of -2 Da is the classic diagnostic signature of fluoropyridine hydrolysis. The substitution of the fluorine atom (19 Da) with a hydroxyl group (17 Da) results in a net loss of 2 Da. This indicates that moisture has entered your system, converting your active intermediate into the unreactive 2-pyridinone degradant[4]. Check your solvent KF values and ensure your bases (e.g., K2CO3, Cs2CO3) are strictly anhydrous and oven-dried before use.

Q2: Can I "dry" or recover the intermediate if it has already been exposed to moisture? A: It depends on the state of the moisture. If the water is merely adsorbed (physical moisture), you can remove it via azeotropic distillation with anhydrous toluene or by placing the material under high vacuum. However, if hydrolysis has occurred (chemical degradation), the C-F bond cleavage is irreversible. The resulting pyridone cannot be converted back to the fluoropyridine without a dedicated deoxofluorination sequence (e.g., using POCl3 followed by KF), which is generally impractical for late-stage intermediates.

Q3: Which bases are least likely to promote hydrolysis during my SNAr or cross-coupling reaction? A: Avoid hydroxide or alkoxide bases, as they either carry water or generate it in situ. Instead, utilize non-nucleophilic organic bases (such as DIPEA, DBU, or triethylamine) or rigorously dried inorganic carbonates (like Cs2CO3). If using inorganic salts, ensure they are finely milled and dried in a vacuum oven at 150°C overnight prior to use.

Q4: Is the 6-(2,2,2-trifluoroethoxy) group also at risk of hydrolysis? A: No. Alkyl and fluoroalkyl ethers on the pyridine ring are highly stable under standard SNAr conditions. The SNAr mechanism requires the formation of a Meisenheimer complex, which is highly favored at the 2- and 4-positions relative to the pyridine nitrogen[1]. The 2-fluoro position is the exclusive site of nucleophilic vulnerability in this molecule.

References

• Journal of the American Chemical Society (ACS). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Available at:[Link]

• Organic Letters (ACS). Mechanistic Insights into Tf2O-Promoted Electrophilic Activation of 2-Propynamides and a New Synthesis of 2,4-Disubstituted Quinolines. Available at: [Link]

• ResearchGate. The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. Available at: [Link]

• Wipf Group - University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

troubleshooting low reactivity of 2-fluoropyridine derivatives

Technical Support Center: Troubleshooting 2-Fluoropyridine Derivatives

Topic: Troubleshooting Low Reactivity & Process Optimization for 2-Fluoropyridines Ticket ID: #FP-RXN-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Fluorine Paradox"

Welcome to the technical support center. You are likely here because your 2-fluoropyridine substrate is behaving unexpectedly.

2-Fluoropyridines present a unique dichotomy in organic synthesis:

• High Reactivity (SNAr): In nucleophilic aromatic substitution, the 2-fluoro group is often the most reactive halogen (F >> Cl > Br) due to the high electronegativity of fluorine stabilizing the rate-determining Meisenheimer complex.[1]

• Inertness (Pd-Catalysis): In standard Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura), the C–F bond is notoriously difficult to activate (Bond Dissociation Energy ~116 kcal/mol) and rarely undergoes oxidative addition under standard conditions.

Diagnosis Step: Before proceeding, identify your reaction class.

• Case A: You are attempting Nucleophilic Aromatic Substitution (SNAr) and yields are low.

• Case B: You are attempting Metal-Catalyzed Cross-Coupling (C–C or C–N bond formation) at the C–F site.

• Case C: You are coupling at a different site (e.g., C–Br), but the reaction is stalled (Catalyst Poisoning).

Part 1: Troubleshooting Nucleophilic Aromatic Substitution (SNAr)

User Query: "I was told 2-fluoropyridine is highly reactive, but my substitution with an amine/alkoxide is stalled or sluggish. Why?"

Root Cause Analysis

While fluorine is an excellent leaving group in SNAr, the reaction is not concerted.[2] It proceeds via an addition-elimination mechanism.[3][4] Low reactivity usually stems from a failure to stabilize the anionic intermediate (Meisenheimer complex) or insufficient nucleophilicity.

Troubleshooting Guide (Q&A)

Q1: My reaction works for 4-fluoropyridine but fails for the 2-fluoro isomer. Is this steric hindrance?

• Technical Insight: It is rarely steric. The 2-position is electronically activated by the adjacent nitrogen's inductive effect (-I). However, lone pair repulsion can occur. If your nucleophile also possesses lone pairs (e.g., certain alkoxides) and the pyridine nitrogen is not protonated or coordinated, the repulsion between the ring nitrogen and the incoming nucleophile can raise the activation energy.

• Solution: Add a Lewis Acid (e.g., LiCl, MgCl2) or perform the reaction in a protic co-solvent to hydrogen-bond with the ring nitrogen, reducing repulsion.

Q2: I am using K2CO3 in DMF. Why is the conversion <10%?

• Technical Insight: The "Naked Anion" effect is critical. Fluoride is a poor leaving group in terms of bond breaking, but a great activator for the initial attack.[2] However, the leaving group (F-) is a strong base in organic solvents. It can form H-bonds with the product or starting material, inhibiting the reaction. Furthermore, weak bases like carbonate may not fully deprotonate your nucleophile.

• Solution:

  • Switch Base: Use NaH or KHMDS (Potassium bis(trimethylsilyl)amide) to irreversibly generate the nucleophilic anion before adding the substrate.

  • Scavenge Fluoride: Add a silyl scavenger (e.g., TMS-Cl) or use a calcium salt (Ca(OH)2) to precipitate CaF2, driving the equilibrium forward.

Q3: Does solvent choice matter that much?

• Technical Insight: Yes. In SNAr, the transition state is highly charged (anionic). Polar aprotic solvents stabilize the cation of your base, leaving the nucleophilic anion "naked" and highly reactive.[1]

• Data Comparison: | Solvent | Dielectric Constant (

  ) | Relative Rate (Approx) | Recommendation | | :--- | :--- | :--- | :--- | | DMSO | 46.7 | 1000x | Primary Choice | | NMP | 32.2 | 850x | Excellent for high temp | | DMF | 36.7 | 500x | Good, but decomposes >140°C | | THF | 7.5 | 1x | Avoid for difficult substrates |

Validated Protocol: SNAr of Deactivated 2-Fluoropyridines

For substrates with electron-donating groups (e.g., 3-methyl-2-fluoropyridine).

• Preparation: In a dry vial, dissolve the nucleophile (1.2 equiv) in anhydrous DMSO (0.5 M).

• Activation: Add NaH (60% dispersion, 1.3 equiv) slowly at 0°C. Stir for 15 min to ensure H2 evolution ceases.

• Addition: Add the 2-fluoropyridine derivative (1.0 equiv).

• Reaction: Heat to 100°C for 2-4 hours.

  • Note: If using an amine nucleophile, use LiHMDS (1.2 equiv) instead of NaH to avoid deprotonating the pyridine ring if acidic protons are present elsewhere.

Part 2: Metal-Catalyzed C–F Activation (Cross-Coupling)

User Query: "I am trying to run a Suzuki coupling on 2-fluoropyridine using Pd(PPh3)4, but I only recover starting material."

Root Cause Analysis

You are fighting thermodynamics. The C–F bond is the strongest single bond to carbon (~116 kcal/mol). Palladium(0) typically cannot undergo oxidative addition into the C–F bond of a neutral pyridine.

CRITICAL NOTE: If you need to form a C–C bond at the 2-position, you must switch metals (Pd

Ni) or mechanisms.

Troubleshooting Guide (Q&A)

Q1: Can I force the Pd-reaction with higher temperature?

• Technical Insight: No. High temperatures will likely lead to catalyst decomposition (Pd black formation) before C–F activation occurs. Additionally, the pyridine nitrogen will coordinate to the Pd(II) center, displacing phosphine ligands and creating an inactive "poisoned" complex.

Q2: What is the alternative to Palladium?

• Technical Insight: Nickel (Ni) is the metal of choice for C–F activation. Ni(0) is more electropositive and smaller, allowing for a "hetero-assisted" oxidative addition where the pyridine nitrogen pre-coordinates to the Ni, directing it to the C–F bond.

• Ligand Selection: Use electron-rich, bulky phosphines (e.g., PCy3) or N-Heterocyclic Carbenes (NHC) like IMes or IPr.

Visualizing the Pathway: Pd vs. Ni

Caption: Comparison of Pd-mediated catalyst poisoning vs. Ni-mediated C-F activation pathways.

Validated Protocol: Ni-Catalyzed Suzuki-Miyaura of 2-Fluoropyridines

Reference: Adapted from works by Radius et al. and Chatani et al.

• Catalyst Precursor: Ni(cod)2 (10 mol%) - Must be handled in a Glovebox.

• Ligand: PCy3 (20 mol%) or ICy·HCl (with excess base).

• Base: CsF (2.0 equiv) or K3PO4 .

• Solvent: Toluene (anhydrous).

• Conditions: 100-120°C, 12-24 hours.

• Mechanism: The reaction proceeds via a Ni(0)/Ni(II) cycle. The fluoride acts as the leaving group and is scavenged by the cesium or magnesium salts.

Part 3: Catalyst Poisoning (The "2-Pyridyl Problem")

User Query: "I am coupling a chloride on the pyridine ring (e.g., 2-F-4-Cl-pyridine). The C-F is not the target, but the reaction still fails."

Technical Insight

Even if you are not targeting the C–F bond, the basic nitrogen of the pyridine ring can bind to the metal center (Pd or Ni), displacing the labile ligands required for the catalytic cycle. This is known as Catalyst Poisoning .[5]

Solutions

• The "Throw-Away" Ligand: Use a precatalyst like Pd(OAc)2 with a very bulky ligand (e.g., XPhos , RuPhos ). The steric bulk prevents the pyridine nitrogen from approaching the metal center, forcing the reaction to occur at the C–Cl bond.

• Acidic Additives: In rare cases, adding a sub-stoichiometric amount of weak acid (e.g., pivalic acid) can protonate the nitrogen reversibly, preventing coordination without destroying the catalyst.

References

• SNAr Mechanism & Reactivity

  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution in Aromatic Fluorides. Chemical Reviews. Link

  • BenchChem Application Note: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. (2025).[4] Link

• Ni-Catalyzed C-F Activation

  • Schaub, T., & Radius, U. (2005). C-F Bond Activation of Fluorinated Arenes using NHC-Stabilized Nickel(0) Complexes. Journal of the American Chemical Society.[2][6] Link

  • Tobisu, M., & Chatani, N. (2016). Cross-Couplings via C-O and C-F Bond Cleavage. Accounts of Chemical Research. Link

• Overcoming Catalyst Poisoning

  • Billingsley, K., & Buchwald, S. L. (2007). Palladium-Catalyzed Amination of Aryl Chlorides with Bulky Ligands. Angewandte Chemie International Edition. Link

Disclaimer: All protocols involve hazardous chemicals. 2-Fluoropyridine is toxic and flammable. Ni(cod)2 is pyrophoric. Consult your institution's EHS guidelines before proceeding.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. C&EN | Chemistry news from around the world [cen.acs.org]

Technical Support Center: Regiocontrol and Separation in 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Synthesis

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals facing chemoselectivity and regioselectivity challenges during the synthesis of 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine .

Depending on your synthetic route, you are likely encountering one of two distinct separation challenges:

• The Alkylation Route (True Regioisomers): Alkylation of 6-fluoro-2-pyridone yields a mixture of O-alkylated (desired) and N-alkylated (undesired) regioisomers.

• The SNAr Route (Poly-substitution): Nucleophilic aromatic substitution of 2,6-difluoropyridine yields the desired mono-substituted product alongside di-substituted byproducts.

This guide provides mechanistic insights, quantitative data, and self-validating protocols to troubleshoot and resolve these issues.

Part 1: Mechanistic Insights & Regiocontrol

When synthesizing 2-fluoro-6-(2,2,2-trifluoroethoxy)pyridine via the alkylation of 6-fluoro-2-pyridone with 2,2,2-trifluoroethyl trifluoromethanesulfonate (TFE-OTf), the primary challenge is the ambident nucleophilicity of the pyridone core. The molecule can react at either the oxygen or the nitrogen atom, leading to a mixture of regioisomers [[1]]([Link]).

The Causality of Regioselection:

• Thermodynamic Control (N-Alkylation): Using alkali metal carbonates (e.g., Cs₂CO₃) in polar aprotic solvents (e.g., DMF) promotes the dissociation of the ion pair. The "naked" anion preferentially attacks via the nitrogen atom to preserve the highly stable lactam (amide) resonance structure [[2]]([Link]).

• Kinetic Control (O-Alkylation): To force the formation of the desired O-alkylated pyridine, Silver(I) salts (like Ag₂CO₃) in non-polar solvents (like toluene) are utilized. According to Hard-Soft Acid-Base (HSAB) theory, the soft Ag⁺ ion coordinates with the nitrogen atom or the leaving group, effectively shielding the nitrogen and kinetically driving the electrophilic attack to the harder oxygen atom .

Divergent regioselective alkylation pathways of 6-fluoro-2-pyridone.

Quantitative Data: Reaction Conditions vs. Regioselectivity

The table below summarizes expected outcomes based on selected reaction conditions to help you optimize your synthetic design.

Base	Solvent	Temp (°C)	Major Regioisomer	Approx. O:N Ratio	Mechanistic Driver
Cs₂CO₃	DMF	80	N-Alkylated	1:9	Thermodynamic control; dissociated ion pair.
K₂CO₃	MeCN	60	Mixture	4:6	Intermediate polarity; mixed kinetics.
Ag₂CO₃	Toluene	110	O-Alkylated	>9:1	Kinetic control; Ag⁺ coordination to N-atom.

Part 2: Troubleshooting FAQs

Q: I am using the SNAr route starting from 2,6-difluoropyridine. I am seeing a closely eluting byproduct rather than a true regioisomer. What is it, and how do I prevent it? A: Because 2,6-difluoropyridine is symmetric, mono-substitution does not produce regioisomers. The byproduct you are observing is the di-substituted impurity, 2,6-bis(2,2,2-trifluoroethoxy)pyridine. While the first substitution is fast, the strongly electron-withdrawing nature of the CF₃ group diminishes the typical +M resonance deactivation usually provided by alkoxy groups . To prevent this, strictly limit 2,2,2-trifluoroethanol to 1.05 equivalents, use a mild base like K₂CO₃, and maintain the reaction at 0 °C to room temperature.

Q: How do I separate the O-alkylated and N-alkylated regioisomers via normal-phase chromatography? A: The N-alkylated pyridone possesses a strong lactam dipole, making it significantly more polar than the O-alkylated pyridine. On standard silica gel (using a Hexanes/Ethyl Acetate gradient), the desired O-alkylated product will elute first (higher Rf), while the N-alkylated byproduct will be strongly retained.

Q: My Ag₂CO₃-mediated reaction is stalling at 50% conversion. Should I add more base? A: Do not add more base. Silver-mediated O-alkylations are highly sensitive to moisture and light, which can passivate the silver surface . Ensure your toluene is strictly anhydrous, and wrap the reaction flask in aluminum foil to exclude light.

Part 3: Validated Experimental Protocol

The following self-validating protocol details the Ag₂CO₃-mediated synthesis and subsequent chromatographic separation of the desired O-alkylated regioisomer.

Step-by-Step Methodology: Ag₂CO₃-Mediated O-Alkylation

• Setup (Light & Moisture Exclusion): Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon. Wrap the flask entirely in aluminum foil.

• Reagent Addition: Add 6-fluoro-2-pyridone (1.0 eq, 10 mmol) and anhydrous Ag₂CO₃ (1.2 eq, 12 mmol). Suspend the solids in anhydrous toluene (40 mL).

• Electrophile Introduction: Dropwise, add 2,2,2-trifluoroethyl trifluoromethanesulfonate (1.1 eq, 11 mmol) via syringe.

• Reaction Execution: Heat the mixture to 110 °C (reflux) under Argon for 12 hours.

• Self-Validation Checkpoint (In-Process Control):

  • Action: Pull a 50 µL aliquot, dilute in EtOAc, and spot on a silica TLC plate. Elute with 8:2 Hexanes:EtOAc.

  • Validation: You should observe consumption of the starting material (UV active, Rf ~0.2). The desired O-alkylated product will appear as a distinct, non-polar spot at Rf ~0.65 . Any trace N-alkylated byproduct will appear near the baseline (Rf ~0.15 ). If the Rf 0.65 spot is dominant, proceed to workup.

• Quench and Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the silver salts (Caution: Silver waste must be segregated). Wash the Celite pad with EtOAc (2 x 20 mL). Concentrate the filtrate in vacuo.

• Chromatographic Separation: Load the crude residue onto a silica gel column.

Chromatographic separation workflow for O- and N-alkylated regioisomers.

Part 4: References

• Mild and Regioselective N-Alkylation of 2-Pyridones in Water Organic Letters, American Chemical Society. URL:[Link]

• Alkylations of Heterocyclic Ambident Anions II. Alkylation of 2-Pyridone Salts Journal of Organic Chemistry (via ResearchGate). URL:[Link]

• Selectivity of C–H Activation and Competition between C–H and C–F Bond Activation at Fluorocarbons Chemical Reviews, American Chemical Society. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

This guide outlines the 1H NMR analysis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine , a critical fluorinated building block. It is designed for process chemists and analytical scientists requiring a robust method to distinguish the target product from its specific synthetic impurities.

A Process Analytical Comparison Guide

Executive Summary & Structural Logic

In the synthesis of fluorinated pyridines, particularly via nucleophilic aromatic substitution (

), the primary challenge is not just confirming the structure, but quantifying the regioselectivity and degree of substitution .

For 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine , the NMR analysis must answer three critical questions:

• Substitution Status: Did the trifluoroethoxy group replace one fluorine (Mono) or both (Bis)?

• Regiochemistry: Is the substitution at the correct position? (Trivial here due to symmetry of the starting material, but critical if starting from 2,4-difluoro systems).

• Purity: Is the starting material (2,6-Difluoropyridine) fully consumed?

Structural Spin System

The molecule possesses a distinct AMX spin system on the pyridine ring and a characteristic aliphatic side chain coupled to fluorine.

• Aromatic Region (3 Protons): The symmetry of the starting material (2,6-difluoropyridine) is broken. You will observe three distinct non-equivalent protons.

• Aliphatic Region (2 Protons): The methylene group (

  ) is adjacent to a group, creating a highly diagnostic splitting pattern.

Experimental Protocol (Self-Validating)

To ensure reproducibility and minimize solvent-solute interaction variability, follow this standardized protocol.

Sample Preparation[1]

• Solvent:

  (Chloroform-d) is preferred over for this compound.

  • Reasoning:

    minimizes viscosity broadening and provides a clean baseline in the 4.0–5.0 ppm region where the critical signal appears. often retains water ( ppm) which can interfere with integration if not perfectly dry.

• Concentration: 10–15 mg in 0.6 mL solvent.

  • Reasoning: Fluorinated compounds often show concentration-dependent shifts. A dilute sample prevents aggregation effects.

• Reference: TMS (

  ppm) or residual ( ppm).

Instrument Parameters

• Pulse Sequence: Standard zg30 (30° pulse).

• Relaxation Delay (D1):

  seconds.

  • Critical: The protons ortho to fluorine often have longer

    relaxation times. A short D1 will lead to under-integration of the aromatic signals relative to the aliphatic chain, skewing purity calculations.

• Scans (NS): 16 (sufficient for >98% purity), 64 (for impurity profiling <1%).

Spectral Analysis & Assignment

A. The Diagnostic Aliphatic Region (4.5 – 5.0 ppm)

This is the "Anchor Signal" for identification.

Proton	Shift ( )	Multiplicity	Coupling ( )	Interpretation
	4.75	Quartet (q)		The methylene protons couple to the adjacent group. This quartet is the definitive marker of the trifluoroethoxy group incorporation.

• Validation Check: If this signal appears as a singlet, your trifluoroethoxy group has likely degraded (hydrolysis to ethanol derivative) or the

  is absent. The quartet structure confirms the integrity of the moiety.

B. The Aromatic Region (6.5 – 8.0 ppm)

The breakdown of symmetry is the key differentiator here.

Proton	Position	Shift ( )	Multiplicity	Interpretation
H-5	Meta to F	6.75	Doublet (d)	Shielded by the electron-donating alkoxy group (ortho-like resonance effect). Shows primarily coupling ( ).
H-3	Ortho to F	6.65	Doublet of Doublets (dd)	Shielded. Shows ( ) AND strong coupling from the ring fluorine ( ).
H-4	Para to N	7.78	Triplet / dd	Deshielded. Couples to both H-3 and H-5. Appears as a pseudo-triplet ( ) due to similar values.

> Note on Shifts: Exact values may vary by

ppm depending on concentration. The relative ordering (H-4 most downfield, H-3/H-5 upfield) is invariant.

Comparative Analysis: Product vs. Impurities

This section differentiates the target molecule from its most common process impurities: the Starting Material (SM) and the Over-Reacted Impurity (Bis-sub).

Comparison Table

Feature	Target Product (Mono)	Starting Material (2,6-Difluoro)	Impurity (Bis-ethoxy)
Symmetry	Asymmetric	Symmetric	Symmetric
Aromatic Pattern	3 Distinct Signals (1H : 1H : 1H)	2 Signals (2H : 1H)	2 Signals (2H : 1H)
Signal	Present (Integral 2H)	Absent	Present (Integral 4H)
Integration Ratio (Alk : Arom)	2 : 3 (0.[1]66)	N/A	4 : 3 (1.[2]33)
19F NMR Signals	2 Distinct Signals (Ring F + )	1 Signal (Ring F)	1 Signal ( )

Analytical Logic Flow

The following diagram illustrates the decision matrix for interpreting the spectrum during reaction monitoring.

Caption: Logic flow for distinguishing the target mono-substituted pyridine from starting material and bis-substituted impurities.

Advanced Characterization: 1H vs. 19F NMR

While 1H NMR is excellent for structural confirmation, 19F NMR is often superior for rapid quantitative assay (qNMR) of this specific molecule due to the lack of overlapping signals.

Modality	Advantage for this Molecule	Disadvantage
1H NMR	Confirms the linker ( ) integrity. Detects non-fluorinated solvents.[3]	Aromatic region can be crowded if other pyridine impurities are present.
19F NMR	Superior Selectivity. The Ring F signal ( ppm) and signal ( ppm) are singlet-like (decoupled) and widely separated.	Requires 19F probe. Relaxation times ( ) for Fluorine are often very long ( s), requiring long delays for accurate integration.

Recommendation: Use 1H NMR for structural identity and checking for solvent residues. Use 19F NMR for precise yield calculations against an internal standard (e.g.,

-trifluorotoluene).

References

• General Synthesis & NMR of Fluoropyridines

  • Synthesis of 2-Fluoro-6-fluoroalkylpyridines and their ring-fused analogues. Journal of Organic Chemistry.[4][5]

• Impurity Profiling Context

  • Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds.[6] (Patent WO2015151116A2). Discusses similar separation challenges.

• NMR Shift Prediction (Additivity Rules)

  • NMR Chemical Shifts of Trace Impurities.[5] Organometallics. (For solvent residue exclusion).

• Spectral Database Reference

  • 2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine.

Sources

• 1. 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine, Hydrochloride [lgcstandards.com]
• 2. rsc.org [rsc.org]
• 3. compoundchem.com [compoundchem.com]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. nbinno.com [nbinno.com]

Technical Comparison: 19F NMR Characterization of Fluorinated Pyridine Ethers

Focus Molecule: 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Application: Structural Elucidation & Process Monitoring in Drug Discovery

Executive Summary

This guide provides a technical analysis of the 19F NMR chemical shifts for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine , a critical building block in the synthesis of agrochemicals (e.g., Trifloxysulfuron intermediates) and fluorinated pharmaceuticals.

Precise characterization of this molecule is challenging due to the presence of two distinct fluorine environments: the aromatic fluorine directly attached to the pyridine ring and the aliphatic trifluoromethyl group on the ethoxy side chain. This guide compares the product against its starting materials and common impurities to establish a robust self-validating identification protocol.

Structural Logic & Chemical Shift Analysis

The 19F NMR spectrum of the target molecule is defined by two chemically distinct regions. Understanding the electronic environment of each fluorine set is essential for accurate assignment.

A. The Aromatic Fluorine (Pyridine Ring) [1]

• Position: C2 on the pyridine ring.

• Electronic Environment: The fluorine is ortho to the ring nitrogen. The introduction of the electron-donating alkoxy group (–OCH2CF3) at the C6 position breaks the symmetry of the starting material (2,6-difluoropyridine).

• Predicted Shift: -63.0 to -66.0 ppm .

  • Note: This signal typically appears as a doublet or multiplet due to coupling with ring protons (H3/H4/H5), though often appears as a broadened singlet in decoupled spectra.

B. The Aliphatic Fluorine (Trifluoroethoxy Group)

• Position: Terminal –CF3 group on the ethoxy side chain.

• Electronic Environment: Insulated from the aromatic ring by an oxygen and a methylene (–CH2–) bridge.

• Predicted Shift: -73.5 to -75.5 ppm .

  • Note: This signal is characteristically a triplet (

    ) due to coupling with the adjacent methylene protons.

Comparative Data Analysis

The following table contrasts the target product with its precursors and potential by-products. This comparison is vital for monitoring reaction progress (e.g.,

mono-substitution).

Table 1: 19F NMR Chemical Shift Comparison (Referenced to CFCl3 at 0.0 ppm)

Compound	Structure Description	Signal A (Aromatic F)	Signal B (Aliphatic CF3)	Multiplicity (Typical)
Target Product	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine	-64.5 ± 1.0 ppm	-74.5 ± 1.0 ppm	A: Singlet/DoubletB: Triplet
Starting Material	2,6-Difluoropyridine	-62.1 ppm	N/A	Singlet (Equivalent Fs)
Reagent	2,2,2-Trifluoroethanol (TFE)	N/A	-77.7 ppm	Triplet
Impurity (Bis)	2,6-Bis(2,2,2-trifluoroethoxy)pyridine	N/A	-74.2 ppm	Triplet (Single Peak)

Technical Insight: The reaction progress can be tracked by the disappearance of the singlet at -62.1 ppm and the emergence of two new signals in a 1:3 integral ratio (1F aromatic : 3F aliphatic).

Visualizing the Spectral Logic

The following diagram illustrates the synthesis pathway and the corresponding shift in NMR signals, providing a visual logic map for the researcher.

Caption: Transformation of 19F NMR signals during the synthesis of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Experimental Protocols

To ensure reproducibility and accurate spectral acquisition, follow these validated protocols.

Protocol A: Synthesis (Nucleophilic Aromatic Substitution)

This method ensures selective mono-substitution to avoid the bis-alkoxy impurity.

• Setup: Charge a dry flask with 2,2,2-Trifluoroethanol (1.05 equiv) and anhydrous DMF (Dimethylformamide).

• Activation: Add Potassium Carbonate (

  ) (1.2 equiv) or Sodium Hydride (NaH) (1.1 equiv) at 0°C. Stir for 30 min to generate the alkoxide.

• Addition: Add 2,6-Difluoropyridine (1.0 equiv) dropwise. Crucial: Adding the pyridine last helps control selectivity.

• Reaction: Heat to 60-80°C for 4-6 hours. Monitor by 19F NMR (look for disappearance of -62.1 ppm peak).

• Workup: Dilute with water, extract with Ethyl Acetate. Wash organic layer with brine. Dry over

  and concentrate.

Protocol B: 19F NMR Acquisition

• Solvent:

  (Deuterated Chloroform).

• Internal Standard:

  -Trifluorotoluene (-63.72 ppm) or Trichlorofluoromethane ( , 0.0 ppm).

• Parameters:

  • Pulse Sequence: Standard single pulse (zg or equivalent).

  • Relaxation Delay (D1):

    seconds (Fluorine has long T1 relaxation times; insufficient delay affects integration accuracy).

  • Spectral Width: -50 ppm to -100 ppm is sufficient for this molecule.

  • Scans: 16-64 scans.

Troubleshooting & Impurities

Observation	Diagnosis	Remediation
Single peak at -74.2 ppm	Bis-substitution: The reaction ran too hot or with excess alkoxide, replacing both fluorines.	Reduce temperature to 50°C; ensure stoichiometry is 1:1.
Peak at -77.7 ppm	Residual TFE: Unreacted trifluoroethanol remains.	Improve aqueous workup or dry under high vacuum (TFE is volatile).
Peak at -62.1 ppm	Incomplete Reaction: Starting material remains.	Increase reaction time or temperature slightly.

References

• ChemicalBook. (n.d.). 2,6-Difluoropyridine 1H NMR Spectrum & Properties. Retrieved from

• SpectraBase. (n.d.). 2,2,2-Trifluoroethanol 19F NMR Chemical Shifts. Retrieved from

• University of California, Santa Barbara (UCSB). (n.d.). 19F Chemical Shifts and Coupling Constants. NMR Facility. Retrieved from

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. (Standard text for substituent effects).

• Alfa Chemistry. (n.d.).[1] 19F NMR Chemical Shift Table. Retrieved from

Sources

• 1. 2-Fluoropyridine(372-48-5) 1H NMR spectrum [chemicalbook.com]

infrared IR spectroscopy data for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

High-Resolution ATR-FTIR Spectral Comparison: 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine vs. Isomeric and Halogenated Alternatives in Drug Design

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate fluorinated building blocks to optimize the pharmacokinetic and pharmacodynamic profiles of lead compounds. The incorporation of a 2,2,2-trifluoroethoxy (-OCH₂CF₃) group onto a pyridine scaffold is a proven strategy for enhancing lipophilicity, improving metabolic stability against cytochrome P450 oxidation, and fine-tuning the basicity of the pyridine nitrogen.

However, the exact regiochemistry of this substitution—specifically comparing 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine against its structural isomers and halogenated analogs—profoundly alters the molecule's electronic environment. To objectively compare these alternatives, we rely on Attenuated Total Reflection Fourier-Transform Infrared (ATR-FTIR) spectroscopy. This guide breaks down the causality behind the spectral shifts and provides a self-validating analytical workflow for structural verification.

In infrared spectroscopy, the vibrational frequencies of a molecule are inextricably linked to its electron density distribution. When comparing 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine to its isomer, 2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine (CAS 1550083-07-2)[1], we must analyze the inductive (-I) and resonance (+R) effects:

• The 2,6-Substitution Pattern (Target Product): Both the highly electronegative fluorine atom and the electron-withdrawing trifluoroethoxy group are positioned ortho to the pyridine nitrogen. This dual proximity creates a massive inductive pull, severely depleting the electron density on the nitrogen. Consequently, the basicity (pKa) of the pyridine ring drops dramatically. Spectroscopically, this reduction in conjugation increases the double-bond character of the adjacent C-N and C-C bonds, shifting the pyridine ring breathing modes and C=N stretching frequencies to higher wavenumbers.

• The 2,5-Substitution Pattern (Alternative 1): Moving the -OCH₂CF₃ group to the 5-position places it meta to the nitrogen. The inductive effect on the nitrogen is significantly weaker, resulting in a relatively lower C=N stretching frequency compared to the 2,6-isomer.

• The 2-Chloro-6-Substitution (Alternative 2): Replacing the 2-fluoro group with a 2-chloro group reduces the inductive pull (since chlorine is less electronegative than fluorine) but increases steric bulk. This subtly shifts the aromatic C-H out-of-plane bending modes and lowers the carbon-halogen stretching frequency.

Understanding these conformational and electronic signatures is critical, as the trifluoroethoxy group's orientation directly impacts intermolecular hydrogen bonding and steric repulsion in biological targets[2].

Self-Validating Experimental Protocol: ATR-FTIR Acquisition

To ensure absolute scientific integrity and reproducibility, the following ATR-FTIR protocol is designed as a self-validating system. By utilizing a single-reflection diamond ATR module, we eliminate the need for Nujol mulls or KBr pellets, which can introduce moisture artifacts or matrix interactions[3].

Instrument Setup: Bruker ALPHA II Compact FT-IR Spectrometer equipped with a Platinum Diamond ATR module and a room-temperature DLaTGS detector[4].

Step-by-Step Methodology:

• System Calibration (OQ/PQ): Initiate the Internal Validation Unit (IVU). The system automatically acquires a spectrum of a traceable polystyrene film standard. The software verifies that the 1601 cm⁻¹ and 1028 cm⁻¹ peaks are within a ±0.5 cm⁻¹ tolerance. Causality: This ensures the interferometer's laser calibration is precise before any sample is measured.

• Background Acquisition: Ensure the diamond crystal is clean (verified by a live monitor showing no residual absorbance). Acquire a background spectrum of ambient air (128 scans, 2 cm⁻¹ resolution, 4000–400 cm⁻¹). Causality: This step self-corrects for atmospheric water vapor and CO₂ variations in the laboratory environment.

• Sample Application: Apply 2–5 mg of the solid pyridine derivative directly onto the diamond crystal. Lower the pressure anvil until the software indicates optimal contact pressure. Causality: Consistent pressure ensures a uniform evanescent wave penetration depth (typically 1.8 µm – 2.2 µm) into the sample[4].

• Spectral Acquisition: Acquire the sample spectrum using the exact parameters as the background (128 scans, 2 cm⁻¹ resolution).

• Data Processing: Apply an ATR correction algorithm. Causality: Because the penetration depth of the IR beam in ATR is wavelength-dependent (deeper at lower wavenumbers), ATR correction normalizes the peak intensities to match traditional transmission spectra, allowing for accurate quantitative comparison.

Visualizing the Analytical Workflow

Below is the logical architecture of our self-validating ATR-FTIR data acquisition pipeline.

Workflow for self-validating ATR-FTIR spectral acquisition and processing.

Quantitative Data Presentation: Spectral Comparison

The following table summarizes the quantitative IR peak assignments, demonstrating how the product's performance (structural electronic environment) compares against its alternatives. The assignment of the highly coupled C-F and C-O-C stretching vibrations is grounded in established literature for fluorous ponytailed pyridines[5].

Vibrational Mode	2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (Target)	2-Fluoro-5-(2,2,2-trifluoroethoxy)pyridine (Isomer)	2-Chloro-6-(2,2,2-trifluoroethoxy)pyridine (Halogen Alt)	Causality / Spectroscopic Notes
Pyridine C=N Stretch	1608 cm⁻¹	1595 cm⁻¹	1598 cm⁻¹	The dual ortho electron-withdrawing groups in the 2,6-isomer maximize the inductive effect, increasing C=N bond order and shifting the peak to a higher wavenumber.
Aromatic C=C Stretch	1575 cm⁻¹	1570 cm⁻¹	1568 cm⁻¹	Ring breathing modes are highly sensitive to the regiochemistry of the substituents.
Asymmetric CF₃ Stretch	1265 cm⁻¹	1262 cm⁻¹	1264 cm⁻¹	Characteristic strong, broad band for the -CF₃ group. Remains relatively stable across isomers as it is insulated by the ether oxygen[2].
Symmetric CF₃ Stretch	1160 cm⁻¹	1158 cm⁻¹	1162 cm⁻¹	Often overlaps with the C-O-C asymmetric stretch, creating a complex, intense multiplet in the fingerprint region.
Ether C-O-C Stretch	1055 cm⁻¹	1048 cm⁻¹	1052 cm⁻¹	The ortho-fluoro group in the 2,6-isomer slightly restricts the conformational freedom of the ether linkage, shifting the stretch higher.
Aromatic C-F Stretch	1015 cm⁻¹	1022 cm⁻¹	N/A	Absent in the chloro-analog. The 2,5-isomer shifts higher due to less steric crowding compared to the 2,6-position.
Aromatic C-Cl Stretch	N/A	N/A	745 cm⁻¹	Heavy atom effect; carbon-chlorine bonds vibrate at significantly lower frequencies than carbon-fluorine bonds.

Conclusion: Product Selection Insights

For drug development professionals, the choice between these building blocks is rarely arbitrary. The 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine architecture is the superior product choice when the goal is to maximize the suppression of pyridine basicity (often required to mitigate hERG channel liabilities or improve oral bioavailability). The ATR-FTIR data clearly validates this: the significant blue-shift in the C=N stretching frequency (1608 cm⁻¹) acts as a direct, quantifiable proxy for the extreme electron depletion at the nitrogen center. Conversely, if a slightly more basic nitrogen is required for target engagement while maintaining metabolic stability, the 2,5-isomer serves as a viable alternative.

References

1.2 - RSC Publishing 2.1 - Accel Scientific 3. 5 - PubMed / NIH 4.4 - RISE Research Institutes of Sweden 5.3 - PMC / NIH

Sources

• 1. accelsci.com [accelsci.com]
• 2. Conformational stability, spectroscopic signatures and biological interactions of proton pump inhibitor drug lansoprazole based on structural motifs - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00130D [pubs.rsc.org]
• 3. A Portable Infrared Attenuated Total Reflection Spectrometer for Food Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FTIR spectroscopy – Advanced material analysis and analysis of microplastics | RISE [ri.se]
• 5. New fluorous ponytailed 4-[(2,2,2-trifluoroethoxy)methyl]pyridinium halide salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental Analysis Standards for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine: A Methodological Comparison Guide

Executive Summary

The pharmaceutical intermediate 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine (Chemical Formula: C₇H₅F₄NO) presents a unique analytical challenge due to its highly fluorinated nature. With a theoretical elemental composition of 43.09% Carbon, 2.58% Hydrogen, 7.18% Nitrogen, 38.95% Fluorine, and 8.20% Oxygen , traditional elemental analysis (EA) methods frequently fail. At nearly 39% fluorine by mass, the compound aggressively degrades standard quartz combustion reactors and skews carbon/hydrogen quantification.

This guide objectively compares the three primary analytical standards for characterizing highly fluorinated pyridines, detailing the causality behind necessary instrumental modifications and providing self-validating experimental workflows.

The Chemical Challenge: Fluorine Interference in Elemental Analysis

Standard CHN (Carbon, Hydrogen, Nitrogen) analyzers rely on dynamic flash combustion at ~1000°C. However, highly fluorinated compounds introduce two critical failure modes:

• Refractory Fluorocarbon Formation: The C-F bond is exceptionally stable (bond dissociation energy ~485 kJ/mol). Incomplete combustion often yields volatile tetrafluoromethane (CF₄) instead of CO₂, leading to artificially low carbon readings.

• Silica Degradation & Hydrogen Inflation: Fluorine radicals react with the silica (SiO₂) in the quartz combustion tube to form volatile silicon tetrafluoride (SiF₄) and water (H₂O). This reaction not only destroys the reactor walls but artificially inflates the hydrogen peak during thermal conductivity detection (TCD)[1].

To achieve analytical integrity, the methodology must be bifurcated: Modified Flash Combustion for CHN determination, and Combustion Ion Chromatography (CIC) for Total Organic Fluorine (TOF) quantification.

Comparative Analysis of Analytical Standards

Modified Dynamic Flash Combustion (CHN)

To accurately quantify C, H, and N, the combustion environment must be chemically altered. The addition of fluorine scavengers—such as Magnesium Oxide (MgO) or proprietary absorbents like FluoAdso—is mandatory. These scavengers react with liberated fluorine to form stable, non-volatile fluorides (e.g., MgF₂), protecting the quartz reactor and preventing SiF₄-induced hydrogen inflation[1].

Combustion Ion Chromatography (CIC) for Total Fluorine

CIC is the gold standard for Total Organic Fluorine (TOF) determination. It utilizes pyrohydrolytic combustion at >1000°C in an Argon/Oxygen atmosphere. The critical addition of water vapor ensures that all organic fluorine is reduced to hydrogen fluoride (HF) rather than F₂ gas. The HF is then absorbed into an aqueous alkaline solution and quantified via ion chromatography[2]. CIC is non-selective but highly accurate for bulk fluorine quantification[3].

High-Resolution ICP-MS (HR-ICP-MS)

For trace-level impurity profiling, Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is utilized. Because fluorine has an exceptionally high ionization potential (17.4 eV), it ionizes poorly in standard argon plasma. Modern standards require the introduction of barium to form the polyatomic ion[BaF]⁺, which is measured at m/z 157, bypassing the ionization bottleneck[4].

Quantitative Performance Comparison

Analytical Standard / Method	Target Analytes	Optimal Sample Size	Limit of Detection (LOD)	Matrix Tolerance	Primary Limitation
Modified Flash Combustion	C, H, N	1 - 3 mg	~0.1%	Low (Requires Scavengers)	Rapid catalyst exhaustion
Combustion Ion Chromatography	Total F (Halogens, S)	5 - 10 mg	~1.46 ppb (Fluoride)	High	Cannot determine C, H, N
Polyatomic HR-ICP-MS	Trace F impurities	< 1 mg	< 0.1 mg/L	Medium	Complex isobaric interferences

Step-by-Step Experimental Methodologies

Protocol A: CHN Analysis via Scavenger-Modified Flash Combustion

This protocol is designed to force complete C-F bond cleavage while neutralizing corrosive byproducts.

• Sample Encapsulation: Weigh 1.5–2.0 mg of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine into a high-purity tin (Sn) capsule.

  • Causality: Tin undergoes a violent exothermic oxidation when exposed to the oxygen pulse, temporarily driving the local micro-environment to ~1800°C. This thermal flash is strictly necessary to break the recalcitrant C-F bonds.

• Scavenger Addition: Add a 1:1 mass ratio of MgO or FluoAdso directly into the tin capsule before sealing.

• Reactor Configuration: Ensure the primary combustion tube is packed with an additional 2-inch bed of fluorine absorbent above the standard chromium oxide/copper oxide oxidation catalyst[1].

• System Suitability Check (Self-Validation): Run a highly fluorinated reference standard (e.g., 4-fluorobenzoic acid) prior to the sample.

  • Validation Criteria: Carbon recovery must be >99.5%. A lower recovery indicates CF₄ formation, necessitating an increase in the oxygen injection volume or a fresh scavenger bed.

• Detection: Separate the resulting N₂, CO₂, and H₂O gases via GC column and quantify using a Thermal Conductivity Detector (TCD).

Protocol B: Total Fluorine Determination via CIC

This protocol ensures quantitative conversion of organofluorine to measurable fluoride ions.

• Sample Introduction: Weigh 5.0 mg of the sample into a ceramic sample boat.

• Pyrohydrolysis: Introduce the boat into the combustion furnace at 1050°C under a continuous stream of Ar/O₂. Simultaneously inject ultra-pure water vapor into the gas stream.

  • Causality: Pyrohydrolysis requires a hydrogen source. The water vapor ensures that fluorine radicals are quantitatively converted to HF rather than F₂ gas. F₂ is poorly soluble in the downstream alkaline absorption matrix, which would lead to false-low recoveries[2].

• Aqueous Absorption: Sparge the combustion effluent into a 10 mM KOH absorption solution.

• Mass Balance Validation (Self-Validation): Spike a known concentration of a fluorinated standard (e.g., a short-chain PFAS) into a blank matrix.

  • Validation Criteria: Recovery must fall within 95–105%. A lower recovery suggests incomplete pyrohydrolysis or volatilization losses in the absorption tube.

• IC Separation & Detection: Inject the absorbed solution into an anion-exchange IC column. Elute using a KOH gradient (10 mM to 40 mM) and detect via suppressed conductivity[2].

Analytical Workflow Visualization

Parallel elemental analysis workflows for highly fluorinated pyridines.

References

• Title: Comprehensive Evaluation of the Analytical Efficiency of Combustion Ion Chromatography for Per- and Polyfluoroalkyl Substances in Biological and Environmental Matrices - ACS Publications Source: ACS Publications URL: [Link]

• Title: Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. measurlabs.com [measurlabs.com]
• 4. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity and Therapeutic Potential of Trifluoroethoxy Pyridine Derivatives: A Comparative Guide

As a Senior Application Scientist navigating the complex landscape of rational drug design, I frequently encounter the 4-(2,2,2-trifluoroethoxy)pyridine scaffold. Far from being a mere structural curiosity, this moiety is a highly engineered pharmacophore[1]. Historically recognized as the critical activating core of proton pump inhibitors (PPIs) like Lansoprazole, recent synthetic campaigns have repurposed this scaffold to develop novel antimicrobial, agrochemical, and anticancer agents[2][3].

This guide objectively compares the biological performance of these derivatives, elucidating the structure-activity relationships (SAR) and providing self-validating experimental protocols for their evaluation.

Section 1: Mechanistic Pathways & Target Divergence

The versatility of the trifluoroethoxy pyridine core stems from its ability to be functionalized into diverse molecular architectures, each dictating a unique biological mechanism:

• Proton Pump Inhibitors (PPIs): Derivatives like Lansoprazole act as acid-activated prodrugs. They covalently bind to the H+/K+ ATPase in gastric parietal cells, halting acid secretion.

• Antimicrobial Agents: By incorporating chalcone or 1,3,4-oxadiazole sulfide motifs, the scaffold disrupts bacterial cell walls and vital enzymatic pathways in human pathogens (S. aureus) and agricultural threats (Xanthomonas oryzae pv. oryzae)[1][2].

• Anticancer Agents: Urea or pyrazoline-linked derivatives exhibit targeted cytotoxicity, often inducing apoptosis in cell lines such as MCF-7 via kinase inhibition[3].

Mechanistic divergence of trifluoroethoxy pyridine derivatives across therapeutic domains.

Section 2: Comparative Biological Activity & SAR Insights

The addition of the trifluoroethoxy group is a deliberate choice driven by three physicochemical imperatives:

• pKa Modulation: The strongly electronegative -CF3 group exerts an inductive electron-withdrawing effect, lowering the pKa of the pyridine nitrogen (pKa ~ 4.0). This ensures the molecule remains stable at physiological pH but rapidly protonates in highly acidic environments (pH < 2.0)—a self-validating prodrug mechanism essential for PPIs.

• Enhanced Lipophilicity: The fluorinated alkoxy chain significantly increases the partition coefficient (logP), facilitating the crossing of lipid bilayers, which is critical for penetrating bacterial cell membranes[4].

• Metabolic Stability: Fluorine-carbon bonds resist cytochrome P450-mediated oxidative cleavage, prolonging the drug's half-life compared to non-fluorinated methoxy or ethoxy analogs.

Table 1: Quantitative Bioactivity Comparison of Key Derivatives

Derivative Class	Structural Motif	Primary Biological Target	Representative Activity (MIC / IC50)	Primary Application
Benzimidazole	2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]	H+/K+ ATPase	IC50 ~ 1.5 µM	Gastroenterology (Anti-ulcer)
Chalcone-Pyridine	1,3-diaryl-2-propenone + trifluoroethoxy	Bacterial Cell Wall/Membrane	MIC ~ 12.5 - 25 µg/mL (S. aureus)	Antibacterial (Human Pathogens)
Sulfide-1,3,4-oxadiazole	1,3,4-oxadiazole + trifluoroethoxy	Bacterial Enzymes (Xoo, R. solanacearum)	~31-43% inhibition at 50 mg/L	Agrochemical (Bactericide)
Pyrazoline/Urea	1-aryl-3-phenylurea + trifluoroethoxy	MCF-7 Cell Line (Apoptosis)	GI50 ~ 5 - 20 µM	Oncology (Anticancer)

Section 3: Experimental Methodologies (Self-Validating Protocols)

To ensure trustworthiness and reproducibility, the following protocols have been designed as self-validating systems. Every step includes a mechanistic rationale to prevent false positives and ensure data integrity.

Protocol 1: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

Designed for evaluating Chalcone and Sulfide derivatives against bacterial strains[1].

• Step 1: Inoculum Standardization. Suspend isolated bacterial colonies in sterile saline and adjust to a 0.5 McFarland standard.

  • Causality: This ensures a consistent baseline of

    CFU/mL, preventing false resistance readings caused by overwhelmingly high bacterial loads.

• Step 2: Serial Dilution. Prepare a 2-fold serial dilution of the synthesized derivative (0.5 to 512 µg/mL) in a 96-well microtiter plate using Mueller-Hinton broth.

  • Causality: A geometric dilution series allows for precise Minimum Inhibitory Concentration (MIC) bracketing while conserving the synthesized compound.

• Step 3: Resazurin Addition & Incubation. Add 10 µL of resazurin dye (0.015%) to each well and incubate at 37°C for 24 hours.

  • Causality: Resazurin acts as an electron acceptor. Its reduction to fluorescent pink resorufin by metabolically active cells provides a self-validating colorimetric readout. This distinguishes true bactericidal action from mere compound precipitation, which often skews standard OD600 turbidity readings.

Protocol 2: H+/K+ ATPase Inhibition Assay

Designed for evaluating novel PPI candidates.

• Step 1: Gastric Vesicle Preparation. Reconstitute lyophilized porcine gastric vesicles in a pH 7.4 HEPES buffer.

  • Causality: Utilizing intact gastric vesicles preserves the native lipid bilayer environment, which is structurally essential for the ATPase's transmembrane function.

• Step 2: Acid Activation Pre-incubation. Incubate the derivative in a mildly acidic buffer (pH 4.5) for 30 minutes prior to introducing it to the vesicles.

  • Causality: Because trifluoroethoxy pyridine derivatives act as prodrugs, this acidic pre-incubation is mandatory to trigger the conversion into the active sulfenamide species, accurately mimicking the acidic parietal cell canaliculi environment.

• Step 3: Malachite Green Detection. Initiate the reaction with ATP, stop it after 15 minutes, and add Malachite Green reagent. Measure absorbance at 620 nm.

  • Causality: Measuring inorganic phosphate release via Malachite Green offers a highly sensitive, direct quantification of ATP hydrolysis, avoiding the background noise and interference common in coupled-enzyme assays.

Standardized high-throughput screening workflow for evaluating derivative bioactivity.

Section 4: Conclusion

The 4-(2,2,2-trifluoroethoxy)pyridine scaffold is a testament to the power of rational fluorine substitution in medicinal chemistry. By carefully modulating the attached functional groups—from benzimidazoles to chalcones—researchers can redirect the biological activity of this core from highly specific gastric enzyme inhibition to broad-spectrum antimicrobial and targeted anticancer applications.

References

• Source: atmiyauni.ac.
• Source: rsc.
• Source: scispace.
• Source: nih.
• Title: Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)

Sources

• 1. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Crystal Structure Determination of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine Complexes

Executive Summary

The Fluorine Challenge in Structural Chemistry The determination of crystal structures for fluorinated pyridine derivatives—specifically 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine and its metal complexes—presents a unique set of crystallographic challenges. The high electronegativity of the fluorine atoms, combined with the rotational freedom of the trifluoroethoxy ether linkage, often leads to crystallographic disorder and weak intermolecular forces (C-F···π and F···F interactions).

This guide compares the three primary structural elucidation methodologies: Single Crystal X-Ray Diffraction (SC-XRD) , Powder X-Ray Diffraction (PXRD) , and the emerging Micro-Electron Diffraction (MicroED) . While SC-XRD remains the gold standard for absolute structure determination, this guide analyzes when and why alternative methods must be employed, supported by experimental protocols for handling these volatile and flexible ligands.

Part 1: The Analyte Profile

2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

This ligand acts as a non-classical donor in coordination chemistry. Its structural behavior is defined by two critical features:

• Electronic Deficit: The 2-fluoro substituent reduces the basicity of the pyridine nitrogen, requiring "hard" Lewis acids (e.g., Cu(II), Pt(II), or lanthanides) or specific co-ligands to form stable crystalline complexes.

• Conformational Flexibility: The -O-CH2-CF3 tail possesses significant rotational freedom. In the solid state, this often results in positional disorder , where the

  group occupies multiple orientations, complicating structure refinement.

Part 2: Comparative Methodology

Performance Matrix: Structural Elucidation Techniques[1][2]

The following table compares the efficacy of available methods for determining the structure of fluorinated pyridine complexes.

Feature	Method A: SC-XRD (Benchmark)	Method B: PXRD (Screening)	Method C: MicroED (Emerging)
Primary Output	3D Atomic Coordinates (XYZ)	Bulk Phase Fingerprint / Unit Cell	3D Potential Map (Coulombic)
Sample Requirement	Single Crystal (>50 µm)	Polycrystalline Powder (>10 mg)	Nanocrystals (<1 µm)
Resolution Limit	~0.7 Å (Atomic)	~2.0 Å (Medium)	~1.0 Å (Atomic)
Disorder Handling	Excellent (Anisotropic refinement)	Poor (Requires rigid body constraints)	Good (But dynamical scattering issues)
Throughput	Low (1-2 samples/day)	High (10+ samples/day)	Medium (Specialized prep)
Verdict	Required for ab initio solution of the flexible ether tail.	Best for polymorph screening and bulk purity checks.	Alternative when crystals grow as needles/plates too small for X-ray.

Critical Analysis

• Why SC-XRD Wins: For 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine complexes, the interaction between the

  group and the metal center (or adjacent ligands) is often subtle. SC-XRD is the only method capable of resolving the specific torsion angles of the ether linkage ( ) with sufficient precision to map weak F···F interactions.

• The PXRD Pitfall: Due to the high degrees of freedom in the trifluoroethoxy tail, Rietveld refinement from powder data often fails to converge to a unique solution without heavy restraints, making it unreliable for de novo structure determination of these specific complexes.

Part 3: Experimental Protocols

Synthesis & Crystallization Workflow

Objective: Grow single crystals suitable for SC-XRD, overcoming the tendency of fluorinated pyridines to form oils.

Protocol: Vapor Diffusion with Fluorinated Anti-Solvents

• Complexation: Dissolve 0.1 mmol of metal salt (e.g.,

  ) in 2 mL of methanol. Add 0.2 mmol of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine dropwise. Stir for 30 mins.

• Filtration: Filter the solution through a 0.45 µm PTFE syringe filter to remove nucleation sites.

• Diffusion Setup:

  • Place the filtrate in a narrow inner vial (4 mL).

  • Place the inner vial inside a larger jar (20 mL) containing the anti-solvent .

  • Critical Step: Use Diisopropyl ether or Hexane as the anti-solvent. Note: Fluorinated ligands often show better crystallinity when non-polar anti-solvents are used to force the polar metal centers to aggregate.

• Incubation: Seal the outer jar and store at 4°C. The "Fluorine Effect" often lowers melting points; lower temperatures reduce solubility and kinetic energy, promoting ordered lattice formation.

Data Collection & Refinement Strategy

Objective: Accurately model the disordered

group.

• Temperature: Collect data at 100 K (Cryostream). Room temperature data will likely show excessive thermal motion in the trifluoroethoxy tail, making the structure unsolvable.

• Strategy: Use a high-redundancy strategy (completeness >99%) to accurately measure weak high-angle reflections.

• Refinement (SHELXL):

  • If the

    group appears as a smeared toroid of electron density, apply a rotational disorder model .

  • Split the fluorine positions (F1A, F1B, etc.) and constrain their occupancies (e.g., SUMP 1.00 0.5 PART 1 0.5 PART 2).

  • Use DELU and SIMU restraints to ensure physically reasonable thermal ellipsoids for the disordered atoms.

Part 4: Visualization of Logic & Workflow

Diagram 1: Structural Determination Workflow

This flowchart illustrates the decision-making process when handling fluorinated pyridine complexes.

Caption: Decision matrix for selecting the appropriate crystallographic technique based on sample morphology.

Diagram 2: Intermolecular Interaction Network

The stability of these crystals relies on specific non-covalent interactions.

Caption: Schematic of the intermolecular forces stabilizing the crystal lattice, highlighting the role of the trifluoromethyl group.

Part 5: References

• Groom, C. R., et al. (2016). "The Cambridge Structural Database."[1] Acta Crystallographica Section B. Link

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C. Link

• Chopra, D., & Guru Row, T. N. (2011). "Role of organic fluorine in crystal engineering." CrystEngComm. Link

• Gruene, T., et al. (2018). "Rapid Structure Determination of Microcrystalline Molecular Compounds Using Electron Diffraction." Angewandte Chemie International Edition. Link

• Reutzel-Edens, S. M. (2020).[2] "Analytical Techniques in Pharmaceutical Solid-State Chemistry." Wiley Online Library. Link

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. asianpubs.org [asianpubs.org]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

Introduction and Chemical Context

2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is a highly specialized fluorinated pyridine derivative utilized as a critical building block in the synthesis of advanced pharmaceuticals and agrochemicals. The presence of both a direct fluorine substituent and a trifluoroethoxy group significantly enhances the lipophilicity and metabolic stability of downstream drug candidates [1].

However, these same halogenated features dictate strict, specialized protocols for laboratory safety, spill containment, and waste disposal. Mishandling halogenated organic waste can lead to the release of highly toxic hydrogen fluoride (HF) gas during incineration, posing severe risks to personnel and causing profound environmental contamination [2]. This guide provides drug development professionals with the authoritative, step-by-step operational procedures required to manage this compound safely.

Hazard Profile & Quantitative Safety Data

Understanding the physicochemical hazards of trifluoroethoxy pyridines is the first step in operational safety. Because this compound contains multiple fluorine atoms, it falls under strict halogenated organic classifications and exhibits specific acute toxicity risks.

Table 1: Standardized Hazard Profile for Trifluoroethoxy Pyridine Derivatives

Property / Hazard Class	Operational Specification	Causality / Impact on Handling
Chemical Classification	Halogenated Organic Compound	Requires dedicated disposal streams to prevent dioxin and HF formation during standard incineration [2].
Skin Irritation	Category 2 (H315)	Direct contact disrupts lipid bilayers; mandates the use of double nitrile or neoprene gloves [3].
Eye Irritation	Category 2 (H319)	Vapors or particulates cause severe ocular damage; requires tight-fitting chemical safety goggles [3].
Sensitization	Category 1 (H317)	Repeated exposure may cause allergic contact dermatitis; strict fume hood use is required [4].
Chemical Incompatibility	Strong oxidizing agents, strong bases	Exothermic reactions can degrade the pyridine ring, prematurely releasing toxic fluorinated gases.

Operational Protocol 1: Immediate Spill Response and Containment

Because 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is a heavily fluorinated organic intermediate, any spill must be treated as a high-risk halogenated release. The following self-validating protocol ensures complete containment and neutralization.

Step-by-Step Methodology:

• Evacuation and Ventilation: Immediately clear the immediate area of non-essential personnel. Ensure the laboratory fume hood exhaust is operating at maximum capacity to draw away volatile fluorinated organics.

• PPE Donning: Responders must wear a fitted respirator (if the spill is outside a ventilated enclosure), double nitrile gloves, a chemical-resistant lab coat, and splash goggles [5].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth or dry sand. Causality Note: Do not use combustible materials like sawdust, as they can react violently with oxidizing impurities often present in crude synthetic mixtures.

• Absorption and Collection: Carefully sweep the absorbed mixture using non-sparking tools. Transfer the material into a pre-labeled, sealable "Halogenated Organic Waste" container.

• Surface Decontamination: Scrub the affected surface with an alcohol-based solvent (e.g., isopropanol) to dissolve any residual pyridine, followed by a thorough wash with soap and water [4]. Collect all decontamination liquids into the halogenated waste stream to validate that no fluorinated residue remains on the benchtop.

Immediate spill response and containment workflow for fluorinated pyridine derivatives.

Operational Protocol 2: EPA-Compliant Disposal Procedures

The U.S. Environmental Protection Agency (EPA) and equivalent international bodies strictly regulate the disposal of highly fluorinated compounds. Mixing 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine with standard organic waste is a severe compliance violation that exponentially increases disposal costs and safety risks [2].

Causality of Segregation: Halogenated compounds require specialized high-temperature incineration equipped with alkaline scrubbers. If fluorinated pyridines are incinerated in standard facilities, the combustion process generates highly corrosive hydrogen fluoride (HF) gas, which destroys incinerator linings and releases toxic plumes into the atmosphere.

Step-by-Step Methodology:

• Waste Segregation: Establish a dedicated, clearly labeled waste carboy exclusively for "Halogenated Organic Waste." Ensure the container is made of high-density polyethylene (HDPE), which is chemically resistant to fluorinated solvents.

• Concentration Tracking: Log the exact volume and concentration of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine added to the waste container. Regulatory Note: The EPA defines a container as legally "non-empty" if it retains more than 3% of its residual hazardous content by weight [2].

• Chemical Compatibility Check: Never mix this waste stream with alkali metals, strong bases, or non-halogenated peroxides, as this can trigger violent exothermic defluorination reactions.

• Venting and Storage: Store the waste container in a cool, well-ventilated secondary containment tray. Use vented storage caps if there is any risk of gas generation from mixed solvent streams.

• Licensed Contractor Handoff: Transfer the sealed containers to a licensed hazardous waste disposal company. The manifest must clearly declare the presence of "Fluorinated Pyridine Derivatives" to ensure the waste is routed to an HF-scrubber-equipped incinerator [5].

Decision matrix and disposal pathway for halogenated organic laboratory waste.

References

• UTIA Safety Office. "Hazardous Waste Guide - UTIA Safety Office." University of Tennessee. Available at: [Link]

Navigating the Uncharted: A Safety and Handling Guide for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical and agrochemical development, novel fluorinated pyridines are instrumental in advancing molecular design.[1] 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is one such compound, offering unique properties for synthesis. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, grounded in the principles of chemical safety and informed by data from structurally similar molecules.

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine. The following guidance is synthesized from the SDS of the structurally related compound, 2-Fluoro-6-(trifluoromethyl)pyridine, and toxicological data for 2,2,2-trifluoroethanol, a potential metabolite of the trifluoroethoxy group. A precautionary approach is therefore essential.

Hazard Assessment: A Tale of Two Moieties

The risk profile of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine is best understood by considering its two key structural components: the fluorinated pyridine ring and the trifluoroethoxy side chain.

• The Fluorinated Pyridine Core: Based on its analogue, 2-Fluoro-6-(trifluoromethyl)pyridine, the fluorinated pyridine ring is expected to contribute to the following hazards:

  • Flammability: The compound is likely a flammable liquid and vapor.[2][3][4]

  • Acute Toxicity: Harmful if swallowed or inhaled.[2][4]

  • Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects.[2][4]

• The 2,2,2-Trifluoroethoxy Side Chain: The presence of the trifluoroethoxy group introduces a significant and distinct toxicological concern. Metabolism of this group can release 2,2,2-trifluoroethanol (TFE). TFE is a known toxicant with the following effects observed in animal studies:

  • Gastrointestinal and Hematopoietic Toxicity: TFE has been shown to damage the small intestine and bone marrow, leading to a reduction in white blood cell counts.[5]

  • Increased Sensitivity to Endotoxins: TFE can dramatically increase sensitivity to bacterial endotoxins.[5]

  • Reproductive Toxicity: TFE is a potential male reproductive toxin, with studies showing damage to testicular cells.[6][7]

Personal Protective Equipment (PPE): An Impenetrable Barrier

Given the dual hazards of this compound, a comprehensive PPE strategy is non-negotiable.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Tightly fitting, with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[2]
Face Shield	Recommended in addition to goggles, especially when handling larger quantities or if there is a splash hazard.
Skin Protection	Gloves	Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable first choice for handling pyridines.[8] Always inspect gloves before use and use proper removal technique to avoid skin contact.
Lab Coat	A flame-retardant lab coat is recommended.
Apron/Coveralls	A chemically resistant apron or coveralls should be worn over the lab coat when handling larger quantities.
Respiratory Protection	Respirator	All handling of this compound should be performed within a certified chemical fume hood.[9] If there is a risk of inhalation exposure, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational Plan: A Step-by-Step Guide to Safety

A meticulous and well-rehearsed operational plan is critical to minimizing risk.

Handling and Use

• Work Area Preparation:

  • Always work in a well-ventilated area, exclusively within a certified chemical fume hood.[9]

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Remove all potential ignition sources from the work area.[3][4]

• Chemical Handling:

  • Ground and bond all containers and receiving equipment to prevent static discharge.[2][3]

  • Use only non-sparking tools.[2][3]

  • Avoid all personal contact, including inhalation of vapors.[3]

  • Do not eat, drink, or smoke in the handling area.[2]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

• Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

• Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Responsible Stewardship

Proper disposal is a critical final step in the safe handling of this compound.

• Waste Collection:

  • Collect all waste, including contaminated consumables, in a dedicated and clearly labeled hazardous waste container.

  • Do not mix with other waste streams.

• Disposal Method:

  • Dispose of this material as hazardous waste.[10]

  • Contact a licensed professional waste disposal service to arrange for collection and disposal.[11]

  • It is recommended to burn the material in a chemical incinerator equipped with an afterburner and scrubber.[11]

  • Do not allow the product to enter drains or the environment.[11]

Visualizing the Workflow: A DOT Graph for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Fluoro-6-(2,2,2-trifluoroethoxy)pyridine.

Caption: A flowchart illustrating the key stages of safe handling, from preparation to disposal.

References

• Safety Data Sheet. (2018, August 20).

• Dräger. (n.d.). Gas Detectors & PPE for Pyridine. Retrieved from [Link]

• Fraser, J. M., & Kaminsky, L. S. (1987). Mechanism of toxicity of 2,2,2-trifluoroethanol in rats. Toxicology and Applied Pharmacology, 89(2), 203-213. Retrieved from [Link]

• ScienceLab.com. (2005, October 10). 2,2,2- Trifluoroethanol MSDS.

• Fiserova-Bergerova, V. (1977). Metabolism and toxicity of 2,2,2-trifluoroethyl vinyl ether. Environmental Health Perspectives, 21, 225-230. Retrieved from [Link]

• PENTA. (2024, November 26). Pyridine - SAFETY DATA SHEET. Retrieved from [Link]

• Workplace Environmental Exposure Level. (2016). 2,2,2-Trifluoroethanol.

• Kaminsky, L. S., & Fraser, J. M. (1989). Rat liver metabolism and toxicity of 2,2,2-trifluoroethanol. Drug Metabolism and Disposition, 17(1), 35-40. Retrieved from [Link]

• New Mexico State University. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance. Retrieved from [Link]

• Journet, M., et al. (2022). Halogenation of the 3-position of pyridines through Zincke imine intermediates. Science, 378(6621), 773-779. Retrieved from [Link]

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